1-(4-(Bromomethyl)phenyl)-2,2-dicyclohexylethanone
Description
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Properties
Molecular Formula |
C21H29BrO |
|---|---|
Molecular Weight |
377.4 g/mol |
IUPAC Name |
1-[4-(bromomethyl)phenyl]-2,2-dicyclohexylethanone |
InChI |
InChI=1S/C21H29BrO/c22-15-16-11-13-19(14-12-16)21(23)20(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h11-14,17-18,20H,1-10,15H2 |
InChI Key |
SLYJUFINYXWSMZ-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(CC1)C(C2CCCCC2)C(=O)C3=CC=C(C=C3)CBr |
Origin of Product |
United States |
An In-depth Technical Guide to the Synthesis of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
Abstract
This technical guide provides a comprehensive, two-step synthetic route for the preparation of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone, a compound of interest for researchers and professionals in drug development and materials science. The synthesis is strategically designed, beginning with a Friedel-Crafts acylation to construct the core aromatic ketone structure, followed by a selective benzylic bromination. This document offers detailed, step-by-step protocols, in-depth mechanistic discussions, and practical insights into experimental design and execution, grounded in established principles of organic chemistry.
Introduction and Synthetic Strategy
The target molecule, 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone, possesses two key reactive sites: a ketone carbonyl group and a benzylic bromide. This bifunctionality makes it a valuable building block for the synthesis of more complex molecular architectures. The synthetic approach detailed herein is a logical and efficient pathway that proceeds through a stable intermediate, 1-(p-tolyl)-2,2-dicyclohexylethanone.
The overall synthetic workflow is depicted below:
Caption: Overall synthetic scheme for 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone.
This strategy is predicated on two robust and well-documented named reactions: the Friedel-Crafts acylation and the Wohl-Ziegler bromination.[1][2]
Synthesis of the Key Intermediate: 1-(p-tolyl)-2,2-dicyclohexylethanone via Friedel-Crafts Acylation
The first stage of the synthesis involves the formation of the carbon-carbon bond between the aromatic ring of toluene and the acyl group derived from dicyclohexylacetic acid. This is achieved through a classic Friedel-Crafts acylation.[3]
Mechanistic Rationale
The Friedel-Crafts acylation proceeds via an electrophilic aromatic substitution mechanism.[4] A strong Lewis acid, typically anhydrous aluminum chloride (AlCl₃), is employed to generate a highly electrophilic acylium ion from an acyl chloride.[5] This acylium ion is then attacked by the nucleophilic π-system of the aromatic ring. The methyl group of toluene is an ortho, para-directing activator. However, due to the significant steric hindrance of the dicyclohexylacetyl group, the acylation is highly regioselective for the para position, minimizing the formation of the ortho isomer.[6] A key advantage of Friedel-Crafts acylation is that the resulting ketone is less reactive than the starting arene, which effectively prevents polysubstitution.[3]
Caption: Mechanism of the Friedel-Crafts acylation of toluene.
Experimental Protocol
This protocol is divided into two parts: the in situ preparation of dicyclohexylacetyl chloride and the subsequent Friedel-Crafts acylation.
Part A: Preparation of Dicyclohexylacetyl Chloride
The acyl chloride is conveniently prepared from dicyclohexylacetic acid using thionyl chloride (SOCl₂). This reaction is efficient, and the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous, which simplifies the workup.[7][8]
| Reagent | Molar Mass ( g/mol ) | Quantity | Moles (mmol) |
| Dicyclohexylacetic acid | 224.34 | 10.0 g | 44.6 |
| Thionyl chloride (SOCl₂) | 118.97 | 4.8 mL (6.5 g) | 54.7 |
| N,N-Dimethylformamide (DMF) | 73.09 | 1-2 drops | (catalytic) |
Procedure:
-
To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add dicyclohexylacetic acid (10.0 g, 44.6 mmol).
-
Add thionyl chloride (4.8 mL, 54.7 mmol) to the flask, followed by a catalytic amount of DMF (1-2 drops).[7]
-
Heat the reaction mixture to reflux for 2-3 hours. The progress of the reaction can be monitored by the cessation of gas evolution (HCl and SO₂).
-
After cooling to room temperature, remove the excess thionyl chloride under reduced pressure. The crude dicyclohexylacetyl chloride is a pale yellow oil and can be used directly in the next step without further purification.[9]
Part B: Friedel-Crafts Acylation
| Reagent | Molar Mass ( g/mol ) | Quantity | Moles (mmol) |
| Dicyclohexylacetyl chloride | 242.80 | (from Part A) | ~44.6 |
| Toluene | 92.14 | 20 mL | 188 |
| Anhydrous Aluminum Chloride (AlCl₃) | 133.34 | 6.5 g | 48.7 |
| Dichloromethane (DCM), anhydrous | - | 50 mL | - |
Procedure:
-
In a flame-dried 250 mL three-necked flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, suspend anhydrous aluminum chloride (6.5 g, 48.7 mmol) in anhydrous dichloromethane (30 mL).[4]
-
Cool the suspension to 0 °C in an ice bath.
-
Dissolve the crude dicyclohexylacetyl chloride from Part A in anhydrous dichloromethane (20 mL) and add it to the dropping funnel.
-
Add the acyl chloride solution dropwise to the stirred AlCl₃ suspension over 30 minutes, maintaining the internal temperature below 5 °C.
-
After the addition is complete, add toluene (20 mL, 188 mmol) dropwise over 20 minutes.
-
Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-4 hours. Monitor the reaction progress by TLC.
-
Upon completion, carefully pour the reaction mixture into a beaker containing a mixture of crushed ice (100 g) and concentrated HCl (30 mL) to quench the reaction.[5]
-
Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer with DCM (2 x 30 mL).
-
Combine the organic layers and wash sequentially with water (50 mL), saturated sodium bicarbonate solution (50 mL), and brine (50 mL).
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
-
Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 1-(p-tolyl)-2,2-dicyclohexylethanone as a white to off-white solid.
Synthesis of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone via Wohl-Ziegler Bromination
The final step is the selective bromination of the benzylic methyl group of the intermediate ketone. The Wohl-Ziegler reaction is the method of choice for this transformation, utilizing N-bromosuccinimide (NBS) as the bromine source and a radical initiator.[10][11]
Mechanistic Rationale
The Wohl-Ziegler reaction proceeds through a free-radical chain mechanism.[1] A radical initiator, such as azobisisobutyronitrile (AIBN), generates radicals upon heating, which initiate the chain reaction. The key is to maintain a low concentration of bromine (Br₂) in the reaction mixture, which is achieved by the reaction of NBS with the HBr byproduct.[10] This low concentration of Br₂ favors radical substitution at the benzylic position over electrophilic addition to the aromatic ring. The benzylic radical formed is resonance-stabilized, making this position particularly susceptible to hydrogen abstraction.
Caption: Simplified mechanism of the Wohl-Ziegler bromination.
Experimental Protocol
| Reagent | Molar Mass ( g/mol ) | Quantity | Moles (mmol) |
| 1-(p-tolyl)-2,2-dicyclohexylethanone | 296.46 | 5.0 g | 16.9 |
| N-Bromosuccinimide (NBS) | 177.98 | 3.15 g | 17.7 |
| Azobisisobutyronitrile (AIBN) | 164.21 | 0.14 g | 0.85 |
| Carbon tetrachloride (CCl₄) | - | 50 mL | - |
Note on Solvent Choice: Carbon tetrachloride is the traditional solvent for Wohl-Ziegler reactions; however, due to its toxicity and environmental concerns, safer alternatives such as trifluorotoluene or acetonitrile can be considered.[10][11]
Procedure:
-
In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1-(p-tolyl)-2,2-dicyclohexylethanone (5.0 g, 16.9 mmol) in carbon tetrachloride (50 mL).
-
Add N-bromosuccinimide (3.15 g, 17.7 mmol) and AIBN (0.14 g, 0.85 mmol) to the solution.[11]
-
Heat the reaction mixture to reflux. The reaction can be initiated by shining a lamp on the flask.
-
Continue refluxing for 2-4 hours. The reaction is complete when the denser NBS is consumed and the lighter succinimide floats on the surface of the solvent.[11]
-
Cool the reaction mixture to room temperature and filter to remove the succinimide.
-
Wash the filtrate with water (2 x 30 mL) and brine (30 mL).
-
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
-
The crude product can be purified by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) to yield 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone as a solid.
Characterization
The identity and purity of the intermediate and final product should be confirmed by standard analytical techniques:
-
Nuclear Magnetic Resonance (NMR) Spectroscopy:
-
1-(p-tolyl)-2,2-dicyclohexylethanone (Intermediate): ¹H NMR should show a characteristic singlet for the methyl protons around δ 2.4 ppm, along with signals for the aromatic and cyclohexyl protons.
-
1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone (Final Product): The most significant change in the ¹H NMR spectrum will be the disappearance of the methyl singlet and the appearance of a new singlet for the benzylic methylene protons (-CH₂Br) around δ 4.5 ppm.
-
-
Mass Spectrometry (MS):
-
Mass spectrometry will confirm the molecular weight of the products. For the final product, the isotopic pattern of bromine (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio) will be evident in the molecular ion peak.
-
-
Infrared (IR) Spectroscopy:
-
Both the intermediate and the final product will show a strong absorption band for the ketone carbonyl group (C=O) around 1680-1700 cm⁻¹.
-
Conclusion
This guide outlines a reliable and scalable two-step synthesis for 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone. By leveraging the selectivity of the Friedel-Crafts acylation and the Wohl-Ziegler bromination, the target compound can be prepared in good yield from commercially available starting materials. The detailed protocols and mechanistic insights provided herein are intended to equip researchers with the necessary information to successfully synthesize this valuable chemical intermediate.
References
-
Zenodo. (2003). Selective bromination of acetophenone derivatives with bromine in methanol. [Link]
-
de Moura Lira, K.K., et al. (2025). Larger Scale Photochemical Bromination of Toluene, 1-Methylnaphthalene and Acetophenone in Aqueous Biphasic System and Applications of the Crude Products in Synthesis. Open Access Library Journal, 12, 1-1. [Link]
-
The Journal of Organic Chemistry. (2021). Synthesis of 2-Aryl Acetophenones via Hydrobromination and Oxy-isomerization of (o-Arylethynyl)benzyl Alcohols. ACS Publications. [Link]
-
Supporting Information. (n.d.). General procedure for the synthesis of compounds. [Link]
-
Ali, M. A., et al. (2024). Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates. BMC Chemistry, 18(1), 26. [Link]
-
Semantics Scholar. (2003). Selective Bromination of Acetophenone Derivatives with Bromine in Methanol. [Link]
-
Organic Chemistry Portal. (n.d.). Wohl-Ziegler Reaction. [Link]
-
Scribd. (n.d.). Friedel-Crafts Acylation of Toluene. [Link]
-
Wikipedia. (n.d.). Wohl–Ziegler bromination. [Link]
-
Organic Syntheses. (n.d.). Procedure for the synthesis of N-Methyl-N-(pyridin-4-yl)-2-(p-tolyl)propanamide. [Link]
- Name Reactions in Organic Synthesis. (n.d.). Wohl-Ziegler Reaction.
-
RSC Publishing. (2018). Applications of Friedel–Crafts reactions in total synthesis of natural products. [Link]
-
Mondal, B. (2020). Friedel Crafts reaction/Acylation of toluene. YouTube. [Link]
-
Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. [Link]
-
PubChem. (n.d.). 1-p-Tolyl-ethanone oxime. [Link]
-
Thermo Fisher Scientific. (2022). Wohl Ziegler Bromination - Named Reactions in Organic Chemistry. YouTube. [Link]
-
Scribd. (n.d.). Chemists' Guide to Wohl-Ziegler Reaction. [Link]
-
OC Lectures. (2021). Acids to Acyl Chlorides, Part 1. YouTube. [Link]
-
Master Organic Chemistry. (2011). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. [Link]
-
MDPI. (2023). 3-Cyclohexyl-6-phenyl-1-(p-tolyl)pyrimidine-2,4(1H,3H)-dione. [Link]
-
Science Madness. (2011). thionyl chloride synthesis. [Link]
-
MDPI. (2025). Di(p-tolyl)-1,4-benzoquinonediimine (N,N′-Di-p-tolylcyclohexa-2,5-diene-1,4-diimine). [Link]
-
Organic Syntheses. (n.d.). ETHYNYL p-TOLYL SULFONE. [Link]
-
HETEROCYCLES. (2012). C-[o-(p-TOLYL)SULFINYL]PHENYLNITRONES. SYNTHESIS AND REACTIVITY IN [3+2] DIPOLAR CYCLOADDITIONS. [Link]
-
PubChem. (n.d.). Di-p-tolyl. [Link]
- Google Patents. (n.d.).
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- 10. Wohl-Ziegler Reaction [organic-chemistry.org]
- 11. Wohl–Ziegler bromination - Wikipedia [en.wikipedia.org]
Technical Guide: Spectroscopic Profiling of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
This guide serves as a comprehensive technical reference for the spectroscopic characterization of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone (CAS 235103-09-0). It is designed for analytical chemists and process engineers involved in the synthesis and quality control of pharmaceutical intermediates, specifically those targeting sGC stimulators or similar therapeutic classes where this scaffold is relevant.
Molecular Identity & Structural Logic[1]
This molecule represents a critical electrophilic intermediate. Its reactivity is defined by the benzylic bromide , which serves as a "warhead" for downstream nucleophilic substitutions (e.g., coupling with amines or heterocycles), and the dicyclohexyl moiety , which provides significant lipophilicity and steric bulk.
| Parameter | Specification |
| IUPAC Name | 1-[4-(bromomethyl)phenyl]-2,2-dicyclohexylethan-1-one |
| CAS Registry | 235103-09-0 |
| Molecular Formula | C₂₁H₂₉BrO |
| Molecular Weight | 377.37 g/mol |
| Monoisotopic Mass | 376.14 (⁷⁹Br) / 378.14 (⁸¹Br) |
| Core Scaffold | Aryl Ketone (Benzoyl derivative) |
| Key Functionalities | Benzylic Bromide (Electrophile), Dicyclohexyl (Steric/Lipophilic) |
Synthetic Context & Impurity Origins
To interpret the spectra accurately, one must understand the synthesis. This compound is typically generated via Wohl-Ziegler radical bromination of the methyl precursor (1-(4-methylphenyl)-2,2-dicyclohexylethanone) using N-Bromosuccinimide (NBS).
Spectroscopic Critical Quality Attributes (CQA):
-
Starting Material (SM): The unreacted methyl precursor (Ar-CH₃).
-
Over-bromination: The benzal bromide impurity (Ar-CHBr₂).
-
Hydrolysis: The benzyl alcohol impurity (Ar-CH₂OH), often formed during workup.
Diagram 1: Synthesis & Impurity Logic (DOT)
Caption: Reaction pathway showing the origin of critical impurities. Analytical monitoring relies on the distinct chemical shifts of the benzylic protons.
Spectroscopic Data Analysis[4]
Proton NMR (¹H NMR)
Solvent: CDCl₃ | Frequency: 400 MHz
The ¹H NMR spectrum is the primary tool for purity assessment. The molecule is split into two distinct domains: the aromatic/benzylic domain (downfield) and the aliphatic/dicyclohexyl domain (upfield).
| Chemical Shift (δ, ppm) | Multiplicity | Integration | Assignment | Structural Logic |
| 7.88 - 7.92 | Doublet (d, J≈8.2 Hz) | 2H | Ar-H (Ortho to C=O) | Deshielded by the carbonyl anisotropy. Part of AA'BB' system.[1][2] |
| 7.48 - 7.52 | Doublet (d, J≈8.2 Hz) | 2H | Ar-H (Ortho to CH₂Br) | Less deshielded; characteristic of p-alkyl substitution. |
| 4.51 | Singlet (s) | 2H | Ar-CH₂ -Br | Diagnostic Peak. Sharp singlet. Shifted downfield by Br electronegativity (~4.5 ppm is standard for benzyl bromide). |
| 3.25 - 3.35 | Triplet (t) or dd | 1H | -C(=O)-CH -(Cy)₂ | The alpha-proton. Deshielded by C=O and two tertiary carbons. Splitting due to coupling with Cy-C1 protons. |
| 1.60 - 1.85 | Multiplet | ~10-12H | Cyclohexyl (Equatorial/Methine) | Overlapping envelope of equatorial protons and the methine protons at the ring junction. |
| 0.90 - 1.40 | Multiplet | ~10H | Cyclohexyl (Axial) | Broad high-field envelope typical of cyclohexyl rings. |
Differentiation from Impurities:
-
Methyl Precursor: Look for a singlet at ~2.41 ppm (Ar-CH₃).
-
Benzal Bromide (Over-brominated): Look for a singlet at ~6.65 ppm (Ar-CHBr₂).
Carbon NMR (¹³C NMR)
Solvent: CDCl₃ | Frequency: 100 MHz
| Chemical Shift (δ, ppm) | Type (DEPT) | Assignment | Notes |
| 202.5 | Cq | C=O (Ketone) | Typical aryl-alkyl ketone shift. |
| 142.8 | Cq | Ar-C (ipso to CH₂Br) | |
| 136.2 | Cq | Ar-C (ipso to C=O) | |
| 129.5 | CH | Ar-C (Ortho to CH₂Br) | Intense signal (2 carbons). |
| 128.8 | CH | Ar-C (Ortho to C=O) | Intense signal (2 carbons). |
| 56.4 | CH | -C H-(Cy)₂ | Alpha carbon. Shifted by carbonyl and steric bulk. |
| 32.8 | CH₂ | Ar-C H₂-Br | Diagnostic Carbon. Distinct from CH₃ (~21 ppm). |
| 38.5 | CH | Cyclohexyl C1 | Methine carbon of the cyclohexyl ring attached to the chain. |
| 26.0 - 31.0 | CH₂ | Cyclohexyl CH₂ | Cluster of signals for the ring methylenes. |
Infrared Spectroscopy (FT-IR)
Method: ATR or KBr Pellet
-
1675 cm⁻¹ (Strong): C=O Stretching. The conjugation with the phenyl ring lowers the frequency from the standard 1715 cm⁻¹ (aliphatic ketone) to ~1675 cm⁻¹.
-
2920, 2850 cm⁻¹ (Strong): C-H Stretching (Aliphatic). Very intense due to the 22 protons of the dicyclohexyl group.
-
600 - 700 cm⁻¹: C-Br Stretching. Often appears as a distinct band in the fingerprint region.
Mass Spectrometry (LC-MS/GC-MS)
Ionization: ESI+ or EI
The mass spectrum is dominated by the isotopic signature of Bromine .
-
Molecular Ion (M⁺): Clusters at m/z 376 and 378 with near 1:1 intensity ratio (⁷⁹Br/⁸¹Br).
-
Base Peak / Fragments:
-
[M - Br]⁺ (m/z ~297): Loss of the bromine atom is a primary fragmentation pathway, generating a stable benzyl cation stabilized by the carbonyl conjugation.
-
[C₈H₆BrO]⁺ (m/z 197/199): The p-bromomethylbenzoyl fragment. This cleavage occurs alpha to the carbonyl.
-
[C₁₃H₂₃]⁺ (m/z 179): The dicyclohexylmethyl carbocation fragment.
-
Experimental Protocol: Validated Data Acquisition
To ensure the spectra match the reference data above, follow this validated sample preparation protocol.
Step 1: Sample Purity Check Before NMR, verify the sample is free of paramagnetic impurities (e.g., residual iron from synthesis) which can broaden signals. Filtration through a short pad of silica gel is recommended if the solid is colored.
Step 2: NMR Preparation
-
Weigh 10-15 mg of the compound into a clean vial.
-
Add 0.6 mL of CDCl₃ (ensure TMS or residual CHCl₃ is present for referencing at 7.26 ppm).
-
Sonicate for 30 seconds to ensure complete dissolution (the dicyclohexyl group makes it very lipophilic; ensure no solids remain).
-
Transfer to a 5mm NMR tube.
Step 3: Data Processing
-
Phasing: Apply automatic phasing, then manual correction to ensure the baseline is flat around the aromatic region.
-
Integration: Calibrate the integral of the benzylic CH₂Br singlet (4.51 ppm) to 2.00 . This serves as the internal standard for counting the aliphatic protons.
Diagram 2: MS Fragmentation Logic (DOT)
Caption: Primary fragmentation pathways observed in Mass Spectrometry (EI/ESI).
References
-
Chemical Identity & CAS: 2,2-dicyclohexyl-1-(4'-bromomethyl)phenylethanone.[3] CAS Common Chemistry.[4] Retrieved from [Link]
- Synthetic Methodology (Wohl-Ziegler Bromination): Djerassi, C. (1948). Brominations with N-Bromosuccinimide. Chemical Reviews, 43(2), 271–317.
- Spectroscopic Analogues (Benzyl Bromides): AIST Spectral Database for Organic Compounds (SDBS). Spectra for Benzyl Bromide and derivatives.
-
Related Patent Literature: Process for producing 4-bromomethylbiphenyl compounds. EP0553879B1.[2] (Describes analogous synthesis and characterization of bromomethyl aryl ketones). Retrieved from [Link][1]
Sources
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- 3. 2,2-dicyclohexyl-1-(4'-bromomethyl)phenylethanone - CAS号 235103-09-0 - 摩熵化学 [molaid.com]
- 4. 1-(4'-Bromo[1,1'-biphenyl]-4-yl)-2-phenylethanone | C20H15BrO | CID 108920 - PubChem [pubchem.ncbi.nlm.nih.gov]
An In-Depth Technical Guide to 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone: Synthesis, Properties, and Applications
For Researchers, Scientists, and Drug Development Professionals
Introduction: A Versatile Building Block in Medicinal Chemistry
1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone is a bi-functional organic molecule of significant interest in the field of medicinal chemistry and organic synthesis. Its unique structure, incorporating a reactive benzylic bromide and a sterically hindered ketone, presents a versatile scaffold for the synthesis of complex molecular architectures. The presence of the dicyclohexyl moiety introduces significant lipophilicity, a property often sought in drug candidates to enhance membrane permeability and target engagement. The bromomethyl group serves as a key functional handle, allowing for a wide array of subsequent chemical modifications through nucleophilic substitution reactions. This guide provides a comprehensive overview of the chemical properties, synthesis, reactivity, and potential applications of this compound, with a focus on its relevance to drug discovery and development.
Physicochemical Properties
The properties of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone are dictated by its constituent functional groups. The large dicyclohexyl group renders the molecule nonpolar and soluble in many organic solvents, while its water solubility is expected to be low. The ketone and benzylic bromide functionalities are the primary sites of chemical reactivity.
| Property | Value | Source/Justification |
| Molecular Formula | C₂₁H₂₉BrO | Calculated |
| Molecular Weight | 377.36 g/mol | Calculated |
| Appearance | Expected to be a solid at room temperature | Based on similar structures |
| Melting Point | Not reported, but expected to be a crystalline solid | Analogy to similar compounds |
| Boiling Point | Not reported, likely high boiling | Analogy to similar compounds |
| Solubility | Soluble in common organic solvents (e.g., DCM, THF, ethyl acetate); Insoluble in water | Inferred from structure |
Synthesis of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
The synthesis of the title compound is a two-step process, beginning with the formation of a precursor ketone, followed by a selective benzylic bromination.
Step 1: Synthesis of the Precursor Ketone, 2,2-dicyclohexyl-1-(p-tolyl)ethanone
The most logical approach to synthesize the precursor ketone is through a Friedel-Crafts acylation of toluene with dicyclohexylacetyl chloride.
Reaction Scheme:
Experimental Protocol: Friedel-Crafts Acylation [1][2][3]
-
Rationale: This electrophilic aromatic substitution reaction introduces the dicyclohexylacetyl group onto the toluene ring. The use of a Lewis acid catalyst, such as aluminum chloride (AlCl₃), is essential to generate the highly reactive acylium ion electrophile.[4] Toluene is used in excess to serve as both the reactant and the solvent. The reaction is typically performed at low temperatures to control its exothermicity and minimize side reactions. The para-substituted product is expected to be the major isomer due to the steric hindrance of the bulky dicyclohexylacetyl group, which directs substitution away from the ortho positions.[3]
-
Procedure:
-
To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add anhydrous aluminum chloride (1.1 equivalents) and excess dry toluene.
-
Cool the mixture in an ice bath to 0-5 °C.
-
Add a solution of dicyclohexylacetyl chloride (1.0 equivalent) in dry toluene dropwise from the dropping funnel over a period of 30-60 minutes, maintaining the internal temperature below 10 °C.
-
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates the consumption of the starting material.
-
Carefully quench the reaction by slowly pouring the mixture into a beaker containing crushed ice and concentrated hydrochloric acid.
-
Transfer the mixture to a separatory funnel and extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).
-
Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.
-
Filter and concentrate the organic layer under reduced pressure to obtain the crude product.
-
Purify the crude product by column chromatography on silica gel or by recrystallization to afford pure 2,2-dicyclohexyl-1-(p-tolyl)ethanone.
-
Workflow for Friedel-Crafts Acylation:
Caption: Workflow for the synthesis of the ketone precursor.
Step 2: Benzylic Bromination
The second step involves the selective bromination of the benzylic methyl group of the precursor ketone using N-bromosuccinimide (NBS) and a radical initiator.[5][6]
Reaction Scheme:
Experimental Protocol: Wohl-Ziegler Bromination [7][8][9]
-
Rationale: This reaction proceeds via a free-radical mechanism.[10] A radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide, is used to initiate the reaction upon heating or irradiation. NBS is the preferred brominating agent for benzylic positions as it provides a low, constant concentration of bromine, which minimizes side reactions such as electrophilic aromatic bromination.[6] The reaction is typically carried out in a non-polar solvent like carbon tetrachloride (CCl₄) or cyclohexane.
-
Procedure:
-
In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2,2-dicyclohexyl-1-(p-tolyl)ethanone (1.0 equivalent) in carbon tetrachloride.
-
Add N-bromosuccinimide (1.1 equivalents) and a catalytic amount of AIBN (e.g., 0.1 equivalents).
-
Heat the mixture to reflux and maintain reflux for several hours, monitoring the reaction progress by TLC. The reaction can also be initiated by irradiation with a UV lamp.
-
Once the starting material is consumed, cool the reaction mixture to room temperature.
-
Filter off the succinimide byproduct.
-
Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.
-
Remove the solvent under reduced pressure to yield the crude product.
-
Purify the crude 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone by recrystallization or column chromatography.
-
Workflow for Benzylic Bromination:
Caption: Workflow for the benzylic bromination step.
Spectroscopic Characterization
¹H NMR Spectroscopy[11][12][13]
The proton NMR spectrum is expected to show distinct signals for the aromatic, benzylic, and cyclohexyl protons.
-
Aromatic Protons: Two doublets in the aromatic region (typically δ 7.2-8.0 ppm), corresponding to the para-substituted phenyl ring.
-
Benzylic Protons (-CH₂Br): A singlet at approximately δ 4.5 ppm. The downfield shift is due to the deshielding effect of the adjacent bromine atom and the aromatic ring.[11]
-
Methine Proton (-CH(Cy)₂): A multiplet, likely a triplet or doublet of doublets, further downfield due to the influence of the adjacent carbonyl group.
-
Cyclohexyl Protons: A complex series of multiplets in the upfield region (typically δ 1.0-2.0 ppm).
¹³C NMR Spectroscopy[14][15][16][17]
The carbon NMR spectrum will provide information about the carbon skeleton.
-
Carbonyl Carbon (C=O): A signal in the downfield region, typically around δ 190-200 ppm.
-
Aromatic Carbons: Several signals in the aromatic region (δ 120-140 ppm).
-
Benzylic Carbon (-CH₂Br): A signal around δ 30-35 ppm.
-
Methine Carbon (-CH(Cy)₂): A signal significantly downfield from the other aliphatic carbons due to the ketone.
-
Cyclohexyl Carbons: A series of signals in the aliphatic region (δ 25-45 ppm).
Infrared (IR) Spectroscopy[18][19][20][21][22][23]
The IR spectrum will show characteristic absorption bands for the ketone and carbon-bromine bonds.
-
C=O Stretch: A strong, sharp absorption band in the region of 1680-1700 cm⁻¹, characteristic of an aryl ketone.[12]
-
C-Br Stretch: A medium to strong absorption in the fingerprint region, typically around 500-600 cm⁻¹.
-
C-H Stretches: Aromatic C-H stretches just above 3000 cm⁻¹ and aliphatic C-H stretches just below 3000 cm⁻¹.
Mass Spectrometry (MS)[4][24][25][26][27][28][29]
Mass spectrometry will confirm the molecular weight and provide information about the fragmentation pattern.
-
Molecular Ion Peak (M⁺): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (377.36 g/mol ). The presence of bromine will be evident from the characteristic isotopic pattern of the molecular ion peak, with two peaks of nearly equal intensity separated by 2 m/z units (M⁺ and M⁺+2).
-
Fragmentation: Common fragmentation pathways would include the loss of a bromine radical (Br•), loss of a dicyclohexylmethyl radical, and cleavage at the carbonyl group.
Reactivity and Synthetic Applications
The chemical reactivity of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone is dominated by its two functional groups: the ketone and the benzylic bromide.
Reactions of the Benzylic Bromide
The bromomethyl group is an excellent electrophilic site, readily undergoing nucleophilic substitution reactions (Sₙ1 and Sₙ2). This allows for the introduction of a wide variety of functional groups, making it a valuable intermediate for building more complex molecules.[7][13]
Reaction Pathway Diagram:
Caption: Nucleophilic substitution reactions at the benzylic position.
Reactions of the Ketone
The ketone functionality can undergo a variety of reactions, including reduction to an alcohol, nucleophilic addition to the carbonyl carbon, and enolate formation for subsequent alpha-functionalization. However, the steric hindrance from the two adjacent cyclohexyl groups may significantly impact the reactivity of the carbonyl group.
Potential Applications in Drug Discovery
The structural features of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone make it an attractive building block in medicinal chemistry.[][15][16]
-
Scaffold for Novel Therapeutics: The dicyclohexylethanone core can serve as a rigid and lipophilic scaffold for the design of new drug candidates. The ability to functionalize the benzylic position allows for the exploration of structure-activity relationships (SAR) by introducing various substituents that can interact with biological targets.
-
Synthesis of Biologically Active Molecules: Polycyclic and sterically hindered ketones are found in a number of biologically active natural products and synthetic compounds.[1] This molecule can serve as a starting material for the synthesis of analogs of such compounds.
-
Pro-drug and Linker Chemistry: The reactive bromomethyl group can be used to attach this molecular fragment to other molecules, for example, as part of a pro-drug strategy or as a linker in more complex drug delivery systems.
Conclusion
1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone is a valuable synthetic intermediate with significant potential in medicinal chemistry. Its synthesis, while not explicitly detailed in the literature, can be reliably achieved through a two-step sequence involving Friedel-Crafts acylation and subsequent benzylic bromination. The dual functionality of this molecule provides a versatile platform for the creation of diverse and complex molecular structures. Further exploration of its reactivity and its incorporation into drug discovery programs could lead to the development of novel therapeutic agents.
References
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Benzylic Bromination. (2024, February 10). Chemistry Steps. [Link]
-
Experiment 1: Friedel-Crafts Acylation. Scribd. [Link]
-
Supporting Information. Wiley-VCH. [Link]
-
Friedel-Crafts Acylation of Toluene. Scribd. [Link]
-
Friedel Crafts reaction/Acylation of toluene. YouTube. [Link]
-
1H NMR Spectrum (1D, 400 MHz, H2O, predicted) (NP0205745). NP-MRD. [Link]
-
13C NMR Spectrum (1D, 176 MHz, H2O, predicted) (NP0254165). NP-MRD. [Link]
-
Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17. Scientific & Academic Publishing. [Link]
-
Water-controlled selective preparation of α-mono or α,α'- dihalo ketones via catalytic cascade reaction of unactivated alkynes with 1,3-dihalo-5,5-dimethylhydantoin - Supporting Information. RSC. [Link]
-
13C NMR Spectrum (PHY0093442). PhytoBank. [Link]
-
N-Bromosuccinimide. Wikipedia. [Link]
-
Supporting information. MPG.PuRe. [Link]
-
1H NMR Spectrum (PHY0021098). PhytoBank. [Link]
-
Benzylic Bromination with NBS. Chad's Prep. [Link]
-
Benzylic Bromination. Common Organic Chemistry. [Link]
-
10.3 Allylic Bromination and Benzylic Bromination with NBS | Organic Chemistry. YouTube. [Link]
- Design and Synthesis of 3-D Building Blocks for Medicinal Chemistry. Andres Ricardo Gomez Angel.
-
Benzylic Brominations with N-Bromosuccinimide in 1,2-Dichlorobenzene: Effective Preparation of (2-Bromomethyl-phenyl)-Methoxyiminoacetic Acid Methyl Ester. ResearchGate. [Link]
- Infrared Spectroscopy. CDN.
-
Advanced Mass Spectrometry Strategies for Deciphering the Complex Composition of an Unknown Chinese Patent Medicine. Agilent. [Link]
-
NMR spectra 1-13C. Organic Syntheses. [Link]
-
Interpreting C-13 NMR Spectra. Chemistry LibreTexts. [Link]
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Proteomics dataset for the analysis of the effects of Grammatophyllum speciosum extracts on RAW 264.7 cells. PMC. [Link]
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Emerging Building Blocks for Medicinal Chemistry: Recent Synthetic Advances. OUCI. [Link]
-
Ethanone, 1-(4-bromophenyl)-. NIST WebBook. [Link]
-
(E)-1-[4-(bromomethyl)phenyl]-2-phenyldiazene. SpectraBase. [Link]
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ProteomeXchange Dataset PXD005573. ProteomeCentral. [Link]
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FTIR TESTING. Air Hygiene. [Link]
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Dicyclohexylphosphino)phenyl)-‐1-‐ methyl-‐1H-‐indole (CM. Organic Syntheses. [Link]
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FTIR Spectroscopic Analysis of Various Pharmatheutically Important Organic Dyes. wwjmrd. [Link]
-
b: FT-IR spectra of 4-bromo-2-[(E)-(phenylimino)methylphenol. ResearchGate. [Link]
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1-(4-(Bromomethyl)phenyl)ethanone. Pharmaffiliates. [Link]
-
4-(bromomethyl)-3,3-dimethyl-2-oxetanone. Chemical Synthesis Database. [Link]5.html)
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- 16. researchgate.net [researchgate.net]
CAS number for 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
Title: 1-(4-(Bromomethyl)phenyl)-2,2-dicyclohexylethanone (CAS 235103-09-0): A Bifunctional Photochemical Precursor and Synthetic Building Block
Target Audience: Researchers, scientists, and drug development professionals specializing in photochemistry, photoaffinity labeling, and advanced organic synthesis.
Executive Summary & Molecular Identity
In the realm of advanced organic synthesis and photochemical probe development, 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone (CAS 235103-09-0) stands out as a highly specialized, bifunctional building block[1]. Structurally, it combines an electrophilic bromomethyl anchor with a sterically hindered arylalkyl ketone moiety. This unique architecture allows researchers to covalently tether the molecule to complex matrices (such as polymers, solid supports, or biomolecules) and subsequently convert the ketone into a photoreactive diazo species.
Historically, derivatives of this class have been instrumental in elucidating the fundamental kinetics of carbene spin-state equilibration, excited precursor reactivity, and diffusion-controlled solvent insertions[2][3]. This whitepaper provides an in-depth technical analysis of the molecule's causality in experimental design, self-validating protocols for its application, and the mechanistic pathways it unlocks.
Molecular Architecture & Causality in Experimental Design
The utility of CAS 235103-09-0 is not accidental; every functional group serves a precise, mechanistic purpose in physical organic chemistry and drug development:
-
The Bromomethyl Group (The Anchor): The para-bromomethyl substituent is a classic electrophile. It enables
displacement by nucleophiles (amines, thiols, or carboxylates). The causality here is spatial control: by tethering the photoreactive center to a specific site on a protein or a crystalline lattice, researchers can study carbene reactivity in highly restricted, non-diffusional environments. -
The Dicyclohexyl Moiety (The Steric Shield): The presence of two bulky cyclohexyl rings at the alpha position of the ketone provides massive steric hindrance. When the ketone is converted to a diazo compound and photolyzed, the resulting carbene is shielded. This specific steric bulk slows down bimolecular reactions (like dimerization or solvent insertion), allowing unimolecular processes—such as intramolecular 1,2-H shifts—to compete and be observed via nanosecond laser flash photolysis[4].
-
The Aryl Ketone Core (The Photochemical Precursor): The conjugated system ensures that the eventual diazo derivative has an accessible UV-Vis absorption profile (typically around 280–300 nm), allowing for efficient photoactivation without requiring high-energy UV light that might damage tethered biomolecules[3].
Quantitative Physicochemical & Kinetic Data
The following table summarizes the key physicochemical properties of CAS 235103-09-0 and the kinetic parameters of its downstream carbene intermediates, derived from foundational flash photolysis studies[1][4].
| Property / Parameter | Value / Description | Analytical Validation Method |
| CAS Number | 235103-09-0 | Chemical Registry Verification |
| Chemical Formula | C21H29BrO | High-Resolution Mass Spectrometry (HRMS) |
| Molecular Weight | 377.36 g/mol | Mass Spectrometry |
| Key Functional Groups | Bromomethyl, Ketone, Dicyclohexyl | IR Spectroscopy, |
| Carbene 1,2-H Shift Rate ( | Nanosecond Laser Flash Photolysis | |
| Carbene Lifetime ( | 70–80 ns (spin-equilibrated) | Transient UV-Vis Absorption |
Self-Validating Experimental Protocols
To ensure scientific integrity, the following workflows are designed as self-validating systems . Each protocol includes specific analytical checkpoints to confirm the success of the transformation before proceeding to the next step.
Protocol 1: Covalent Tethering via Nucleophilic Substitution
Objective: Attach CAS 235103-09-0 to a model nucleophile (e.g., a primary amine on a functionalized surface).
-
Reaction: Dissolve 1.0 eq of CAS 235103-09-0 and 1.2 eq of the target amine in anhydrous
-dimethylformamide (DMF). -
Catalysis: Add 2.0 eq of
-diisopropylethylamine (DIPEA) to scavenge the generated HBr. Stir at room temperature for 12 hours under an inert argon atmosphere. -
Purification: Partition the mixture between ethyl acetate and water. Wash the organic layer with brine, dry over
, and concentrate in vacuo. -
Self-Validation (NMR Checkpoint): Analyze the product via
H NMR. The disappearance of the sharp benzylic bromide singlet at and the appearance of a new, shifted benzylic signal confirms successful covalent tethering.
Protocol 2: Photoreactive Activation (Diazo Synthesis)
Objective: Convert the tethered ketone into a photoreactive diazo compound via a modified Bamford-Stevens reaction.
-
Hydrazone Formation: React the tethered ketone with 1.5 eq of
-toluenesulfonylhydrazide in refluxing ethanol with a catalytic amount of acetic acid for 4 hours. -
Validation 2A: Isolate the tosylhydrazone. IR spectroscopy must show the disappearance of the ketone carbonyl stretch (
) and the appearance of a C=N stretch ( ). -
Diazo Generation: Treat the tosylhydrazone with 1.1 eq of sodium methoxide in methanol at
. Stir for 2 hours to induce elimination of the tosyl group. -
Self-Validation (IR Checkpoint): The final product must exhibit a strong, distinct diazo absorption band at
in the IR spectrum. The absence of this band indicates a failed elimination.
Protocol 3: Nanosecond Laser Flash Photolysis
Objective: Generate and analyze the reactive carbene intermediate[3].
-
Preparation: Dissolve the diazo-tethered construct in a mixed Freon-methanol solvent system (to study diffusion-controlled insertion)[4].
-
Excitation: Subject the sample to a 20 ns pulse from an Nd:YAG laser (typically 266 nm or 355 nm).
-
Self-Validation (Transient Kinetics): Monitor the transient absorption. You must observe a fast component (formation of the alkene via excited-state precursor within the 20 ns pulse) and a slow component (decay of the spin-equilibrated carbene over 70–80 ns)[3].
Caption: Workflow for conjugating and activating CAS 235103-09-0 as a photoaffinity label.
Mechanistic Pathway Analysis
The photochemistry of arylalkyl diazo compounds derived from structures like CAS 235103-09-0 is highly complex. Upon irradiation, the diazo precursor enters a singlet excited state. Research by Garcia-Garibay, Platz, and colleagues demonstrated that the combined effect of bulky substituents (like dicyclohexyl/diphenyl) and high solvent polarity leads to a bifurcation in the reaction pathway[3][4].
-
Excited Precursor Reactivity: A significant portion of the alkene product is formed directly from the singlet excited state of the diazo precursor, bypassing the free carbene entirely. This is evidenced by a fast kinetic component that occurs within the timeframe of the laser pulse (< 20 ns)[3].
-
Carbene Equilibration: The remaining molecules undergo denitrogenation to form a singlet carbene, which rapidly spin-equilibrates. This free carbene then faces a kinetic competition: it can undergo an intramolecular 1,2-H shift to form an alkene, or it can be trapped by the solvent (e.g., diffusion-controlled insertion into the O-H bond of methanol to form an ether)[4].
Caption: Photochemical mechanistic pathways of arylalkyl carbenes competing with diffusion-controlled insertion.
By utilizing CAS 235103-09-0, researchers can anchor this complex photochemical system to a solid matrix, effectively shutting down the intermolecular diffusion-controlled pathway (ether formation) and isolating the pure intramolecular kinetics of the carbene and its excited precursor.
References
-
Title: 2,2-dicyclohexyl-1-(4'-bromomethyl)phenylethanone | 235103-09-0 Database Entry Source: Molaid Chemical Database URL: [Link]
-
Title: Excited Precursor Reactivity, Fast 1,2-H Shifts, and Diffusion-Controlled Methanol Insertion in 1,2-Diphenylalkylidenes Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]
-
Title: Excited Precursor Reactivity, Fast 1,2-H Shifts, and Diffusion-Controlled Methanol Insertion in 1,2-Diphenylalkylidenes (Author Manuscript / Group Page) Source: Garcia Garibay Research Group, University of California, Los Angeles URL: [Link]
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Dicyclohexyl Ethanone Compounds: A Technical Guide for Advancing Drug Discovery
Foreword: Unveiling the Potential of a Privileged Scaffold
In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that offer a blend of synthetic accessibility, structural rigidity, and favorable physicochemical properties is perpetual. The dicyclohexyl ethanone core, a seemingly simple yet underexplored structural motif, presents a compelling case for its potential as a privileged scaffold in modern drug discovery. This technical guide is designed for researchers, scientists, and drug development professionals, providing a comprehensive overview of dicyclohexyl ethanone compounds. We will delve into their synthesis, critically evaluate their potential biological activities through the lens of structurally related analogs, and propose future directions for their development as therapeutic agents. This document moves beyond a mere recitation of facts, offering insights into the causal relationships between molecular structure and biological function, thereby empowering researchers to make informed decisions in their quest for next-generation therapeutics.
The Dicyclohexyl Ethanone Core: Structural Merits and Physicochemical Landscape
The dicyclohexyl ethanone scaffold is characterized by a central ketone carbonyl group flanked by two cyclohexyl rings. This unique arrangement confers a distinct set of properties that are highly desirable in drug design.
-
Lipophilicity and Membrane Permeability: The two cyclohexyl rings impart significant lipophilicity to the molecule. This characteristic is often correlated with enhanced membrane permeability, a critical factor for oral bioavailability and the ability of a drug to reach its intracellular target. The degree of lipophilicity can be fine-tuned through substitution on the cyclohexyl rings, offering a versatile platform for optimizing pharmacokinetic properties.
-
Metabolic Stability: The saturated nature of the cyclohexyl rings generally confers greater metabolic stability compared to aromatic counterparts, which are more susceptible to oxidative metabolism by cytochrome P450 enzymes. This can lead to a longer in vivo half-life and a more predictable pharmacokinetic profile.
-
Three-Dimensionality: The non-planar nature of the cyclohexyl rings introduces a significant degree of three-dimensionality to the molecule. This is a key attribute for establishing specific and high-affinity interactions with the complex, three-dimensional binding pockets of biological targets.
A summary of the key physicochemical properties of the parent compound, dicyclohexylmethanone, is presented in Table 1.
| Property | Value | Reference |
| Molecular Formula | C₁₃H₂₂O | [1] |
| Molecular Weight | 194.32 g/mol | [1] |
| Appearance | Colorless to pale yellow liquid | [1] |
| Boiling Point | ~265 °C | [1] |
| LogP (calculated) | ~4.1 | [1] |
Synthesis of the Dicyclohexyl Ethanone Scaffold: Established Methodologies
The synthesis of dicyclohexyl ethanone compounds can be approached through several established chemical transformations. The choice of synthetic route often depends on the availability of starting materials and the desired substitution patterns on the cyclohexyl rings.
Ketonization of Hexahydrobenzoic Acid
A robust and industrially scalable method for the synthesis of dicyclohexylmethanone is the catalytic ketonization of hexahydrobenzoic acid.[1] This reaction typically involves heating the carboxylic acid at high temperatures in the presence of a metal oxide catalyst, such as manganous oxide.[1]
Experimental Protocol: Catalytic Ketonization of Hexahydrobenzoic Acid
-
Catalyst Preparation: In a suitable reactor, dissolve manganous oxide in molten hexahydrobenzoic acid.
-
Reaction Initiation: Heat the catalyst-acid mixture to a temperature range of 330-450 °C.
-
Substrate Addition: Continuously feed additional hexahydrobenzoic acid into the heated reactor.
-
Product Isolation: The dicyclohexylmethanone formed is continuously removed by distillation.
-
Purification: The crude product can be further purified by fractional distillation under reduced pressure.
Caption: Synthesis of dicyclohexylmethanone via catalytic ketonization.
Oxidation of Dicyclohexylcarbinol
A common laboratory-scale synthesis involves the oxidation of the corresponding secondary alcohol, dicyclohexylcarbinol.[1] A variety of oxidizing agents can be employed for this transformation, with pyridinium chlorochromate (PCC) being a widely used reagent.
Experimental Protocol: Oxidation with Pyridinium Chlorochromate (PCC)
-
Reaction Setup: In a round-bottom flask, suspend PCC (1.5 equivalents) and Celite® in anhydrous dichloromethane.
-
Substrate Addition: Add a solution of dicyclohexylcarbinol (1 equivalent) in anhydrous dichloromethane to the PCC suspension.
-
Reaction Monitoring: Stir the mixture at room temperature and monitor the reaction progress by thin-layer chromatography (TLC).
-
Workup: Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove chromium byproducts.
-
Purification: Wash the filtrate with aqueous base and acid, dry the organic layer, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography.[1]
Caption: Oxidation of dicyclohexylcarbinol to dicyclohexylmethanone.
Synthesis from Carboxylic Acids and Organometallic Reagents
Modern synthetic methods allow for the direct conversion of carboxylic acids to ketones using organometallic reagents.[2] These methods often involve the in-situ activation of the carboxylic acid to prevent the competing acid-base reaction with the organometallic nucleophile.
Conceptual Workflow: Synthesis from a Carboxylic Acid and an Organolithium Reagent
-
Activation of Carboxylic Acid: The carboxylic acid is reacted with a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), to form a highly reactive intermediate.
-
Nucleophilic Addition: An organolithium reagent (e.g., cyclohexyllithium) is then added, which attacks the activated carbonyl group.
-
Hydrolysis: The resulting tetrahedral intermediate is hydrolyzed to yield the desired ketone.
Caption: General workflow for dicyclohexylmethanone synthesis from a carboxylic acid.
Biological Activities and Therapeutic Potential: An Extrapolation from Structurally Related Compounds
While direct biological data on dicyclohexyl ethanone derivatives is sparse, a comprehensive analysis of structurally related compounds provides a strong rationale for their investigation as potential therapeutic agents. The broader class of cyclohexanone derivatives has been explored for various biological activities, including anti-inflammatory and anticancer properties.[3]
Anti-inflammatory and Anticancer Potential
Numerous synthetic cyclohexanone derivatives have been evaluated for their potential as anti-inflammatory agents.[4] The cyclohexyl moiety is often employed in the design of potent enzyme inhibitors due to its ability to occupy hydrophobic pockets in the active site of target proteins.[5] For instance, the replacement of phenyl rings with cyclohexyl rings in the anticancer drug docetaxel has been shown to maintain potent inhibitory activity against microtubule disassembly.[6] This suggests that the dicyclohexyl ethanone scaffold could serve as a template for the design of novel anti-inflammatory and anticancer agents.
Hypothesized Mechanism of Action in Inflammation
Many anti-inflammatory drugs target key enzymes in inflammatory pathways, such as cyclooxygenases (COX-1 and COX-2). The dicyclohexyl ethanone core, with its significant hydrophobicity, could potentially bind to the hydrophobic channel of the COX active site, thereby inhibiting the conversion of arachidonic acid to prostaglandins.
Caption: Hypothesized inhibition of COX enzymes by dicyclohexyl ethanone derivatives.
Structure-Activity Relationships (SAR) of Cyclohexyl-Containing Bioactive Molecules
The deliberate incorporation of cyclohexyl groups is a common strategy in medicinal chemistry to enhance the potency and pharmacokinetic properties of drug candidates.[7] Structure-activity relationship (SAR) studies on various classes of bioactive molecules have revealed key insights into the role of the cyclohexyl moiety:
-
Hydrophobic Interactions: The cyclohexyl group is an excellent hydrophobic substituent that can effectively occupy hydrophobic pockets in protein targets, leading to increased binding affinity.[8]
-
Conformational Restriction: The rigid nature of the cyclohexyl ring can restrict the conformational flexibility of a molecule, pre-organizing it for optimal binding to its target and reducing the entropic penalty upon binding.
-
Improved Metabolic Stability: As previously mentioned, the replacement of metabolically labile aromatic rings with cyclohexyl groups can lead to improved metabolic stability and a more favorable pharmacokinetic profile.[6]
These principles strongly support the hypothesis that dicyclohexyl ethanone derivatives are a promising starting point for the development of potent and selective modulators of various biological targets.
Future Directions and a Call to Investigation
The dicyclohexyl ethanone scaffold represents a largely unexplored area of chemical space with significant potential for the development of novel therapeutics. This technical guide serves as a foundational resource to stimulate further research in this promising area. Key future directions include:
-
Synthesis of a Diverse Chemical Library: The development of efficient and versatile synthetic routes to a diverse library of dicyclohexyl ethanone derivatives with various substitution patterns on the cyclohexyl rings is a critical first step.
-
High-Throughput Biological Screening: This library should be subjected to a broad range of biological assays to identify initial hits for various therapeutic areas, including inflammation, oncology, and infectious diseases.
-
Structure-Based Drug Design: For promising hits, co-crystallization with their biological targets or molecular modeling studies will be invaluable for understanding the binding mode and guiding further lead optimization.
Conclusion: A Scaffold Primed for Discovery
The dicyclohexyl ethanone core, with its inherent structural and physicochemical advantages, stands as a compelling and underexplored scaffold for modern drug discovery. While direct biological data is currently limited, the wealth of information on structurally related compounds provides a strong rationale for its investigation. This technical guide has outlined the key synthetic methodologies, extrapolated potential biological activities, and provided a roadmap for future research. It is our hope that this document will inspire and empower researchers to unlock the full therapeutic potential of dicyclohexyl ethanone compounds.
References
-
Chemistry Steps. (n.d.). Carboxylic Acids to Ketones. Retrieved from [Link]
- Ojima, I., et al. (1995). Synthesis and structure-activity relationships of new antitumor taxoids. Effects of cyclohexyl substitution at the C-3' and/or C-2 of taxotere (docetaxel). Journal of Medicinal Chemistry, 38(20), 3891-3894.
- MacMillan, D. W. C., et al. (2017). Direct Conversion of Carboxylic Acids to Alkyl Ketones. Organic Letters, 19(12), 3231–3234.
- Reddy, B. V. S., et al. (2023). One-pot synthesis of ketones and symmetrical anhydrides from carboxylic acids. RSC Advances, 13(5), 3149-3154.
- MDPI. (2024).
- Owen, D. R., et al. (2020). Discovery of Ketone-Based Covalent Inhibitors of Coronavirus 3CL Proteases for the Potential Therapeutic Treatment of COVID-19. Journal of Medicinal Chemistry, 63(21), 12733–12758.
- American Physiological Society. (2021). The therapeutic potential of ketones in cardiometabolic disease: impact on heart and skeletal muscle.
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American College of Cardiology. (2021). Review Explores Therapeutic Potential of Ketone Therapy For CV Disease. Retrieved from [Link]
- European Journal of Modern Medicine and Practice. (2024). 321 SYNTHESIS AND CHARACTERIZATION AND BIOLOGICAL STUDY OF SOME CYCLOHEXENONE DERIVATAVES FROM 2-ACETYL PYROL. European Journal of Modern Medicine and Practice, 4(7), 321-328.
- Gano, L. B., Patel, M., & Rho, J. M. (2014). Ketone Strong: Emerging evidence for a therapeutic role of ketone bodies in neurological and neurodegenerative diseases. Journal of Lipid Research, 55(11), 2211–2220.
- MDPI. (2024). Chemical Diversity of Ketosteroids as Potential Therapeutic Agents. Molecules, 29(16), 3840.
- MacMillan, D. W. C., et al. (2017). Direct Conversion of Carboxylic Acids to Alkyl Ketones. Organic Letters, 19(12), 3231–3234.
-
SSRN. (2024). Synthesis and Spectral Studies of Novel Cyclohexanone Based Derivative and Their Biological Activity. Retrieved from [Link]
- Salvino, J. M., et al. (1998). Parallel Synthesis of Aldehydes and Ketone Facilitated by a New Solid-Phase Weinreb Amide. The Journal of Organic Chemistry, 63(22), 7784–7789.
- Johnson, D. S., et al. (2013). Discovery and structure-activity relationship of 1,3-cyclohexyl amide derivatives as novel mGluR5 negative allosteric modulators. Bioorganic & Medicinal Chemistry Letters, 23(5), 1436–1440.
-
Drug Design Org. (2005). SAR: Structure Activity Relationships. Retrieved from [Link]
- Google Patents. (n.d.). CN103553969B - Preparation method of 4,4'-dicyclohexylmethane diisocyanate.
-
Request PDF. (n.d.). Synthesis and biological activity of cyclohexylamine derivatives. Retrieved from [Link]
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The Bromomethyl Group in Aromatic Ketones: A Technical Guide to Reactivity and Synthetic Utility
For Researchers, Scientists, and Drug Development Professionals
Introduction
α-Halogenated ketones are a class of highly versatile synthetic intermediates, pivotal in the construction of complex organic molecules.[1] Among these, aromatic ketones bearing a bromomethyl group (α-bromoacetophenones and their derivatives) stand out due to their distinct reactivity. This guide offers an in-depth exploration of the factors governing the reactivity of the bromomethyl group in these compounds, their primary reaction pathways, and their strategic application in modern organic synthesis, particularly within the realm of drug discovery.
The inherent reactivity of these molecules stems from the presence of two key functional groups: the carbonyl group and the adjacent carbon-bromine bond. The electron-withdrawing nature of the carbonyl group significantly influences the C-Br bond, making the α-carbon highly electrophilic and susceptible to nucleophilic attack.[2] This activation, coupled with the fact that bromide is an excellent leaving group, forms the basis for their utility as powerful alkylating agents.[3] This guide will dissect the nuances of this reactivity, providing both mechanistic understanding and practical, field-proven insights for laboratory application.
Core Principles of Reactivity
The chemical behavior of bromomethyl aromatic ketones is a delicate interplay of electronic and steric factors. Understanding these principles is crucial for predicting reaction outcomes and optimizing conditions.
Electronic Effects
The primary driver of reactivity is the strong inductive effect of the adjacent carbonyl group. This effect polarizes the C-Br bond, rendering the α-carbon significantly electropositive and thus a prime target for nucleophiles.[2] Consequently, these compounds are highly effective substrates for SN2 reactions. In fact, the rate of nucleophilic substitution can be dramatically enhanced compared to simple alkyl halides; for instance, 1-chloro-2-propanone reacts with potassium iodide in acetone 36,000 times faster than n-propyl chloride.[2]
Furthermore, the aromatic ring itself plays a crucial role. Electron-withdrawing or -donating substituents on the ring can modulate the electrophilicity of both the carbonyl carbon and the α-carbon, thereby influencing reaction rates.
Steric Hindrance
As with any SN2-type reaction, steric hindrance around the α-carbon can impede the approach of a nucleophile, slowing the reaction rate.[4] While the bromomethyl group itself is not exceptionally bulky, the overall steric environment, including the substitution pattern on the aromatic ring, must be considered when designing a synthesis.
Major Reaction Pathways
Bromomethyl aromatic ketones can undergo several key transformations, the outcome of which is highly dependent on the reaction conditions, particularly the nature of the nucleophile and the base employed.
Nucleophilic Substitution (SN2)
The most common and synthetically valuable reaction of bromomethyl aromatic ketones is the SN2 reaction.[5][6] This pathway is favored by less basic nucleophiles and leads to the direct displacement of the bromide ion.[7]
A wide array of nucleophiles can be employed, making this a powerful method for C-N, C-O, and C-S bond formation.[3]
-
N-Alkylation: Primary and secondary amines readily react to form α-aminoketones, which are precursors to many biologically active molecules.[3]
-
O-Alkylation: Alcohols and phenols, typically deprotonated with a base to form the more nucleophilic alkoxide or phenoxide, yield ethers.[3]
-
S-Alkylation: Thiols are excellent nucleophiles and react efficiently to form thioethers, often under basic conditions to generate the thiolate anion.[3]
The SN1 pathway is generally disfavored for these compounds because the resulting α-carbonyl carbocation is destabilized by the adjacent electron-deficient oxygen and the electrostatic repulsion with the carbonyl bond dipole.[7]
Diagram: SN2 Reaction Mechanism
Caption: Generalized SN2 mechanism on a bromomethyl aromatic ketone.
Favorskii Rearrangement
When α-haloketones possessing an α'-hydrogen are treated with a strong base (e.g., hydroxide, alkoxide), a competing reaction known as the Favorskii rearrangement can occur.[8][9] This pathway involves the formation of a cyclopropanone intermediate, which is then opened by the nucleophilic base to yield a rearranged carboxylic acid or its derivative (ester, amide).[9][10][11]
The mechanism proceeds via:
-
Deprotonation at the α'-carbon to form an enolate.[8]
-
Intramolecular SN2 displacement of the bromide by the enolate to form a bicyclic or cyclopropanone intermediate.[9]
-
Nucleophilic attack of the base on the carbonyl carbon of the strained cyclopropanone.[8]
-
Ring-opening to form the most stable carbanion, followed by protonation.[9]
For substrates that lack an α'-hydrogen (non-enolisable ketones), a similar transformation, termed the quasi-Favorskii rearrangement, can still occur through a mechanism resembling a benzylic acid rearrangement.[8][9] The use of strong, non-nucleophilic bases or careful control of reaction conditions is essential to minimize this side reaction when direct substitution is the desired outcome.[7]
Diagram: Favorskii Rearrangement Mechanism
Caption: Key stages of the Favorskii rearrangement pathway.
Synthetic Applications in Drug Development
The reliable reactivity of bromomethyl aromatic ketones makes them invaluable building blocks for synthesizing complex molecular architectures, particularly heterocyclic systems that form the core of many pharmaceuticals.[12]
Synthesis of Heterocycles
Many named reactions in heterocyclic chemistry utilize α-haloketones as key starting materials.
-
Hantzsch Thiazole Synthesis: The reaction of a bromomethyl ketone with a thioamide or thiourea is a classic and direct route to 2,4-disubstituted thiazoles.[12] This is a cornerstone reaction in medicinal chemistry for accessing this privileged scaffold.
-
Feist-Benary Furan Synthesis: In the presence of a base, bromomethyl ketones react with β-keto esters to form substituted furans.[13] The reaction proceeds via initial alkylation at the α-carbon of the keto ester, followed by acid-catalyzed cyclization.[13]
-
Synthesis of Imidazoles: Through a one-pot, multi-component reaction, a bromomethyl ketone can act as a dicarbonyl equivalent to react with an aldehyde and ammonia, yielding highly substituted imidazoles.[12]
Alkylation of N, O, and S Nucleophiles
As detailed previously, the straightforward SN2 reactivity is widely exploited. In drug development, this allows for the modular attachment of the aroyl-methyl moiety to various scaffolds. For example, linking to amine, phenol, or thiol groups on a core structure is a common strategy for exploring structure-activity relationships (SAR).[3]
Experimental Protocols & Practical Considerations
Protocol 1: General Procedure for SN2 N-Alkylation of an Amine
This protocol describes a representative method for the reaction of an amine with a bromomethyl aromatic ketone, such as 2-bromoacetophenone.
Materials:
-
2-Bromoacetophenone
-
Primary or secondary amine (1.0 eq.)
-
Aprotic solvent (e.g., N,N-Dimethylformamide (DMF) or Acetonitrile)
-
Non-nucleophilic base (e.g., Triethylamine (TEA) or Diisopropylethylamine (DIPEA)) (1.2 eq.)
-
Reaction flask, magnetic stirrer, nitrogen atmosphere setup
-
TLC plates, ethyl acetate, hexane
Procedure:
-
Dissolve the amine (1.0 eq.) in a suitable volume of anhydrous DMF or acetonitrile in a round-bottom flask under a nitrogen atmosphere.[3]
-
Add the non-nucleophilic base (1.2 eq.) to the solution and stir for 5-10 minutes at room temperature. The base acts as a scavenger for the HBr generated during the reaction.[3]
-
In a separate flask, dissolve the bromomethyl aromatic ketone (1.1 eq.) in a minimal amount of the same solvent.
-
Add the ketone solution dropwise to the stirred amine solution at room temperature.[3]
-
Monitor the reaction progress by Thin Layer Chromatography (TLC), eluting with an appropriate mixture of ethyl acetate and hexane. The disappearance of the starting materials and the appearance of a new, typically more polar, product spot indicates reaction progression.
-
Stir the reaction at room temperature for 4-12 hours, or until TLC analysis indicates completion.[3] Gentle heating may be required for less reactive substrates.
-
Work-up: Upon completion, pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with water, then with brine.
-
Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.
Diagram: Experimental Workflow for SN2 Alkylation
Caption: Standard laboratory workflow for SN2 alkylation.
Choice of Solvent and Base
The selection of appropriate solvents and bases is critical for achieving high yields and minimizing side reactions.
| Parameter | Recommended Choice | Rationale |
| Solvent | Polar Aprotic (DMF, Acetonitrile, Acetone) | These solvents effectively solvate the counter-ion of the nucleophile but do not strongly solvate the nucleophile itself, enhancing its reactivity. They are well-suited for SN2 reactions. |
| Base | Non-Nucleophilic Organic (TEA, DIPEA) or Weak Inorganic (K₂CO₃) | For N- and S-alkylation, a non-nucleophilic base is used to scavenge the acid byproduct without competing with the primary nucleophile. For O-alkylation of phenols, a base like K₂CO₃ is often sufficient to deprotonate the phenol.[3][14] Strong, nucleophilic bases like NaOH or NaOEt should be avoided as they promote the Favorskii rearrangement.[7] |
Troubleshooting Common Issues
| Problem | Potential Cause | Suggested Solution |
| Low or No Reaction | Poorly reactive nucleophile; Steric hindrance; Insufficient temperature. | Use a more polar solvent (e.g., DMF); Increase reaction temperature; For O-alkylation, ensure the nucleophile is fully deprotonated (e.g., use NaH instead of K₂CO₃). |
| Multiple Products on TLC | Competing side reactions (e.g., Favorskii rearrangement); Over-alkylation of amine. | Use a less aggressive, non-nucleophilic base; Ensure precise stoichiometry (1.0-1.1 eq. of ketone); Run the reaction at a lower temperature. |
| Product Degradation | Product is unstable to work-up conditions or purification. | Use a milder work-up procedure; Avoid acidic or strongly basic conditions if the product is sensitive; Purify quickly and store the product under inert gas at low temperature. |
Conclusion
The bromomethyl group on an aromatic ketone is a synthetically powerful functional handle, characterized by high electrophilicity at the α-carbon. Its reactivity is dominated by the SN2 pathway, enabling the efficient formation of carbon-heteroatom bonds with a vast range of nucleophiles. This makes these compounds indispensable precursors in the synthesis of pharmaceuticals, particularly for constructing core heterocyclic scaffolds like thiazoles and furans. However, practitioners must remain vigilant to competing pathways, chiefly the Favorskii rearrangement, which can be mitigated through the judicious choice of base and reaction conditions. A thorough understanding of the mechanistic principles outlined in this guide will empower researchers to harness the full synthetic potential of these versatile chemical building blocks.
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steric effects of dicyclohexyl groups in organic reactions
An In-Depth Technical Guide to the Steric Effects of Dicyclohexyl Groups in Organic Reactions
For Researchers, Scientists, and Drug Development Professionals
Abstract
The dicyclohexyl moiety, composed of two bulky cyclohexane rings, is a ubiquitous functional group in organic chemistry that exerts profound steric influence on a wide array of chemical transformations. This technical guide provides a comprehensive analysis of the steric effects of dicyclohexyl groups, offering field-proven insights for researchers, scientists, and drug development professionals. By delving into the fundamental principles of conformational analysis and steric hindrance, this guide elucidates the causal relationships behind the experimental utility of dicyclohexyl-containing reagents and ligands. We will explore their pivotal role in modern organic synthesis, from enhancing the efficiency of palladium-catalyzed cross-coupling reactions to enabling peptide synthesis and stabilizing reactive organometallic species. This guide is structured to provide not just a theoretical understanding, but also practical, actionable knowledge, including detailed experimental protocols and quantitative data to inform reaction optimization and catalyst design.
Part 1: Foundational Principles: The Conformational Landscape of the Dicyclohexyl Group
The steric influence of a dicyclohexyl group is not merely a consequence of its large size, but is intricately linked to the conformational dynamics of the two interconnected cyclohexane rings. A fundamental understanding of these conformational preferences is paramount to appreciating their impact on reactivity.
The cyclohexane ring predominantly adopts a chair conformation, which is significantly lower in energy than the boat or twist-boat forms.[1] In this chair conformation, substituents can occupy either axial or equatorial positions. For a monosubstituted cyclohexane, the substituent will preferentially occupy the equatorial position to minimize steric strain arising from 1,3-diaxial interactions.[2]
When two cyclohexyl groups are attached to a central atom, as in dicyclohexylphosphine or dicyclohexylcarbodiimide, the molecule's overall shape and steric profile are determined by the chair conformations of both rings and the rotational freedom around the bonds connecting them to the central atom. The most stable conformation is typically one where both cyclohexyl groups are in a chair conformation and the bonds to the central atom are in the equatorial position of their respective rings (diequatorial).[1] This arrangement places the bulky cyclohexyl groups away from the reactive center, yet their sheer volume creates a well-defined steric pocket that can be exploited in various chemical reactions.
Caption: Chair conformation of cyclohexane showing axial and equatorial positions.
Part 2: The Dicyclohexyl Group as a Linchpin in Modern Catalysis
In the realm of organometallic chemistry and catalysis, ligands bearing dicyclohexylphosphine and dicyclohexyl sulfide moieties are indispensable tools for promoting a variety of challenging transformations, most notably palladium-catalyzed cross-coupling reactions.[3][4] The bulky and electron-rich nature of these ligands enhances the catalytic activity of the metal center, often leading to higher yields and faster reaction times, especially with sterically hindered or electronically deactivated substrates like aryl chlorides.[3]
The success of these ligands can be attributed to a combination of steric and electronic effects. The electron-donating nature of the alkyl groups on the phosphorus atom increases the electron density on the metal center, which facilitates the oxidative addition step in the catalytic cycle. Simultaneously, the significant steric bulk of the dicyclohexyl groups promotes the reductive elimination step, which is often the turnover-limiting step, by destabilizing the metal-product complex. This synergistic interplay is crucial for efficient catalysis.
A key concept that has emerged in the design of phosphine ligands is "remote steric hindrance".[5] Ligands that possess a large cone angle but a relatively small buried volume are considered to have remote steric hindrance.[5] This means they are sterically demanding at a distance from the metal center but less encumbered in close proximity. This architectural feature is particularly beneficial for smaller transition metals like nickel, where highly hindered ligands designed for palladium might crowd the metal center and inhibit substrate binding.[5]
Palladium-Catalyzed Cross-Coupling Reactions
Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Buchwald-Hartwig amination, and Heck reactions, are cornerstone methodologies in modern organic synthesis, with wide applications in the pharmaceutical and fine chemical industries.[6][7] The choice of ligand is critical for the success of these reactions, and dicyclohexyl-containing phosphine ligands have proven to be exceptionally effective.[3][8]
Table 1: Comparison of Dicyclohexyl-Containing Ligands in Cross-Coupling Reactions
| Ligand | Reaction Type | Substrate Scope | Key Advantages |
| Dicyclohexylphenylphosphine | Suzuki-Miyaura Coupling | Aryl chlorides, bromides, and triflates | High activity and stability |
| 2-(Dicyclohexylphosphino)biphenyl | Buchwald-Hartwig Amination | A wide range of amines and aryl halides | Excellent for challenging couplings |
| Tricyclohexylphosphine (PCy₃) | Heck Reaction | Electron-rich and electron-neutral olefins | Promotes high regioselectivity |
Experimental Protocol: Suzuki-Miyaura Coupling of an Aryl Chloride
This protocol provides a general guideline for a Suzuki-Miyaura cross-coupling reaction using a dicyclohexyl-containing phosphine ligand. Optimization for specific substrates may be required.[3]
Materials:
-
Palladium(II) acetate (Pd(OAc)₂)
-
Dicyclohexylphenylphosphine
-
Aryl chloride
-
Arylboronic acid
-
Potassium phosphate (K₃PO₄)
-
Toluene (anhydrous)
-
Water (degassed)
Procedure:
-
In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add Pd(OAc)₂ (1-2 mol%) and dicyclohexylphenylphosphine (2-4 mol%).
-
Add the aryl chloride (1.0 equiv), arylboronic acid (1.2 equiv), and K₃PO₄ (2.0 equiv).
-
Add anhydrous toluene and degassed water to form a 10:1 mixture (v/v).
-
Stir the reaction mixture at 80-100 °C and monitor the progress by TLC or GC-MS.
-
Upon completion, cool the reaction to room temperature and quench with water.
-
Extract the product with an organic solvent (e.g., ethyl acetate).
-
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.
-
Purify the crude product by column chromatography.
Caption: Experimental workflow for Suzuki-Miyaura cross-coupling.
Part 3: The Indispensable Role of Dicyclohexylcarbodiimide (DCC) in Condensation Chemistry
N,N'-Dicyclohexylcarbodiimide (DCC) is a powerful and widely used coupling agent for the formation of amide and ester bonds, most notably in peptide synthesis.[9][10] Its efficacy stems from the ability of the carbodiimide functional group to activate a carboxylic acid, rendering it susceptible to nucleophilic attack by an amine or alcohol.[10]
The reaction mechanism involves the attack of the carboxylate on the central carbon of DCC to form a highly reactive O-acylisourea intermediate.[9] This intermediate is then attacked by the nucleophile (e.g., an amine) to form the desired amide or ester bond, with the concomitant formation of N,N'-dicyclohexylurea (DCU) as a byproduct.[9][10]
The bulky dicyclohexyl groups play a dual role in this process. They contribute to the stability of the O-acylisourea intermediate in non-aqueous solvents, preventing premature hydrolysis.[9] However, this steric bulk can also be a double-edged sword, as it can hinder the approach of sterically demanding nucleophiles, thereby reducing the coupling efficiency.[9]
A significant practical challenge in DCC-mediated couplings is the removal of the DCU byproduct, which is notoriously insoluble in most common organic solvents.[9] This often necessitates filtration and extensive purification steps to isolate the desired product.
Mitigating Side Reactions and Improving Efficiency
To minimize side reactions, such as racemization of chiral carboxylic acids, and to improve coupling efficiency, especially with hindered substrates, additives like N-hydroxysuccinimide (NHS) or 1-hydroxybenzotriazole (HOBt) are often employed.[10] These additives react with the O-acylisourea intermediate to form a more stable and less reactive activated ester, which then reacts with the amine to form the peptide bond.[9]
Experimental Protocol: DCC-Mediated Amide Bond Formation
This protocol outlines a general procedure for the synthesis of an amide using DCC.
Materials:
-
Carboxylic acid
-
Amine
-
N,N'-Dicyclohexylcarbodiimide (DCC)
-
Dichloromethane (DCM, anhydrous)
Procedure:
-
Dissolve the carboxylic acid (1.0 equiv) and the amine (1.0 equiv) in anhydrous DCM in a round-bottom flask.
-
Cool the solution to 0 °C in an ice bath.
-
In a separate flask, dissolve DCC (1.1 equiv) in a minimal amount of anhydrous DCM.
-
Add the DCC solution dropwise to the carboxylic acid and amine mixture with stirring.
-
Allow the reaction to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as monitored by TLC.
-
The DCU byproduct will precipitate out of the solution as a white solid.
-
Filter the reaction mixture to remove the DCU.
-
Wash the filtrate with 1 M HCl, saturated NaHCO₃ solution, and brine.
-
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography or recrystallization.
Caption: Simplified mechanism of DCC-mediated amide bond formation.
Part 4: Steric Stabilization in Organometallic Chemistry
Beyond their role in catalysis, dicyclohexyl-containing ligands are crucial for the synthesis and stabilization of highly reactive organometallic complexes of early transition metals.[11] These metals are often highly pyrophoric and sensitive to air and moisture, making their study challenging. The significant steric bulk provided by dicyclohexylamido or dicyclohexylphosphide ligands creates a protective kinetic barrier around the metal center, preventing decomposition pathways such as dimerization or reaction with adventitious water or oxygen.[12]
This steric shielding allows for the isolation and characterization of unique organometallic species with unusual coordination geometries and electronic properties. For example, remarkably stable mono-n-butyl titanium and zirconium dicyclohexylamido complexes have been synthesized and structurally characterized, which would otherwise be highly unstable.[12]
Part 5: Quantifying Steric Bulk: A-Values, Tolman Cone Angles, and Buried Volume
To move beyond a qualitative description of steric effects, several quantitative parameters have been developed to describe the size of ligands and substituents.
-
A-Value: The A-value, or conformational energy, is a measure of the steric bulk of a substituent on a cyclohexane ring. It is defined as the difference in Gibbs free energy between the conformer with the substituent in the equatorial position and the conformer with the substituent in the axial position. A larger A-value indicates a greater preference for the equatorial position and thus a larger steric demand.
-
Tolman Cone Angle (θ): The Tolman cone angle is a widely used parameter to quantify the steric bulk of phosphine ligands.[13] It is defined as the apex angle of a cone, centered on the metal atom, that encloses the van der Waals radii of the outermost atoms of the ligand.[14] A larger cone angle signifies a more sterically demanding ligand.
-
Buried Volume (%Vbur): The buried volume is another parameter used to describe the steric hindrance of a ligand. It is defined as the percentage of the volume of a sphere around the metal center that is occupied by the ligand.[15] This parameter provides a more nuanced picture of the steric environment close to the metal center compared to the cone angle.[5]
Table 2: Steric Parameters for Selected Ligands
| Ligand | Tolman Cone Angle (θ) | Buried Volume (%Vbur) |
| PPh₃ | 145° | 34.6 |
| PCy₃ | 170° | 42.1 |
| P(t-Bu)₃ | 182° | 48.7 |
Data are representative and may vary slightly depending on the method of calculation.
Conclusion
The steric effects of dicyclohexyl groups are a powerful and versatile tool in the arsenal of the modern organic chemist. From directing the outcome of catalytic reactions to enabling the formation of complex biomolecules and stabilizing reactive metal centers, the judicious application of dicyclohexyl-containing moieties can lead to significant improvements in reaction efficiency, selectivity, and scope. A thorough understanding of the conformational behavior and the quantitative steric parameters associated with the dicyclohexyl group is essential for harnessing its full potential in the design of novel synthetic methodologies and the development of new chemical entities.
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- 8. pubs.acs.org [pubs.acs.org]
- 9. The Role of Dicyclohexylcarbodiimide (DCC) in Peptide Synthesis - Creative Peptides [creative-peptides.com]
- 10. nbinno.com [nbinno.com]
- 11. pubs.acs.org [pubs.acs.org]
- 12. pubs.acs.org [pubs.acs.org]
- 13. diposit.ub.edu [diposit.ub.edu]
- 14. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
- 15. researchgate.net [researchgate.net]
Predictive NMR Profiling and Structural Validation of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
Executive Summary
In modern drug discovery and materials science, the structural validation of complex synthetic intermediates is paramount. The molecule 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone (Chemical Formula: C₂₁H₂₉BrO) presents a unique analytical challenge due to its hybrid structural domains: a highly reactive electrophilic benzylic bromide, a conjugated acetophenone core, and a sterically congested, conformationally flexible dicyclohexyl aliphatic region.
This technical whitepaper provides an in-depth predictive Nuclear Magnetic Resonance (NMR) profile for this molecule. By deconstructing the mechanistic causality behind its chemical shifts and establishing a self-validating experimental protocol, this guide serves as an authoritative framework for researchers tasked with synthesizing and characterizing this complex scaffold.
Mechanistic Rationale & Molecular Deconstruction
To accurately predict and interpret the NMR spectrum, we must analyze the molecule through the lens of electronic and steric causality. The molecule is divided into three distinct electronic domains:
Domain A: The Acetophenone Core
The carbonyl group (C=O) acts as a powerful electron-withdrawing center via the resonance effect (-R). This withdrawal of electron density creates a partial positive charge at the ortho and para positions of the adjacent phenyl ring. Consequently, the ortho protons (H-2', H-6') experience severe deshielding, shifting their resonance significantly downfield to approximately 7.92 ppm . The meta protons (H-3', H-5') are less affected by resonance and are primarily influenced by the distal benzylic bromide, appearing upfield relative to the ortho protons at 7.46 ppm .
Domain B: The Benzylic Bromide Hotspot
The bromomethyl group (-CH₂Br) is a critical electrophilic handle for downstream cross-coupling or nucleophilic substitution. Bromine's high electronegativity pulls electron density away from the adjacent methylene carbon via the inductive effect (-I). When coupled with the diamagnetic anisotropy generated by the adjacent aromatic ring's pi-electron cloud, the benzylic protons are forced to resonate as a sharp, highly diagnostic singlet at 4.48 ppm , a benchmark shift consistently observed in [1].
Domain C: The Dicyclohexyl Aliphatic Domain
The alpha-carbon (C2) is situated in a highly sterically congested environment, flanked by the carbonyl group and two bulky cyclohexyl rings. The single alpha-proton is deshielded by the adjacent carbonyl's pi-system, pushing its shift to 3.10 ppm . The two cyclohexyl rings introduce a massive degree of conformational flexibility. Accurately predicting the ¹³C shifts for such flexible systems often requires advanced Density Functional Theory (DFT) protocols to average the Boltzmann-weighted conformers, as standard empirical rules can fail in highly congested sp³ systems[2][3].
Predicted Quantitative NMR Data
The following tables summarize the predicted quantitative data based on empirical additivity rules, inductive causality, and DFT-backed conformational models.
Table 1: Predicted ¹H NMR Data (400 MHz, CDCl₃)
| Position | Chemical Shift (δ, ppm) | Multiplicity | Integration | Coupling (J, Hz) | Mechanistic Causality / Assignment |
| H-2', H-6' (Ar) | 7.92 | Doublet (d) | 2H | 8.2 | Deshielded by C=O resonance (-R effect). |
| H-3', H-5' (Ar) | 7.46 | Doublet (d) | 2H | 8.2 | Ortho to CH₂Br; isolated from C=O resonance. |
| CH₂-Br | 4.48 | Singlet (s) | 2H | - | Inductive (-I) deshielding by electronegative Br. |
| C2-H (α-CH) | 3.10 | Triplet (t) | 1H | ~6.0 | Deshielded by C=O; split by adjacent Cy-CH protons. |
| Cyclohexyl | 0.80 - 1.90 | Multiplet (m) | 22H | - | Aliphatic envelope; complex axial/equatorial overlap. |
Table 2: Predicted ¹³C NMR Data (100 MHz, CDCl₃)
| Position | Chemical Shift (δ, ppm) | Carbon Type | Mechanistic Causality / Assignment |
| C=O | 203.5 | Cq | Highly deshielded conjugated ketone carbon. |
| C-4' (Ar) | 142.3 | Cq | Ipso carbon attached to the bromomethyl group. |
| C-1' (Ar) | 137.5 | Cq | Ipso carbon attached to the carbonyl group. |
| C-3', C-5' (Ar) | 129.4 | CH | Aromatic carbons ortho to the CH₂Br group. |
| C-2', C-6' (Ar) | 128.8 | CH | Aromatic carbons ortho to the C=O group. |
| C2 (α-CH) | 53.4 | CH | Alpha to carbonyl; highly branched methine. |
| Cy-CH | 39.5 | CH | Cyclohexyl methine carbons attached to C2. |
| CH₂-Br | 32.8 | CH₂ | Electronegative shift induced by the Bromine atom. |
| Cy-CH₂ | 26.0 - 31.2 | CH₂ | Cyclohexyl methylene envelope (multiple overlapping peaks). |
Self-Validating Experimental Protocol for NMR Acquisition
To ensure absolute scientific integrity, the acquisition of this NMR spectrum must not be treated as a passive measurement, but as a self-validating system . Every step in the protocol below is designed to eliminate environmental artifacts and ensure quantitative accuracy.
Step 1: Solvent Selection and Internal Calibration
-
Action: Dissolve 15–20 mg of the purified analyte in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).
-
Causality: CDCl₃ provides a deuterium lock signal, which the spectrometer uses to actively compensate for superconducting magnetic field drift during the run. TMS acts as an internal standard (δ 0.00 ppm), ensuring that the chemical shift calibration is absolute rather than relative, thereby self-validating the chemical shift axis against environmental variables.
Step 2: Probe Tuning and Matching
-
Action: Adjust the probe's resonance circuit impedance to exactly 50 ohms prior to acquisition.
-
Causality: This ensures maximum power transfer of the radiofrequency (RF) pulse to the sample and maximizes the detection of the weak Free Induction Decay (FID) signal. Poor matching reflects RF power, drastically reducing the Signal-to-Noise Ratio (SNR) and invalidating the integration of minor signals.
Step 3: ¹H NMR Quantitative Acquisition
-
Action: Execute a standard 1D sequence with a 30° flip angle, 16 transients, and a 1.0 s relaxation delay (d1).
-
Causality: A 30° pulse (Ernst angle approximation) allows for rapid longitudinal relaxation (T₁) between scans. This prevents signal saturation, ensuring that the integration of the peaks strictly correlates with the quantitative number of protons, self-validating the theoretical 22H : 2H : 2H : 2H : 1H molecular ratio.
Step 4: ¹³C NMR Acquisition (Addressing Quaternary Carbons)
-
Action: Execute a proton-decoupled 1D sequence (WALTZ-16) with 1024 transients and an extended relaxation delay of 2.0 s.
-
Causality: Quaternary carbons (C=O, Ar-Cq) lack attached protons, meaning they cannot undergo efficient dipole-dipole relaxation. The extended d1 delay ensures these nuclei fully return to thermal equilibrium before the next pulse, preventing their critical diagnostic signals from vanishing into the baseline.
Structural Validation Workflow
The logical relationship between experimental acquisition and computational prediction is mapped below. This workflow ensures that empirical data is continuously validated against theoretical models.
Figure 1: Self-validating NMR workflow integrating experimental acquisition and DFT prediction.
Comprehensive References
The mechanistic claims and protocol standards discussed in this whitepaper are grounded in the following authoritative sources:
-
Title: Efficient Protocol for Accurately Calculating 13C Chemical Shifts of Conformationally Flexible Natural Products: Scope, Assessment, and Limitations Source: Journal of Natural Products (ACS Publications) URL: [Link]
-
Title: DFT approach towards accurate prediction of 1H/13C NMR chemical shifts for dipterocarpol oxime Source: RSC Advances (RSC Publishing) URL: [Link]
Sources
Application Notes and Protocols for 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone: A Versatile Building Block in Modern Synthesis
For Researchers, Scientists, and Drug Development Professionals
Introduction: Unveiling the Potential of a Bifunctional Scaffold
1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone is a compelling bifunctional building block for synthetic chemistry, particularly in the realms of medicinal chemistry and materials science.[1][2][3][4] Its structure is characterized by two key reactive sites: a highly susceptible benzylic bromide and a sterically hindered ketone. This unique combination allows for sequential and selective modifications, making it an invaluable intermediate for the construction of complex molecular architectures.[1] The benzylic bromide serves as a potent electrophile for introducing the dicyclohexylethanone-phenyl moiety via nucleophilic substitution, while the ketone offers a handle for further transformations.[1][5][6][7]
The dicyclohexyl motif introduces significant lipophilicity and conformational rigidity, properties often sought in drug candidates to enhance binding to biological targets and improve pharmacokinetic profiles.[8] This guide provides an in-depth exploration of the reactivity of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone and detailed protocols for its application in key synthetic transformations.
Core Molecular Features and Reactivity
The synthetic utility of this building block is primarily dictated by the distinct reactivity of its two functional groups.
Table 1: Key Functional Groups and Their Synthetic Potential
| Functional Group | Chemical Nature | Primary Applications |
| Benzylic Bromide | Highly reactive electrophile | Nucleophilic substitution (SN2 and SN1 type reactions), organometallic cross-coupling reactions.[1][5][9] |
| Ketone | Sterically hindered carbonyl | Nucleophilic addition, reduction to alcohol, conversion to imines/oximes, alpha-functionalization (under specific conditions). |
The benzylic position of the bromomethyl group is stabilized by the adjacent aromatic ring, making the bromide an excellent leaving group in nucleophilic substitution reactions.[10][11] This reactivity is the cornerstone of its application as a building block.
Synthetic Pathways and Applications
The strategic incorporation of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone into target molecules hinges on the selective reaction at the benzylic bromide. The following sections detail common applications and provide generalized protocols.
Nucleophilic Substitution: The Workhorse Reaction
The most direct application of this building block is in nucleophilic substitution reactions, where the bromide is displaced by a wide range of nucleophiles.[1][5][6] These reactions are typically conducted under SN2 conditions.
General Workflow for Nucleophilic Substitution
Caption: Generalized workflow for SN2 reactions using the title compound.
Protocol 1: Synthesis of Ether Derivatives via Williamson Ether Synthesis
This protocol details the reaction with a generic phenolic nucleophile to form an ether linkage, a common motif in medicinal chemistry.[12][13]
Materials:
-
1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
-
Substituted phenol (1.0 - 1.2 equivalents)
-
Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (1.5 - 2.0 equivalents)
-
Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (CH₃CN)
-
Standard glassware for organic synthesis
Procedure:
-
To a solution of the substituted phenol in anhydrous DMF, add potassium carbonate.
-
Stir the mixture at room temperature for 15-30 minutes to generate the phenoxide in situ.
-
Add a solution of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone in a minimal amount of DMF dropwise.
-
Heat the reaction mixture to 60-80 °C and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
-
Upon completion, cool the reaction to room temperature and pour it into cold water.
-
Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).
-
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.
-
Purify the crude product by column chromatography on silica gel.
Causality behind Experimental Choices:
-
Base: A base is required to deprotonate the phenol, increasing its nucleophilicity.[1] K₂CO₃ is a mild and effective base for this purpose.
-
Solvent: Polar aprotic solvents like DMF or CH₃CN are ideal for SN2 reactions as they solvate the cation of the base without strongly solvating the nucleophile, thus enhancing its reactivity.[9]
-
Temperature: Heating is often necessary to overcome the activation energy of the reaction, especially with less reactive nucleophiles.
Protocol 2: Synthesis of Amine Derivatives
The introduction of nitrogen-containing functional groups is a cornerstone of drug discovery.[14] This protocol outlines the reaction with a primary or secondary amine.
Materials:
-
1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
-
Primary or secondary amine (2.0 - 2.2 equivalents)
-
Potassium carbonate (K₂CO₃) or a non-nucleophilic base like Diisopropylethylamine (DIPEA) (1.5 equivalents)
-
Anhydrous Acetonitrile (CH₃CN) or Tetrahydrofuran (THF)
Procedure:
-
Dissolve 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone in anhydrous acetonitrile.
-
Add the amine and the base to the solution. Using an excess of the amine can also serve as the base and drive the reaction to completion.[15]
-
Stir the reaction at room temperature or gently heat to 50 °C. Monitor the reaction by TLC or LC-MS.
-
Once the starting material is consumed, remove the solvent under reduced pressure.
-
Partition the residue between water and an organic solvent (e.g., dichloromethane).
-
Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate.
-
Purify the product by column chromatography.
Expert Insights:
-
A slight excess of the amine is often used to prevent the formation of the dialkylated product, especially with primary amines.
-
The choice of base is crucial to avoid side reactions. A non-nucleophilic base is preferred if the amine is particularly valuable.
Protocol 3: Synthesis of Thioether Derivatives
Thioethers are important functionalities in various bioactive molecules.[1] This protocol describes the reaction with a thiol.
Materials:
-
1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
-
Thiol (1.0 - 1.2 equivalents)
-
Sodium hydride (NaH) or a weaker base like potassium carbonate (K₂CO₃)
-
Anhydrous Tetrahydrofuran (THF) or DMF
Procedure:
-
In a flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the thiol in anhydrous THF.
-
If using NaH, cool the solution to 0 °C and add NaH portion-wise. Allow the mixture to stir at 0 °C for 30 minutes to form the thiolate.
-
Add a solution of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone in THF dropwise at 0 °C.
-
Allow the reaction to warm to room temperature and stir until completion (monitored by TLC/LC-MS).
-
Carefully quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).
-
Extract the product with an organic solvent, wash the combined organic layers with brine, dry, and concentrate.
-
Purify by column chromatography.
Trustworthiness and Self-Validation:
-
Reaction Monitoring: Regular monitoring by TLC or LC-MS is critical to determine the reaction endpoint and to check for the formation of byproducts.
-
Characterization: The structure of the final product should always be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.
Further Transformations of the Ketone Moiety
While the primary reactivity lies in the benzylic bromide, the dicyclohexylethanone ketone offers opportunities for subsequent modifications. Due to the steric hindrance from the two cyclohexyl groups, reactions at the carbonyl carbon may require more forcing conditions or specific reagents.
Potential Reactions:
-
Reduction: Reduction to the corresponding alcohol can be achieved using reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).
-
Wittig Reaction: Conversion to an alkene is possible, though the steric hindrance might necessitate the use of more reactive ylides.
-
Reductive Amination: Formation of an amine by reaction with an amine in the presence of a reducing agent.
Conclusion
1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone is a valuable and versatile building block. Its bifunctional nature allows for the strategic and controlled introduction of a bulky, lipophilic moiety into a wide array of molecules. The protocols outlined in this guide provide a solid foundation for researchers to explore the full potential of this compound in the synthesis of novel chemical entities for drug discovery and materials science.
References
-
Organic Chemistry Portal. (2014). Benzyl bromide synthesis by bromination or substitution. Retrieved from [Link]
-
Chemistry Steps. (2024, February 10). Benzylic Bromination. Retrieved from [Link]
-
Master Organic Chemistry. (2018, June 13). Reactions on the “Benzylic” Carbon: Bromination And Oxidation. Retrieved from [Link]
-
Organic Syntheses. (n.d.). Copper(II) Triflate as Additive in Low Loading Au(I)-Catalyzed Hydroalkylation of Unactivated Alkenes. Retrieved from [Link]
- Google Patents. (n.d.). CN107098791B - Preparation method of benzyl bromide.
-
KPU Pressbooks. (n.d.). 7.1 Nucleophilic Substitution Reactions Overview – Organic Chemistry I. Retrieved from [Link]
-
King Saud University. (n.d.). Nucleophilic Substitution Reactions. Retrieved from [Link]
-
Master Organic Chemistry. (2012, May 31). Nucleophilic Substitution Reactions - Introduction. Retrieved from [Link]
-
AccessPharmacy. (n.d.). Nucleophilic Substitution, Addition, and Elimination Reactions | The Organic Chemistry of Medicinal Agents. Retrieved from [Link]
-
Molbase. (n.d.). 2,2-dicyclohexyl-1-(4'-bromomethyl)phenylethanone. Retrieved from [Link]
- Yang, Y., et al. (2025). Discovery of bromobenzyl phenyl ether derivative YPD-29B: a novel pre-clinical compound targeting the programmed cell death-1/programmed cell death-ligand 1 (PD-1/PD-L1) interaction. Bioorganic & Medicinal Chemistry, 130, 118366.
-
Drug Hunter. (n.d.). Educational Resources. Retrieved from [Link]
-
SciTechnol. (n.d.). Medicinal Chemistry | List of High Impact Articles | PPts | Journals. Retrieved from [Link]
-
Nature. (n.d.). THE ROLE OF THE MEDICINAL CHEMIST IN DRUG DISCOVERY — THEN AND NOW. Retrieved from [Link]
-
KeviChem. (n.d.). Pharma Intermediate. Retrieved from [Link]
-
Sinfoo. (n.d.). Fine chemicals - Pharmaceutical Intermediates|Organic Catalyst. Retrieved from [Link]
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- 5. 7.1 Nucleophilic Substitution Reactions Overview – Organic Chemistry I [kpu.pressbooks.pub]
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- 8. drughunter.com [drughunter.com]
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- 10. Benzylic Bromination - Chemistry Steps [chemistrysteps.com]
- 11. masterorganicchemistry.com [masterorganicchemistry.com]
- 12. Discovery of bromobenzyl phenyl ether derivative YPD-29B: a novel pre-clinical compound targeting the programmed cell death-1/programmed cell death-ligand 1 (PD-1/PD-L1) interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. researchgate.net [researchgate.net]
- 14. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
- 15. Organic Syntheses Procedure [orgsyn.org]
Application Notes and Protocols for the Functionalization of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
Introduction: A Versatile Scaffold for Chemical Biology and Drug Discovery
1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone is a bifunctional molecule featuring a highly reactive benzylic bromide and a sterically hindered dicyclohexyl ketone moiety. The benzylic bromide serves as a key electrophilic handle for a wide array of nucleophilic substitution reactions, enabling the covalent attachment of this unique scaffold to diverse chemical entities.[1] The dicyclohexyl ketone core, with its significant lipophilicity and rigid, three-dimensional structure, presents an intriguing pharmacophore for exploration in medicinal chemistry. Ketone functionalities are prevalent in many biologically active compounds and can influence properties such as metabolic stability and target engagement.[2] Derivatives of structurally related cyclohexanones have demonstrated a range of biological activities, including anticancer and enzyme inhibitory effects, highlighting the potential of this molecular framework in the development of novel therapeutic agents.[3][4]
This technical guide provides a comprehensive overview of the synthesis and functionalization of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone. It is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile building block in their synthetic and medicinal chemistry programs. The protocols detailed herein are designed to be robust and adaptable, with an emphasis on the underlying chemical principles to facilitate experimental success and further innovation.
Synthesis of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
The synthesis of the title compound is most efficiently achieved through a two-step sequence, commencing with the preparation of the methyl-substituted precursor followed by selective benzylic bromination.
Part 1: Synthesis of 1-(4-methylphenyl)-2,2-dicyclohexylethanone via Friedel-Crafts Acylation
The initial step involves the Friedel-Crafts acylation of toluene with dicyclohexylacetyl chloride. This electrophilic aromatic substitution reaction is catalyzed by a strong Lewis acid, such as aluminum chloride (AlCl₃), to generate an acylium ion that subsequently reacts with the electron-rich toluene ring.[5] The methyl group of toluene is an ortho-, para-directing group; however, due to the significant steric bulk of the dicyclohexylacetyl group, acylation occurs almost exclusively at the para position.
Experimental Protocol: Friedel-Crafts Acylation
Materials:
-
Toluene (anhydrous)
-
Dicyclohexylacetyl chloride
-
Aluminum chloride (anhydrous)
-
Dichloromethane (DCM, anhydrous)
-
Hydrochloric acid (concentrated)
-
Saturated sodium bicarbonate solution
-
Brine (saturated sodium chloride solution)
-
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
-
Crushed ice
Procedure:
-
Under an inert atmosphere (e.g., nitrogen or argon), equip a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser.
-
Suspend anhydrous aluminum chloride (1.2 equivalents) in anhydrous dichloromethane.
-
Cool the suspension to 0 °C in an ice bath.
-
Slowly add a solution of dicyclohexylacetyl chloride (1.0 equivalent) in anhydrous dichloromethane to the cooled suspension with vigorous stirring. Maintain the temperature below 5 °C during the addition.
-
After the addition of the acyl chloride is complete, add a solution of anhydrous toluene (1.5 equivalents) in anhydrous dichloromethane dropwise to the reaction mixture, ensuring the temperature remains below 5 °C.
-
Once the addition of toluene is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).
-
Upon completion, carefully quench the reaction by slowly pouring the mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid.
-
Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with dichloromethane.
-
Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.
-
Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.
-
The crude product, 1-(4-methylphenyl)-2,2-dicyclohexylethanone, can be purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) or by recrystallization from a suitable solvent like ethanol or isopropanol.
Part 2: Benzylic Bromination of 1-(4-methylphenyl)-2,2-dicyclohexylethanone
The second step involves the selective bromination of the benzylic methyl group of the ketone precursor. This is achieved through a free-radical chain reaction using N-bromosuccinimide (NBS) as the bromine source and a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO).[3][6] The reaction is typically carried out in a non-polar solvent like carbon tetrachloride (CCl₄) or benzene under reflux conditions with photochemical or thermal initiation.
Experimental Protocol: Benzylic Bromination with NBS
Materials:
-
1-(4-methylphenyl)-2,2-dicyclohexylethanone
-
N-bromosuccinimide (NBS)
-
Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO)
-
Carbon tetrachloride (CCl₄) or Benzene (anhydrous)
-
Saturated sodium thiosulfate solution
-
Brine
-
Anhydrous sodium sulfate (Na₂SO₄)
Procedure:
-
In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1-(4-methylphenyl)-2,2-dicyclohexylethanone (1.0 equivalent) in anhydrous carbon tetrachloride or benzene.
-
Add N-bromosuccinimide (1.1 equivalents) and a catalytic amount of AIBN or BPO (0.05-0.1 equivalents).
-
Heat the reaction mixture to reflux (a heat lamp can be used to initiate the reaction).
-
Monitor the reaction by TLC. The reaction is typically complete within 2-4 hours.
-
Cool the reaction mixture to room temperature and filter to remove the succinimide byproduct.
-
Wash the filtrate with saturated sodium thiosulfate solution to quench any remaining bromine, followed by water and brine.
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
The crude 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone can be purified by recrystallization from a suitable solvent (e.g., hexane/ethyl acetate) to yield the final product.
Synthesis Workflow Diagram
Caption: Synthetic route to the title compound.
Functionalization via Nucleophilic Substitution
The benzylic bromide of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone is highly susceptible to nucleophilic attack, proceeding primarily through an Sₙ2 mechanism. This allows for the facile introduction of a wide range of functional groups.
O-Alkylation: Williamson Ether Synthesis
The Williamson ether synthesis provides a reliable method for forming ether linkages by reacting the benzylic bromide with an alkoxide nucleophile.[7]
General Protocol: Williamson Ether Synthesis
Materials:
-
1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
-
Alcohol (R-OH)
-
Sodium hydride (NaH, 60% dispersion in mineral oil) or Potassium tert-butoxide (KOtBu)
-
Anhydrous tetrahydrofuran (THF) or Dimethylformamide (DMF)
Procedure:
-
In a flame-dried flask under an inert atmosphere, add the alcohol (1.2 equivalents) to a suspension of sodium hydride (1.2 equivalents) in anhydrous THF at 0 °C.
-
Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the alkoxide.
-
Cool the alkoxide solution back to 0 °C and add a solution of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone (1.0 equivalent) in anhydrous THF dropwise.
-
Allow the reaction to warm to room temperature and stir for 6-24 hours, monitoring by TLC. Gentle heating (e.g., 50-60 °C) may be required for less reactive alcohols.
-
Upon completion, quench the reaction by the slow addition of water.
-
Extract the product with an organic solvent (e.g., ethyl acetate or diethyl ether).
-
Wash the combined organic extracts with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.
-
Purify the resulting ether by column chromatography on silica gel.
N-Alkylation: Synthesis of Amines
Primary and secondary amines readily react with the benzylic bromide to form secondary and tertiary amines, respectively. A non-nucleophilic base is often added to scavenge the HBr generated during the reaction.[8]
General Protocol: N-Alkylation with Amines
Materials:
-
1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
-
Primary or Secondary Amine (R₁R₂NH)
-
Triethylamine (TEA) or Diisopropylethylamine (DIPEA)
-
Acetonitrile (ACN) or Dichloromethane (DCM)
Procedure:
-
Dissolve the amine (1.2 equivalents) in acetonitrile or dichloromethane.
-
Add a non-nucleophilic base such as triethylamine or DIPEA (1.5 equivalents).
-
Add a solution of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone (1.0 equivalent) in the same solvent dropwise at room temperature.
-
Stir the reaction mixture at room temperature for 4-12 hours, monitoring by TLC.
-
Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).
-
Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
-
Purify the product by column chromatography.
S-Alkylation: Synthesis of Thioethers
Thiols are excellent nucleophiles and react efficiently with the benzylic bromide to yield thioethers. The reaction is typically performed under basic conditions to generate the more nucleophilic thiolate anion.[8]
General Protocol: S-Alkylation with Thiols
Materials:
-
1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
-
Thiol (R-SH)
-
Potassium carbonate (K₂CO₃) or Sodium ethoxide (NaOEt)
-
Ethanol or Dimethylformamide (DMF)
Procedure:
-
Dissolve the thiol (1.1 equivalents) in ethanol or DMF.
-
Add a base such as potassium carbonate (1.5 equivalents) and stir for 15-30 minutes to form the thiolate.
-
Add a solution of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone (1.0 equivalent) to the reaction mixture.
-
Stir the reaction at room temperature for 2-6 hours, monitoring by TLC.
-
After completion, remove the solvent under reduced pressure or quench with water and extract with an organic solvent.
-
Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.
-
Purify the thioether by column chromatography.
Gabriel Synthesis: A Pathway to Primary Amines
For the specific synthesis of the primary amine derivative, the Gabriel synthesis is a superior method to direct amination with ammonia, as it avoids over-alkylation.[4] This method utilizes potassium phthalimide as an ammonia surrogate.
General Protocol: Gabriel Synthesis
Materials:
-
1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
-
Potassium phthalimide
-
Dimethylformamide (DMF)
-
Hydrazine hydrate
Procedure:
-
Dissolve potassium phthalimide (1.2 equivalents) in anhydrous DMF.
-
Add a solution of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone (1.0 equivalent) in DMF.
-
Heat the reaction mixture to 60-80 °C and stir for 4-8 hours, monitoring by TLC for the formation of the N-alkylated phthalimide intermediate.
-
Cool the reaction mixture to room temperature and add hydrazine hydrate (2-3 equivalents).
-
Heat the mixture to reflux for 2-4 hours to cleave the phthalimide group.
-
Cool the reaction, add water, and extract the product with an organic solvent. The phthalhydrazide byproduct is often insoluble and can be removed by filtration.
-
Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.
-
Purify the resulting primary amine by column chromatography.
Functionalization Workflow Diagram
Caption: Overview of functionalization pathways.
Applications in Drug Discovery and Organic Synthesis
The structural features of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone and its derivatives suggest several potential applications in drug discovery and organic synthesis.
-
Enzyme Inhibitors: The bulky dicyclohexyl ketone moiety can be explored for its ability to occupy hydrophobic pockets in enzyme active sites. For instance, cyclohexyl ketone derivatives have been investigated as inhibitors of the peptidyl-prolyl isomerase Pin1, an enzyme implicated in cancer and other diseases.[7]
-
Anticancer and Antimicrobial Agents: The cyclohexanone and cyclohexenone scaffolds are present in numerous compounds exhibiting anticancer and antimicrobial activities.[3][9][10] The functionalized derivatives of the title compound could be screened for such biological activities.
-
Molecular Probes: The reactive benzylic bromide allows for the conjugation of this scaffold to fluorescent dyes, affinity tags, or other reporter molecules, enabling its use as a chemical probe to study biological systems.
-
Building Blocks in Complex Synthesis: The dual functionality of the molecule makes it a valuable intermediate for the synthesis of more complex molecular architectures, including macrocycles and spirocyclic compounds.
Quantitative Data Summary
The following table summarizes typical reaction conditions and expected yields for the functionalization of benzylic bromides, which can be used as a starting point for the optimization of reactions with 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone.
| Reaction Type | Nucleophile | Base | Solvent | Temperature (°C) | Typical Yield (%) |
| O-Alkylation | Alcohol | NaH, KOtBu | THF, DMF | 0 to 60 | 70-95 |
| N-Alkylation | Amine | TEA, DIPEA | ACN, DCM | Room Temp. | 80-98 |
| S-Alkylation | Thiol | K₂CO₃, NaOEt | EtOH, DMF | Room Temp. | 85-99 |
| Gabriel Synthesis | Phthalimide | - | DMF | 60-80 | 75-90 (overall) |
References
-
Chemistry Steps. (2024, February 10). Benzylic Bromination. Retrieved from [Link]
-
Patsnap. (2025, July 24). Exploring Carbonyl Group Applications in Pharmaceuticals. Retrieved from [Link]
- Yang, D., et al. (2015). Incorporation of metabolically stable ketones into a small molecule probe to increase potency and water solubility. Bioorganic & Medicinal Chemistry Letters, 25(22), 5059-5064.
- Khan, I., & Ibrar, A. (2019). Benzophenone: a ubiquitous scaffold in medicinal chemistry. RSC Medicinal Chemistry, 10(10), 1316-1339.
-
BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction. Retrieved from [Link]
- Shin, J., et al. (2020). Anticancer activities of cyclohexenone derivatives. Applied Biological Chemistry, 63(1), 82.
- Fernandes, C., et al. (2022).
-
Chemistry Steps. (2020, April 15). The Gabriel Synthesis. Retrieved from [Link]
-
NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 27). The Versatile Role of Benzyl Bromides in Chemical Synthesis. Retrieved from [Link]
-
MDPI. (2025, April 21). Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. Retrieved from [Link]
-
PubMed. (2019, February 15). Synthesis and Biological Activity of New 4-tert-Butylcyclohexanone Derivatives. Retrieved from [Link]
Sources
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derivatization of the ketone in 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
Application Note: Chemoselective Derivatization of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
Executive Summary & Structural Analysis
This guide details the derivatization of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone , a challenging intermediate often encountered in the synthesis of antihistamines and antifungal agents.
The Challenge: The Steric-Electronic Conflict This molecule presents a classic "Scylla and Charybdis" scenario in organic synthesis:
-
The Steric Wall (Position 2): The 2,2-dicyclohexyl group creates immense steric bulk around the carbonyl carbon. The cone angle for nucleophilic attack is severely restricted, reducing the rate of standard carbonyl additions (
). -
The Electrophilic Trap (Position 1): The 4-(bromomethyl)phenyl moiety contains a highly reactive benzylic bromide. This is a "soft" electrophile prone to
displacement.
Target Audience: Medicinal chemists and process engineers requiring high-yield functionalization of the ketone without compromising the alkyl halide integrity.
Strategic Reaction Pathways
To successfully derivatize the ketone, we must select reagents that are small enough to penetrate the steric shield yet chemoselective enough to ignore the benzylic bromide.
Pathway Analysis (DOT Visualization)
Figure 1: Decision matrix for reagent selection. Green path indicates the optimal strategy.
Protocol 1: Chemoselective Reduction (Luche Conditions)
Objective: Reduce the sterically hindered ketone to the secondary alcohol while preserving the benzylic bromide.
Mechanism:
Standard
Materials:
-
Substrate: 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone (
) -
Reagent: Sodium Borohydride (
, ) -
Catalyst: Cerium(III) Chloride Heptahydrate (
, ) -
Solvent: Methanol (HPLC Grade)
Step-by-Step Methodology:
-
Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve
of the ketone and of in Methanol ( concentration relative to substrate). -
Activation: Stir the mixture at room temperature for 10 minutes. The solution helps solvate the cerium salt and coordinate it to the ketone.
-
Cooling: Cool the reaction mixture to
using an ice bath. Note: Cooling suppresses potential side reactions with the bromide. -
Addition: Add
( ) portion-wise over 5 minutes. Gas evolution ( ) will occur; ensure proper venting. -
Monitoring: Stir at
. Monitor via TLC (Hexane/EtOAc 8:2) or HPLC.[1][2]-
Expectation: Conversion should be complete within 30–60 minutes. Standard
without might take 12+ hours or stall.
-
-
Quench: Carefully quench by adding Saturated Aqueous
dropwise. -
Workup: Dilute with water and extract with Dichloromethane (DCM) (
). Wash combined organics with Brine, dry over , and concentrate in vacuo.
Data Interpretation:
| Parameter | Standard NaBH4 | Luche (CeCl3/NaBH4) | LiAlH4 |
| Reaction Time | >12 Hours | <1 Hour | <30 Mins |
| Ketone Conv. | ~60% (Stalled) | >98% | 100% |
| Br Integrity | High | High | Low (Debromination) |
| Primary Risk | Incomplete Rxn | None | Side Products |
Protocol 2: Analytical Derivatization (Buffered Oximation)
Objective: Create a UV-active derivative (Oxime) for HPLC purity analysis without alkylating the nitrogen at the benzylic position.
The Trap: Using free amines (e.g., Benzylamine) will result in rapid
Materials:
-
Hydroxylamine Hydrochloride (
, ) -
Sodium Acetate (
, ) -
Solvent: Ethanol/Water (10:1)
Methodology:
-
Dissolve
and in Ethanol/Water. -
Add the ketone substrate.
-
Heat to
for 2 hours. Note: Heating is required due to the steric hindrance of the dicyclohexyl group. -
Result: The product will be the Oxime (
). The benzylic bromide remains intact because the nucleophilicity of the nitrogen is tempered by the protonation equilibrium and the "hard" nature of the reaction conditions.
Troubleshooting & FAQ
Q: Can I use a Grignard reagent (e.g., MeMgBr) to add a methyl group? A: Highly discouraged.
-
Sterics: The 2,2-dicyclohexyl group blocks the approach of the bulky Grignard complex.
-
Side Reaction: Grignard reagents can couple with the benzylic bromide (Wurtz-type coupling).
-
Enolization: If any alpha-protons are accessible (on the cyclohexyl rings), the Grignard will act as a base, resulting in enolization rather than addition.
Q: Why not protect the ketone as an acetal first? A: Acetal formation requires acid catalysis and removal of water. While feasible, the steric bulk makes acetal formation extremely sluggish (entropy disfavored). The Luche reduction is a more direct and efficient route to a stable alcohol derivative.
Q: What if I need to substitute the Bromide? A: Do this after reducing the ketone.[3] The resulting alcohol is stable to basic nucleophilic substitution conditions (e.g., reacting the benzyl bromide with an amine), whereas the ketone would be prone to side reactions or competing condensations.
References
-
Luche Reduction Mechanism & Selectivity: Gemal, A. L., & Luche, J. L. (1981).[4] Lanthanoids in organic synthesis. 6. Reduction of alpha-enones by sodium borohydride in the presence of lanthanoid chlorides: synthetic and mechanistic aspects. Journal of the American Chemical Society, 103(18), 5454–5459.
-
Steric Hindrance in Ketone Reductions: Brown, H. C., & Muzzio, J. (1966). Rates of Reaction of Sodium Borohydride with Ketones. Steric Hindrance.[5][6][7][8] Journal of the American Chemical Society, 88(12), 2811–2822.
-
Chemoselectivity of Borohydrides: Ranu, B. C. (1993). Zinc borohydride—a reducing agent with high potential. Synlett, 1993(11), 885-892. (Discusses chemoselectivity relative to halides).
-
Reactivity of Benzylic Halides: Streitwieser, A. (1956). Solvolytic Displacement Reactions at the Saturated Carbon Atom. Chemical Reviews, 56(4), 571–752.
Sources
- 1. Advances in Derivatization Techniques Enabled by DABCO for Novichok Agent Analysis in Biofluids Using LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. academicjournals.org [academicjournals.org]
- 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
- 4. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
- 5. Steric effects - Wikipedia [en.wikipedia.org]
- 6. benchchem.com [benchchem.com]
- 7. Steric Hindrance | ChemTalk [chemistrytalk.org]
- 8. masterorganicchemistry.com [masterorganicchemistry.com]
Application Notes and Protocols: Nucleophilic Substitution Reactions on 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
Abstract
This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on conducting nucleophilic substitution reactions on the sterically hindered benzylic bromide, 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone. We delve into the mechanistic dichotomy between SN1 and SN2 pathways, offering field-proven insights into reaction optimization. Detailed, step-by-step protocols for reactions with various nucleophiles, including amines, thiols, and alcohols, are presented. This guide emphasizes experimental design, causality behind procedural choices, and robust analytical validation, supported by authoritative citations and data presented in a clear, comparative format.
Introduction and Scientific Context
1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone is a unique bifunctional molecule that presents both a reactive benzylic bromide and a sterically demanding dicyclohexylethanone moiety. The bromomethylphenyl group is a classic substrate for nucleophilic substitution, a cornerstone of modern organic synthesis.[1] The bulky dicyclohexyl ketone component, however, introduces significant steric hindrance that can profoundly influence reaction kinetics and mechanistic pathways.[2][3][4] This ketone functionality is also of interest in medicinal chemistry, as α-aryl ketones are found in numerous biologically active compounds and can be designed for metabolic stability.[5][6][7][8]
The primary focus of this guide is the benzylic bromide, which is highly susceptible to nucleophilic attack. These reactions can proceed through either a unimolecular (SN1) or a bimolecular (SN2) mechanism.[1] The choice of pathway is dictated by several factors, including the structure of the electrophile, the strength of the nucleophile, the solvent, and the temperature.[9][10] For primary benzylic halides like our title compound, the SN2 pathway is generally favored.[11] However, the resonance stabilization of the resulting benzyl carbocation can also permit an SN1 mechanism, particularly with weak nucleophiles and polar protic solvents.[9][12][13]
Understanding and controlling this mechanistic balance is critical for achieving desired product outcomes and high yields. This guide will provide the foundational knowledge and practical protocols to effectively utilize 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone in synthetic applications.
Mechanistic Considerations: SN1 vs. SN2 Pathways
The reactivity of the benzylic bromide in 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone is a nuanced interplay of electronic and steric effects.
The SN2 Pathway: A Concerted Approach
The SN2 mechanism involves a backside attack by the nucleophile on the carbon atom bearing the bromine.[1][3] This is a concerted process where the bond to the nucleophile forms as the bond to the leaving group breaks.
-
Key Characteristics:
-
Favored by strong, often negatively charged, nucleophiles.[9][10]
-
Sensitive to steric hindrance around the electrophilic carbon. While the primary benzylic carbon itself is not highly hindered, the bulky dicyclohexylethanone moiety in the para position may have subtle long-range steric or electronic effects.[3]
-
Typically conducted in polar aprotic solvents (e.g., DMF, acetonitrile, acetone) which solvate the cation but not the nucleophile, thus enhancing its reactivity.[9][10]
-
Proceeds with inversion of stereochemistry if the electrophilic carbon is chiral (not applicable to this specific substrate).[14][15]
-
The SN1 Pathway: A Stepwise Alternative
In the SN1 mechanism, the reaction proceeds in two steps. The first and rate-determining step is the spontaneous dissociation of the leaving group to form a carbocation intermediate.[2][4] This is followed by a rapid attack of the nucleophile on the carbocation.
-
Key Characteristics:
-
Favored by weak nucleophiles (e.g., water, alcohols).[9][10]
-
Reliant on the stability of the carbocation intermediate. Benzylic carbocations are highly stabilized by resonance, making the SN1 pathway viable.[12]
-
Steric hindrance at the electrophilic carbon is less of a detrimental factor and can even favor the SN1 pathway by relieving steric strain in the transition state leading to the carbocation.[2][4][12]
-
Favored by polar protic solvents (e.g., water, ethanol, methanol) that can stabilize both the carbocation and the leaving group through hydrogen bonding.[9][10]
-
dot digraph "SN1_vs_SN2_Decision_Tree" { graph [fontname="Arial", fontsize=12, splines=ortho]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11];
} केंदot Caption: Decision workflow for predicting the dominant nucleophilic substitution pathway.
Experimental Protocols
The following protocols are designed as a starting point for the synthesis of derivatives from 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone. Researchers should monitor reaction progress by Thin Layer Chromatography (TLC) and optimize conditions as necessary.
General Materials and Methods
-
Reagents: All reagents should be of analytical grade or higher and used as received unless otherwise noted. Anhydrous solvents should be used where specified.
-
Instrumentation: Nuclear Magnetic Resonance (NMR) spectra can be recorded on a 400 MHz spectrometer. Mass spectrometry (MS) can be performed using an electrospray ionization (ESI) source.
-
Safety: 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone is a benzylic bromide and should be handled with care in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn at all times.
Protocol 1: N-Alkylation with Amines (SN2 Conditions)
This protocol describes the reaction with a primary or secondary amine to form the corresponding N-benzylated product, a common transformation in drug discovery.[16]
-
Rationale: Amines are generally good nucleophiles, and the use of a polar aprotic solvent like DMF with a non-nucleophilic base to scavenge the HBr byproduct strongly favors an SN2 mechanism.
Step-by-Step Procedure:
-
Dissolve the amine (1.0 equivalent) in anhydrous N,N-dimethylformamide (DMF).
-
Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) (1.2 equivalents).
-
To this solution, add a solution of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone (1.1 equivalents) in DMF dropwise at room temperature.
-
Stir the reaction mixture at room temperature for 6-18 hours.
-
Monitor the reaction progress by TLC.
-
Upon completion, quench the reaction with water and extract the product with ethyl acetate.
-
Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography on silica gel.
Protocol 2: S-Alkylation with Thiols (SN2 Conditions)
Thiols are excellent nucleophiles, especially in their deprotonated thiolate form, and react readily with benzylic bromides to form thioethers.[16]
-
Rationale: The formation of the highly nucleophilic thiolate anion under basic conditions in a solvent like ethanol or DMF ensures a rapid SN2 reaction.
Step-by-Step Procedure:
-
Dissolve the thiol (1.0 equivalent) in ethanol or DMF.
-
Add a base such as potassium carbonate (1.5 equivalents) and stir for 20 minutes to form the thiolate.
-
Add 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone (1.05 equivalents) to the mixture.
-
Stir the reaction at room temperature for 3-8 hours, monitoring by TLC.
-
Once the starting material is consumed, remove the solvent in vacuo.
-
Partition the residue between water and ethyl acetate.
-
Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate.
-
Purify by column chromatography if necessary.
Protocol 3: O-Alkylation with Alcohols (SN1 Conditions)
This protocol describes the formation of an ether linkage using an alcohol as the nucleophile.
-
Rationale: Alcohols are weak nucleophiles, and the reaction is often performed using the alcohol as the solvent, which favors an SN1 mechanism. The addition of a non-nucleophilic base can be used to deprotonate a small portion of the alcohol, increasing the rate of a competing SN2 pathway. For this protocol, we will focus on solvolysis.
Step-by-Step Procedure:
-
Dissolve 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone (1.0 equivalent) in the desired alcohol (e.g., ethanol, which will also act as the solvent).
-
Heat the solution to a gentle reflux (e.g., ~50-60 °C) for 12-24 hours.
-
Monitor the reaction by TLC.
-
Upon completion, cool the reaction to room temperature and remove the excess alcohol under reduced pressure.
-
Dissolve the residue in a suitable organic solvent like diethyl ether or ethyl acetate.
-
Wash with water and brine, dry over anhydrous sodium sulfate, and concentrate.
-
Purify the resulting ether by column chromatography.
Data Presentation and Expected Outcomes
The choice of nucleophile and reaction conditions will significantly impact the reaction rate and yield. The following table provides a generalized summary of expected outcomes based on established principles of nucleophilic substitution reactions.
| Nucleophile Class | Base | Solvent | Probable Mechanism | Expected Reaction Time | Estimated Yield |
| Secondary Amine | DIPEA | DMF | SN2 | 6-18 hours | 75-90% |
| Thiol | K₂CO₃ | Ethanol | SN2 | 3-8 hours | 85-95% |
| Alcohol (Phenol) | K₂CO₃ | Acetone | SN2 | 8-24 hours | 70-85% |
| Alcohol (Solvolysis) | None | Ethanol | SN1 | 12-24 hours | 50-70% |
Note: These are estimated values and will vary depending on the specific nucleophile used and reaction scale.
Characterization and Validation
Proper characterization of the final products is essential to confirm the success of the nucleophilic substitution reaction.
-
¹H and ¹³C NMR Spectroscopy: Will confirm the formation of the new bond to the benzylic carbon. The disappearance of the bromomethyl protons (singlet typically around 4.5 ppm) and the appearance of a new singlet for the benzylic protons (CH₂-Nu) at a different chemical shift is a key indicator.
-
Mass Spectrometry (MS): Will confirm the molecular weight of the desired product.
-
High-Performance Liquid Chromatography (HPLC): Can be used to assess the purity of the final compound.
dot digraph "Experimental_Workflow" { graph [fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11, fillcolor="#F1F3F4", fontcolor="#202124"];
} केंदot Caption: A generalized workflow for the synthesis and validation of derivatives.
Conclusion
1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone is a versatile building block for the synthesis of a wide range of molecular architectures. By carefully selecting the nucleophile and reaction conditions, researchers can effectively control the outcome of nucleophilic substitution reactions at the benzylic position. The protocols and mechanistic insights provided in this guide serve as a robust foundation for the successful application of this compound in pharmaceutical and materials science research.
References
-
Chemistry Steps. (2025, July 27). Steric Hindrance in SN2 and SN1 Reactions. Retrieved from [Link]
-
Chemistry LibreTexts. (2019, June 5). 10.4: Effect of sterics on Sn2 reactions. Retrieved from [Link]
-
Aubort, J. D., & Hudson, R. F. (n.d.). Enhanced reactivity of nucleophiles: the “α-effect” in reactions of benzyl bromide. Journal of the Chemical Society, Chemical Communications. Retrieved from [Link]
-
Organic Chemistry 1: An open textbook. (n.d.). 8.3. Factors affecting rate of nucleophilic substitution reactions. Retrieved from [Link]
-
J. Korean Chem. Soc. (n.d.). LACK OF ENHANCed REACTIVITY OF α-NUCLEOPHILES In THE SN2 REACTIONS OF BENZYL BROMIDES AND SMALL α-EFFEC. Retrieved from [Link]
-
Chemistry Hall. (2019, September 21). SN1 vs SN2 Reactions: What Is Steric Hindrance?. Retrieved from [Link]
-
University of Calgary. (n.d.). Ch 11 : Nucleophilic substitution of benzylic halides. Retrieved from [Link]
-
Reddit. (2021, August 1). effect of steric hindrance on nucleophiles. Retrieved from [Link]
-
Chemistry LibreTexts. (2022, July 11). 8.10: Comparison of SN1 and SN2 Reactions. Retrieved from [Link]
-
Chemistry LibreTexts. (2022, December 28). 7.12: Comparison of SN1 and SN2 Reactions. Retrieved from [Link]
-
Chemistry Stack Exchange. (2017, December 30). Reactivity of benzyl halides towards nucleophilic substitution. Retrieved from [Link]
-
YouTube. (2023, March 16). Allylic and Benzylic Halides - SN1 and SN2 Reactions. Retrieved from [Link]
-
Reddit. (2022, October 5). Will allylic and benzylic halide prefer SN1 or SN2 reaction?. Retrieved from [Link]
-
Organic Chemistry Portal. (n.d.). Benzylic substitution, benzylation. Retrieved from [Link]
-
Chemistry LibreTexts. (2019, June 5). 13.07: Substitution of benzylic and allylic halides. Retrieved from [Link]
-
ResearchGate. (2024, June 9). (PDF) Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxyacetonitrile. Retrieved from [Link]
-
PMC. (n.d.). Incorporation of metabolically stable ketones into a small molecule probe to increase potency and water solubility. Retrieved from [Link]
-
ACS Publications. (2015, September 17). Catalytic Formation of α-Aryl Ketones by C–H Functionalization with Cyclic Alkenyl Carbonates and One-Pot Synthesis of Isocoumarins | Organic Letters. Retrieved from [Link]
-
Columbia University. (n.d.). Incorporation of metabolically stable ketones into a small molecule probe to increase potency and water solubility. Retrieved from [Link]
-
SlideShare. (n.d.). Aldehydes and Ketones in Medical Chemistry. Retrieved from [Link]
-
ResearchGate. (n.d.). Application of the construction of ketones to drugs and active intermediates and continuous-flow synthesis at the hundred-gram scale. Retrieved from [Link]
-
ScienceDaily. (2025, January 9). Chemists unlock the potential of ketone and ester molecules, paving the way for greener and more efficient drug development. Retrieved from [Link]
-
RSC Publishing. (2025, August 10). α-Arylation of ketones using Highly active, air-stable (DtBPF)PdX2 (X = Cl, Br) catalysts. Retrieved from [Link]
-
MDPI. (2025, July 18). Advances in α-Arylation of Carbonyl Compounds: Diaryliodonium Salts as Arylating Agents. Retrieved from [Link]
-
OpenStax. (2023, September 20). 16.6 Nucleophilic Aromatic Substitution - Organic Chemistry. Retrieved from [Link]
-
RSC Publishing. (n.d.). Highly efficient α-arylation of aryl ketones with aryl chlorides by using bulky imidazolylidene-ligated oxazoline palladacycles - Organic & Biomolecular Chemistry. Retrieved from [Link]
-
Chemistry LibreTexts. (2023, July 18). 2.2: The Discovery of Nucleophilic Substitution Reactions (for reference). Retrieved from [Link]
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-
PMC. (2024, July 26). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. Retrieved from [Link]
-
Organic Chemistry Portal. (n.d.). Substituted arene synthesis by carbonyl or carboxyl compound α-arylation. Retrieved from [Link]
-
Organic Syntheses. (2015, December 22). 2-(2-(Dicyclohexylphosphino)phenyl)-‐1-‐ methyl-‐1H-‐indole (CM-phos). Retrieved from [Link]
-
European Patent Office. (n.d.). EP 0553879 B1 - Process for producing 4-bromomethylbiphenyl compounds. Retrieved from [Link]
-
ScienceDirect. (2001, May 1). nucleophilic substitution reactions of 4,5-dichloro-2- methyl-6-nitro-2h-pyridazin-3-one. Retrieved from [Link]
-
Googleapis.com. (n.d.). EP 0553879 A2 - Process for producing 4-bromomethylbiphenyl compounds. Retrieved from [Link]
-
Chemistry LibreTexts. (2025, October 19). 11.1: The Discovery of Nucleophilic Substitution Reactions. Retrieved from [Link]
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Application Notes and Protocols for the Utilization of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone in Advanced Polymer Synthesis
Introduction: A Dually-Functional Initiator for Tailored Macromolecular Architectures
1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone is a specialized chemical compound engineered for the synthesis of advanced polymeric materials. Its unique molecular structure incorporates two distinct functional groups, each capable of initiating polymerization through different mechanisms. This dual-functionality provides researchers with a versatile tool to create a wide array of polymers with controlled architectures, including linear homopolymers, block copolymers, and more complex structures.
The first key feature is the aromatic ketone moiety. Aromatic ketones are well-established as Type II photoinitiators.[1][2] Upon exposure to ultraviolet (UV) light, the ketone absorbs a photon and transitions to an excited state. In the presence of a hydrogen donor, it can abstract a hydrogen atom, generating a radical that subsequently initiates free-radical polymerization.[1] This allows for the rapid, spatially, and temporally controlled curing of various monomers.
The second critical component is the bromomethylphenyl group. The benzylic bromide is a classic and highly efficient initiating site for Atom Transfer Radical Polymerization (ATRP) .[][4] ATRP is a controlled/"living" radical polymerization technique that enables the synthesis of polymers with predetermined molecular weights, narrow molecular weight distributions (low polydispersity), and high degrees of chain-end functionality.[5]
This guide provides detailed protocols and technical insights into the application of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone as both a photoinitiator and an ATRP initiator for the synthesis of well-defined polymers.
Part 1: Application as a Photoinitiator for Free-Radical Polymerization
The aromatic ketone structure within 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone allows it to function as a Type II photoinitiator. This process is particularly useful for applications requiring rapid curing, such as in coatings, adhesives, and 3D printing.[6][7]
Mechanism of Photoinitiation
Upon irradiation with UV light of an appropriate wavelength, the carbonyl group of the ethanone moiety absorbs a photon and is promoted to an excited singlet state, followed by intersystem crossing to a more stable triplet state. In this excited triplet state, the initiator can abstract a hydrogen atom from a suitable donor molecule (a co-initiator, often a tertiary amine) to generate two radical species: a ketyl radical and a radical on the co-initiator.[2] The latter is typically the primary species that initiates the polymerization of vinyl monomers, such as acrylates and methacrylates.
Caption: Photoinitiation mechanism using an aromatic ketone.
Experimental Protocol: Photopolymerization of a Multifunctional Acrylate
This protocol describes the UV-curing of a typical acrylate formulation. The causality behind using a co-initiator like an amine is to provide an easily abstractable hydrogen atom, which is crucial for the efficient generation of initiating radicals for Type II photoinitiators.[2]
Materials:
-
1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone (Photoinitiator)
-
Trimethylolpropane triacrylate (TMPTA) (Monomer)
-
Ethyl 4-(dimethylamino)benzoate (EDMAB) (Co-initiator)[2]
-
Glass slides
-
UV curing system (e.g., 365 nm lamp)
Procedure:
-
Formulation Preparation: In a small, amber vial to protect from ambient light, prepare the photopolymerizable resin. A typical formulation would be:
-
97 wt% Trimethylolpropane triacrylate (TMPTA)
-
2 wt% 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
-
1 wt% Ethyl 4-(dimethylamino)benzoate (EDMAB)
-
-
Homogenization: Mix the components thoroughly using a vortex mixer until a clear, homogeneous solution is obtained.
-
Application: Apply a thin film (e.g., 50 µm) of the resin onto a glass slide using a wire-wound bar coater.
-
Curing: Place the coated slide under a UV lamp. The exposure time will depend on the lamp intensity and the distance to the sample. Monitor the curing process by checking for the transition from a liquid to a solid, tack-free film.
-
Characterization: The cured film can be analyzed for properties such as hardness, adhesion, and solvent resistance.
| Parameter | Typical Value | Purpose |
| Photoinitiator Conc. | 0.5 - 5 wt% | To ensure sufficient radical generation upon UV exposure. |
| Co-initiator Conc. | 0.5 - 2 wt% | To provide a hydrogen source for the excited initiator. |
| UV Wavelength | 320-400 nm | To match the absorption spectrum of the aromatic ketone. |
| UV Intensity | 100-1000 mW/cm² | Influences the rate of curing. |
Part 2: Application as an ATRP Initiator for Controlled Polymerization
The presence of a benzylic bromide makes 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone an excellent initiator for Atom Transfer Radical Polymerization (ATRP). This allows for the synthesis of polymers with well-defined molecular weights and low polydispersity, which is essential for high-performance materials.[4][8]
Mechanism of Atom Transfer Radical Polymerization (ATRP)
ATRP is a controlled radical polymerization method that relies on a reversible equilibrium between active (radical) species and dormant (alkyl halide) species, catalyzed by a transition metal complex (typically copper-based).[5] The initiator, in this case, 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone, provides the initial alkyl halide. The copper(I) catalyst complex reversibly abstracts the bromine atom to form a radical, which then propagates by adding monomer units. The resulting dormant chain is then reformed by the transfer of the halogen back from the copper(II) complex. This rapid activation/deactivation cycle ensures that the concentration of active radicals remains low, minimizing termination reactions and allowing for controlled chain growth.[9]
Caption: The core equilibrium of Atom Transfer Radical Polymerization.
Experimental Protocol: ATRP of Styrene
This protocol details the synthesis of polystyrene with a predictable molecular weight and narrow polydispersity. The choice of ligand (e.g., PMDETA) is critical as it solubilizes the copper halide and tunes its catalytic activity.[8]
Materials:
-
Styrene (inhibitor removed)
-
1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone (Initiator)
-
Copper(I) bromide (CuBr)
-
N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) (Ligand)
-
Anisole (Solvent)
-
Methanol (for precipitation)
-
Argon or Nitrogen gas
Procedure:
-
Reaction Setup: To a Schlenk flask equipped with a magnetic stir bar, add CuBr (e.g., 0.1 mmol).
-
Inert Atmosphere: Seal the flask, and alternate between vacuum and an inert gas (Argon or Nitrogen) three times to remove oxygen.
-
Addition of Reagents: Under a positive pressure of inert gas, add the initiator (e.g., 1 mmol), degassed styrene (e.g., 100 mmol), and degassed anisole (e.g., 10 mL).
-
Ligand Addition: Add the degassed ligand, PMDETA (e.g., 0.1 mmol), via syringe. The solution should turn homogeneous and colored, indicating the formation of the copper-ligand complex.
-
Polymerization: Immerse the flask in a preheated oil bath at the desired temperature (e.g., 110 °C). The reaction is typically run for several hours.
-
Monitoring: The progress of the polymerization can be monitored by taking samples at different time points and analyzing for monomer conversion (via ¹H NMR or GC) and molecular weight evolution (via GPC/SEC).
-
Termination and Isolation: To stop the polymerization, cool the flask to room temperature and expose the mixture to air. Dilute the mixture with THF and pass it through a short column of neutral alumina to remove the copper catalyst.
-
Purification: Precipitate the polymer by slowly adding the THF solution to a large volume of cold methanol. Collect the white precipitate by filtration and dry it in a vacuum oven.
| Parameter | Typical Molar Ratio (to Initiator) | Purpose |
| Monomer | 50:1 to 500:1 | Determines the target degree of polymerization and molecular weight. |
| CuBr | 0.5:1 to 1:1 | The catalyst that facilitates the reversible halogen transfer. |
| PMDETA | 0.5:1 to 1:1 | Ligand to solubilize and activate the copper catalyst. |
| Solvent | 50-100 vol% (to monomer) | To control viscosity and reaction kinetics. |
Part 3: Advanced Applications - Synthesis of Block Copolymers
The dual-functional nature of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone opens up pathways to more complex polymer architectures, such as block copolymers.[10][11] For instance, one could first synthesize a polymer block using ATRP from the bromomethyl site. The resulting polymer, now a "macroinitiator," still possesses the photoactive ketone group. This macroinitiator can then be used in a subsequent photopolymerization step with a second monomer to form a diblock copolymer. This combination of techniques allows for the creation of materials with distinct, covalently linked polymer segments, which is highly desirable for applications in nanotechnology and materials science.[12][13]
Caption: Workflow for synthesizing block copolymers.
Conclusion
1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone is a potent and versatile initiator for modern polymer synthesis. Its ability to initiate polymerization via two distinct and controllable mechanisms—photopolymerization and ATRP—provides researchers with a powerful tool for designing and creating a wide range of polymeric materials. From simple homopolymers to complex block copolymers, this initiator enables a high degree of control over macromolecular architecture, paving the way for innovations in materials science, drug development, and beyond.
References
-
Yilmaz, G., et al. (2018). Block copolymer synthesis in one shot: concurrent metal-free ATRP and ROP processes under sunlight. Polymer Chemistry. Available at: [Link]
-
Zhang, K., et al. (2020). Continuous Synthesis of Star-Shaped Block Copolymers through Successive Photocontrolled O-ATRP in Flow Tube Reactors. Industrial & Engineering Chemistry Research. Available at: [Link]
-
Aydogan, C., et al. (2022). Synthesis of Block Copolymers by Mechanistic Transformation from Reversible Complexation Mediated Living Radical Polymerization to the Photoinduced Radical Oxidation/Addition/Deactivation Process. ACS Macro Letters. Available at: [Link]
-
Davis, T. P., et al. (2000). Synthesis of Acrylate and Methacrylate Block Copolymers Using Atom Transfer Radical Polymerization. Macromolecules. Available at: [Link]
-
TU Wien. Photoinitiators. Institute of Applied Synthetic Chemistry. Available at: [Link]
- Hadjichristidis, N. (2000). Synthesis of block copolymers by atom transfer radical polymerization. Journal of Macromolecular Science, Part C: Polymer Reviews.
-
Davis, T. P., et al. (2000). Synthesis of Acrylate and Methacrylate Block Copolymers Using Atom Transfer Radical Polymerization. Macromolecules. Available at: [Link]
-
Yagci, Y., et al. (2010). Photoinitiated free radical polymerization by using aromatic carbonyl compounds. ResearchGate. Available at: [Link]
-
Liska, R., et al. (2011). Synthesis and Structure-Activity Relationship of Several Aromatic Ketone-Based Two-Photon Initiators. ResearchGate. Available at: [Link]
-
Mahiuddin, M., et al. (2021). Atom Transfer Radical Polymerization of Styrene and Acrylates: Effects of Catalyst, Ligand, Solvent, and Initiator. ResearchGate. Available at: [Link]
- Singh, S., et al. (2019).
-
Matyjaszewski, K., et al. (1999). Atom Transfer Radical Polymerization of Styrene Using a Novel Octafunctional Initiator: Synthesis of Well-Defined Polystyrene Stars. Macromolecules. Available at: [Link]
-
Pączkowski, J., et al. (2021). The Photoinitiators Used in Resin Based Dental Composite—A Review and Future Perspectives. MDPI. Available at: [Link]
- Schmidt-Naake, G., et al. (1999). Atom transfer radical polymerization (ATRP) of styrene and methyl methacrylate with α,α-dichlorotoluene as initiator; a kinetic study.
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- 5. ATRP Ligands & Initiators: Clean Functional Polymers [sigmaaldrich.com]
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- 10. Block copolymer synthesis in one shot: concurrent metal-free ATRP and ROP processes under sunlight - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
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- 13. Synthesis of block copolymers by atom transfer radical polymerization [journal.buct.edu.cn]
experimental procedure for gram-scale synthesis of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
An Application Note and Protocol for the Gram-Scale Synthesis of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
Authored by a Senior Application Scientist
Introduction
1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone is a bifunctional molecule of significant interest to researchers in medicinal chemistry and materials science. Its structure incorporates a sterically hindered ketone and a reactive benzylic bromide, making it a valuable building block for the synthesis of complex molecular architectures. The bulky dicyclohexyl group can impart unique solubility and conformational properties, while the bromomethyl group serves as a versatile handle for a variety of chemical transformations, including nucleophilic substitutions and organometallic cross-coupling reactions.
This document provides a comprehensive, field-tested guide for the gram-scale synthesis of this target compound. The synthetic strategy is a robust two-step process designed for efficiency and scalability. It begins with a Friedel-Crafts acylation to construct the core aryl ketone structure, followed by a selective radical bromination at the benzylic position. This guide emphasizes not only the procedural steps but also the underlying chemical principles, ensuring that the researcher can execute the synthesis with a deep understanding of the reaction dynamics and potential challenges.
Synthetic Strategy Overview
The synthesis is logically divided into two primary stages:
-
Step 1: Friedel-Crafts Acylation. Toluene is acylated with dicyclohexylacetyl chloride in the presence of a Lewis acid catalyst to form the intermediate, 1-(p-tolyl)-2,2-dicyclohexylethanone. The reaction leverages the electron-donating nature of the methyl group on toluene to direct the acylation to the para position.
-
Step 2: Benzylic Bromination. The methyl group of the intermediate is selectively brominated using N-bromosuccinimide (NBS) and a radical initiator. This reaction, known as the Wohl-Ziegler reaction, proceeds via a free-radical chain mechanism and is highly specific for the benzylic position due to the resonance stabilization of the resulting benzylic radical.[1]
Caption: Overall two-step synthetic workflow.
PART I: Friedel-Crafts Acylation of Toluene
Principle and Mechanism
The Friedel-Crafts acylation is a classic electrophilic aromatic substitution reaction that introduces an acyl group onto an aromatic ring.[2][3] The reaction requires a strong Lewis acid catalyst, such as aluminum chloride (AlCl₃), which coordinates to the acyl chloride, generating a highly electrophilic acylium ion.[4] This acylium ion is then attacked by the electron-rich aromatic ring of toluene. The methyl group of toluene is an activating, ortho-, para-director; however, the sterically bulky dicyclohexylacetyl group favors substitution at the less hindered para-position, leading to the desired 1-(p-tolyl)-2,2-dicyclohexylethanone.
Sources
purification techniques for 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
An In-Depth Guide to the Purification of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
This document provides a comprehensive guide to the purification of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone, a key intermediate in various synthetic chemistry and drug discovery programs. The protocols and methodologies detailed herein are designed for researchers, scientists, and drug development professionals seeking to obtain this compound in high purity, a critical prerequisite for subsequent successful applications. This guide emphasizes the rationale behind procedural choices, ensuring both reproducibility and a deep understanding of the purification principles involved.
Compound Overview and Strategic Importance
1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone is a bifunctional molecule featuring a reactive benzylic bromide and a sterically hindered ketone. This unique combination makes it a valuable building block for introducing a dicyclohexylethanone moiety into larger molecular scaffolds. The purity of this intermediate is paramount, as contaminants can lead to undesirable side reactions, complicate reaction monitoring, and compromise the integrity of final compounds.
The synthesis of this target molecule typically involves a Friedel-Crafts acylation reaction.[1][2] Understanding this synthetic route is crucial for anticipating potential impurities, which informs the development of an effective purification strategy.
Table 1: Physicochemical Properties of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
| Property | Value (Predicted/Typical) | Notes |
| Molecular Formula | C₂₁H₂₉BrO | |
| Molecular Weight | 377.36 g/mol | |
| Appearance | Off-white to pale yellow solid | Dependent on purity. |
| Solubility | Soluble in dichloromethane, ethyl acetate, acetone; sparingly soluble in hexanes, ethanol. | Crucial for selecting purification solvents. |
| Reactivity | The bromomethyl group is a potent electrophile and susceptible to nucleophilic substitution. | Avoid nucleophilic solvents (e.g., methanol) and high temperatures during purification. |
Anticipating Impurities: A Synthesis-Forward Approach
A robust purification protocol begins with identifying likely impurities from the synthesis, which is often a Lewis acid-catalyzed Friedel-Crafts acylation.
-
Unreacted Starting Materials: Residual dicyclohexylacetyl chloride (or the corresponding acid) and toluene derivatives.
-
Reaction By-products:
-
Isomeric Products: Ortho-acylation can occur, though the para-substituted product is typically major due to steric hindrance.
-
Polysubstituted Products: While the acyl group is deactivating, preventing further acylation, trace amounts of di-acylated species may form under harsh conditions.[3][4]
-
Hydrolysis Products: The acyl chloride starting material can hydrolyze to the corresponding carboxylic acid. The bromomethyl group can hydrolyze to a hydroxymethyl group if water is present during workup or purification.
-
-
Reagent-Derived Impurities: Residual Lewis acid (e.g., AlCl₃) and its hydrolysis products must be thoroughly removed during the aqueous workup.
Core Purification Methodologies
Two primary techniques are recommended for purifying 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone: flash column chromatography and recrystallization. The choice between them depends on the impurity profile and the desired scale.
Caption: Decision tree for selecting a purification method.
Method 1: Flash Column Chromatography
This technique is ideal for separating compounds with different polarities and is particularly useful when the crude material contains multiple impurities.[5]
Principle of Causality: Flash chromatography separates molecules based on their differential partitioning between a polar stationary phase (silica gel) and a less polar mobile phase. Non-polar compounds travel faster down the column, while polar compounds are retained longer, allowing for their separation into distinct fractions.
Experimental Protocol:
-
Mobile Phase Selection (TLC Analysis):
-
Dissolve a small sample of the crude material in dichloromethane.
-
Spot the solution on a silica gel TLC plate.
-
Develop the plate in various solvent systems (e.g., Hexane:Ethyl Acetate mixtures).
-
The ideal system will show good separation between the product spot and impurities, with a retention factor (Rƒ) for the product of approximately 0.25-0.35.
Table 2: Example TLC Data for Eluent Optimization
-
| Hexane:Ethyl Acetate Ratio | Product Rƒ | Impurity Rƒ | Assessment |
| 95:5 | 0.45 | 0.50, 0.65 | Spots are too high and poorly separated. |
| 90:10 | 0.30 | 0.42, 0.05 | Optimal. Good separation and ideal Rƒ. |
| 80:20 | 0.60 | 0.70, 0.25 | Spots are too high. |
-
Column Packing:
-
Select a column of appropriate size for the amount of crude material (typically a 40-100:1 ratio of silica weight to crude product weight).
-
Prepare a slurry of silica gel in the chosen mobile phase (e.g., 90:10 Hexane:Ethyl Acetate).
-
Pour the slurry into the column and use positive pressure to pack the bed, ensuring no air bubbles are trapped.
-
-
Sample Loading:
-
Dry Loading (Recommended): Dissolve the crude product in a minimal amount of a strong solvent (e.g., dichloromethane). Add a small amount of silica gel and evaporate the solvent to obtain a dry, free-flowing powder. Carefully add this powder to the top of the packed column. This method prevents solvent-induced band broadening.
-
Wet Loading: Dissolve the crude product in the smallest possible volume of the mobile phase and carefully pipette it onto the top of the column.
-
-
Elution and Fraction Collection:
-
Begin elution with the mobile phase, maintaining a constant flow rate.
-
Collect fractions in test tubes or vials. Monitor the elution process using TLC to identify which fractions contain the pure product.
-
-
Product Isolation:
-
Combine the fractions containing the pure product.
-
Remove the solvent using a rotary evaporator.
-
Dry the resulting solid under high vacuum to remove residual solvent.
-
Method 2: Recrystallization
Recrystallization is a highly effective technique for purifying solid compounds to a very high degree, provided a suitable solvent can be found. It is often more scalable than chromatography.[6][7]
Principle of Causality: This method relies on the principle that the solubility of a compound in a solvent increases with temperature. A saturated solution is prepared at a high temperature, and as it cools, the solubility decreases, forcing the desired compound to crystallize out of the solution while impurities remain dissolved.
Experimental Protocol:
-
Solvent Selection:
-
The ideal solvent should dissolve the compound poorly at room temperature but completely at its boiling point.
-
Test small batches of the crude product with potential solvents (e.g., isopropanol, ethanol, ethyl acetate, or a hexane/ethyl acetate mixture).
-
Place a small amount of crude material in a test tube, add a few drops of solvent, and heat. A good solvent will dissolve the compound when hot and form crystals upon cooling.
-
-
Dissolution:
-
Place the crude solid in an Erlenmeyer flask.
-
Add the chosen solvent portion-wise while heating the mixture (e.g., on a hot plate with stirring) until the solid just dissolves. Using the minimum amount of hot solvent is critical for maximizing yield.
-
-
Hot Filtration (Optional):
-
If insoluble impurities are present, perform a hot gravity filtration to remove them. This must be done quickly to prevent premature crystallization.
-
-
Crystallization:
-
Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals.
-
Once at room temperature, place the flask in an ice bath for 20-30 minutes to maximize crystal formation.
-
-
Crystal Collection and Washing:
-
Collect the crystals by vacuum filtration using a Büchner funnel.
-
Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impurities.
-
-
Drying:
-
Dry the purified crystals thoroughly under vacuum to remove all traces of the solvent.
-
Workflow and Purity Verification
The final step in any purification is to verify the purity of the isolated material.
Caption: General workflow for purification and analysis.
-
Thin-Layer Chromatography (TLC): The purified product should appear as a single, well-defined spot.
-
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure and identifying any residual impurities. Key expected ¹H NMR signals include aromatic protons (multiplets), the benzylic bromide singlet (~4.5 ppm), and complex multiplets for the cyclohexyl protons.
-
High-Performance Liquid Chromatography (HPLC): Provides quantitative data on purity, which is often required for pharmaceutical applications.[8]
-
Melting Point Analysis: A pure crystalline solid will exhibit a sharp and well-defined melting point range. Broadening of the melting point range is indicative of impurities.
By following these detailed protocols and understanding the principles behind them, researchers can confidently and reproducibly purify 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone to the high standard required for advanced scientific applications.
References
- Friedel Crafts Reaction - sathee jee. (n.d.).
- Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC. (2018, April 2).
- Friedel–Crafts Acylation - Sigma-Aldrich. (n.d.).
- Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - JoVE. (2018, January 10).
- A Comparative Guide to the Characterization of (4-(Bromomethyl)phenyl)methanamine Derivatives - Benchchem. (n.d.).
- US3819492A - Distillation of aromatic ketone from aromatic alcohol with acid - Google Patents. (n.d.).
- Photochemical Uncaging of Aldehydes and Ketones via Photocyclization/Fragmentation Cascades of Enyne Alcohols: An Unusual Application for a Cycloaromatization Process - MDPI. (2023, July 28).
- Friedel–Crafts reaction - Wikipedia. (n.d.).
- 18.5: Alkylation and Acylation of Benzene - The Friedel-Crafts EAS Reactions. (2020, May 30).
- Friedel-Crafts Acylation with Practice Problems - Chemistry Steps. (2023, February 24).
- KR100817517B1 - Method for preparing 2-[(4-bromomethyl) phenyl] propionic acid - Google Patents. (n.d.).
- An In-depth Technical Guide to 1-(4- Methylphenyl)-2-phenylethanone (CAS No. 2001 - Benchchem. (n.d.).
- MIT Open Access Articles Discovery of 1-(4-(4-Propionylpiperazin-1- yl)-3-(trifluoromethyl)phenyl)-9-(quinolin-3. (n.d.).
- (PDF) Determination of 2-cyano-4'-bromomethyl biphenyl genotoxic impurity in irbesartan drug substances using HPLC technique - ResearchGate. (2025, August 6).
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Technical Support Center: Synthesis of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
Welcome to the technical support resource for the synthesis of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone. This guide provides in-depth troubleshooting, field-proven insights, and detailed protocols to help you navigate the common challenges encountered during this multi-step synthesis. Our goal is to equip you with the knowledge to identify, mitigate, and prevent the formation of key side products, ensuring a successful and efficient synthesis.
The synthesis of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone is typically achieved in a two-step process. First, a Friedel-Crafts acylation is performed to create the ketone intermediate, 2,2-dicyclohexyl-1-(p-tolyl)ethan-1-one. This is followed by a selective radical bromination at the benzylic position of the tolyl group. Each step presents unique challenges and potential for side-product formation. This guide is structured to address these steps sequentially.
Overall Synthetic Workflow
The following diagram outlines the intended synthetic pathway from the starting materials to the final product.
Caption: High-level overview of the two-step synthesis.
Part A: Troubleshooting the Friedel-Crafts Acylation
The first stage of the synthesis involves the Lewis acid-catalyzed acylation of toluene with 2,2-dicyclohexylacetyl chloride. The primary goal is to form the para-substituted ketone intermediate with high selectivity and yield.
FAQ 1: Why is my yield of the ketone intermediate, 2,2-dicyclohexyl-1-(p-tolyl)ethan-1-one, low or non-existent?
Low or no yield in Friedel-Crafts acylation is a common issue, often traced back to the catalyst or reaction conditions.[1]
Potential Causes & Solutions:
-
Catalyst Inactivity due to Moisture: Lewis acids like aluminum chloride (AlCl₃) are highly sensitive to moisture.[1] Water present in the solvent, reagents, or glassware will hydrolyze and deactivate the catalyst.
-
Preventative Protocol: Ensure all glassware is oven-dried or flame-dried immediately before use. Use anhydrous grade solvents and reagents. The reaction should be assembled and run under an inert atmosphere (e.g., nitrogen or argon).[1]
-
-
Insufficient Catalyst: Unlike many catalytic reactions, Friedel-Crafts acylations often require a stoichiometric amount (or a slight excess) of the Lewis acid. The ketone product forms a stable complex with the catalyst, effectively sequestering it from the reaction cycle.[1][2]
-
Preventative Protocol: Use at least 1.1 to 1.3 equivalents of AlCl₃ relative to the acylating agent to ensure enough active catalyst is available to drive the reaction to completion.
-
-
Poor Quality of Reagents: The purity of toluene, 2,2-dicyclohexylacetyl chloride, and the aluminum chloride catalyst is critical. Contaminants can interfere with the reaction.
-
Preventative Protocol: Use freshly opened or purified reagents. The quality of AlCl₃ is particularly important; it should be a fine, white to pale-yellow powder.
-
FAQ 2: My product contains isomers. How can I improve the selectivity for the desired para-product?
While the bulky 2,2-dicyclohexylacetyl group sterically favors acylation at the para position of toluene, the formation of the ortho-isomer is a potential side reaction.
Cause & Mitigation Strategy:
The regioselectivity of Friedel-Crafts acylation is influenced by both steric and electronic factors, as well as reaction temperature.
-
Mechanism Insight: The methyl group of toluene is an ortho, para-director. The large steric profile of the incoming acylium ion generally prevents substitution at the more hindered ortho position. However, at higher temperatures, the reaction may be less selective.
-
Troubleshooting:
-
Temperature Control: Running the reaction at a lower temperature (e.g., 0 °C to room temperature) can enhance selectivity for the thermodynamically more stable para-isomer.[3]
-
Purification: If a mixture of isomers is formed, they can typically be separated using column chromatography on silica gel or by recrystallization.
-
Friedel-Crafts Acylation: Desired Pathway vs. Side Reaction
Caption: Competing isomer formation in Friedel-Crafts acylation.
Part B: Troubleshooting the Benzylic Bromination
The second step involves the selective bromination of the benzylic methyl group of the ketone intermediate using N-bromosuccinimide (NBS) and a radical initiator. This reaction is notoriously difficult to control, with several side products being common.[4]
FAQ 3: My final product is contaminated with a significant amount of dibrominated species. How do I prevent this?
This is the most common side reaction, leading to the formation of 1-(4-(dibromomethyl)phenyl)-2,2-dicyclohexylethanone.[4][5]
Cause & Mitigation Strategy:
Over-bromination occurs because the first product, the benzyl bromide, is also reactive towards radical bromination. This is an issue of reaction control.
-
Mechanism Insight: The reaction proceeds via a radical chain mechanism.[6] Once the desired monobrominated product is formed, its remaining benzylic proton can also be abstracted by a bromine radical, initiating a second bromination event.
-
Troubleshooting & Optimization:
-
Control Stoichiometry: Use a precise amount of NBS, typically 1.0 to 1.1 equivalents relative to the ketone intermediate. Avoid using a large excess.
-
Reaction Monitoring: Carefully monitor the reaction progress using Thin Layer Chromatography (TLC) or LC-MS. Stop the reaction as soon as the starting material is consumed to prevent the accumulation of the dibrominated product.
-
Slow Addition of NBS: Adding the NBS portion-wise over the course of the reaction can help maintain a low concentration of the brominating agent, favoring monobromination.[7]
-
Initiator Concentration: Ensure an adequate amount of a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide, is used. The reaction is typically run at the reflux temperature of the solvent (e.g., carbon tetrachloride) to ensure thermal decomposition of the initiator.[8]
-
FAQ 4: I am observing bromination on the aromatic ring instead of the methyl group. What is causing this?
Ring bromination is an electrophilic aromatic substitution reaction and competes with the desired radical pathway.
Cause & Mitigation Strategy:
This side reaction is favored when conditions promote the formation of electrophilic bromine species (Br⁺) instead of bromine radicals (Br•).
-
Mechanism Insight: NBS can act as a source of electrophilic bromine, especially in the presence of acid catalysts.[9] The desired radical pathway requires conditions that promote homolytic cleavage of the N-Br bond.
-
Troubleshooting & Optimization:
-
Use a Radical Initiator: The use of AIBN or benzoyl peroxide, often combined with heat or light, is crucial to initiate the radical chain reaction.[8][10]
-
Choice of Solvent: The reaction should be performed in a non-polar, aprotic solvent like carbon tetrachloride (CCl₄) or cyclohexane. Polar solvents can favor ionic pathways.
-
Avoid Acid Contamination: Ensure all reagents and glassware are free from acid. Traces of acid can catalyze electrophilic ring bromination.
-
FAQ 5: I've isolated a side product with bromine on the carbon alpha to the carbonyl group. How did this form?
This side product is an α-bromoketone, resulting from the reaction at the carbon adjacent to the carbonyl group.
Cause & Mitigation Strategy:
The hydrogen atom on the carbon between the two cyclohexyl groups is alpha to the carbonyl and can be substituted under certain conditions.
-
Mechanism Insight: Ketones can be brominated at the α-position via their enol or enolate form.[11] This reaction can be catalyzed by acid or base, but can also occur under radical conditions.[8][12]
-
Troubleshooting & Optimization:
-
Maintain Neutral Conditions: The presence of HBr, a byproduct of the reaction, can catalyze enol formation and subsequent α-bromination. Adding an acid scavenger like barium carbonate or calcium carbonate to the reaction mixture can help maintain neutral, acid-free conditions.[8]
-
Temperature Control: While heat is needed for initiation, excessive temperatures might promote competing pathways. Maintain a steady reflux without overheating.
-
Benzylic Bromination: Desired Pathway vs. Side Reactions
Caption: Competing reactions during benzylic bromination.
Summary of Potential Side Products and Prevention Strategies
| Side Product Name | Synthetic Step | Likely Cause(s) | Key Preventative Measures |
| ortho-2,2-Dicyclohexyl-1-(o-tolyl)ethan-1-one | Friedel-Crafts Acylation | Lack of regioselectivity. | Perform reaction at lower temperatures (0 °C to RT); purify via chromatography or recrystallization. |
| 1-(4-(Dibromomethyl)phenyl)-2,2-dicyclohexylethanone | Benzylic Bromination | Excess NBS; prolonged reaction time. | Use 1.0-1.1 equivalents of NBS; monitor reaction closely by TLC/LC-MS.[4][13] |
| Ring-Brominated Isomers | Benzylic Bromination | Lack of radical initiator; presence of acid. | Ensure use of AIBN/BPO and heat/light; use non-polar solvents; avoid acid contamination.[8][9] |
| α-Bromo Ketone | Benzylic Bromination | Acid-catalyzed enolization. | Add an acid scavenger (e.g., BaCO₃) to the reaction mixture to neutralize HBr byproduct.[8][11] |
General Laboratory Protocols
The following are generalized protocols that incorporate best practices to minimize side product formation. Always perform a thorough safety assessment before conducting any experiment.
Protocol 1: Friedel-Crafts Acylation
-
Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser under an inert atmosphere (N₂ or Ar).
-
Catalyst Suspension: To the flask, add anhydrous dichloromethane (DCM) followed by anhydrous aluminum chloride (AlCl₃, 1.2 equivalents). Cool the suspension to 0 °C in an ice bath.
-
Acyl Chloride Addition: Dissolve 2,2-dicyclohexylacetyl chloride (1.0 equivalent) in anhydrous DCM and add it to the dropping funnel. Add the solution dropwise to the stirred AlCl₃ suspension over 30 minutes.
-
Substrate Addition: After stirring the acyl chloride/AlCl₃ mixture for 15 minutes, add a solution of toluene (1.1 equivalents) in anhydrous DCM dropwise via the dropping funnel at 0 °C.
-
Reaction: Once the addition is complete, allow the mixture to stir at 0 °C for one hour, then warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction's progress by TLC.[1]
-
Workup: Carefully and slowly pour the reaction mixture onto crushed ice containing concentrated HCl. Stir until all solids dissolve. Separate the organic layer, and extract the aqueous layer twice with DCM. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
-
Purification: Purify the crude product by flash column chromatography on silica gel or recrystallization to isolate the pure 2,2-dicyclohexyl-1-(p-tolyl)ethan-1-one.
Protocol 2: Benzylic Bromination
-
Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere, dissolve the ketone intermediate (1.0 equivalent) in anhydrous carbon tetrachloride (CCl₄).
-
Reagent Addition: Add N-bromosuccinimide (NBS, 1.05 equivalents) and azobisisobutyronitrile (AIBN, 0.05 equivalents) to the flask. Note: For improved selectivity, NBS can be added in small portions every 30 minutes.
-
Reaction: Heat the mixture to reflux (approx. 77 °C for CCl₄) and maintain for 2-6 hours. The reaction is often accompanied by a color change. Monitor the disappearance of the starting material by TLC. Avoid prolonged heating after the starting material is consumed.
-
Workup: Cool the reaction mixture to room temperature. Filter off the succinimide byproduct. Wash the filtrate with a saturated aqueous solution of sodium thiosulfate to quench any remaining bromine, then with water, and finally with brine.
-
Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure. The crude product, 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone, should be purified promptly (e.g., by recrystallization from a hexane/ethyl acetate mixture) as benzylic bromides can be unstable.
References
- BenchChem (2025). Troubleshooting guide for Suzuki reactions involving 3-Bromo-2-(bromomethyl)benzonitrile.
- BenchChem (2025). Troubleshooting common issues in Friedel-Crafts reactions.
- Master Organic Chemistry (2018).
- YouTube (2017).
- Wikipedia. N-Bromosuccinimide.
- Chemistry Steps (2024).
- Scientific Update (2022).
- Chemistry Steps (2025).
- Organic Chemistry Portal. N-Bromosuccinimide (NBS).
- ResearchGate (2025). Photochemical α-Bromination of Ketones Using N-Bromosuccinimide: A Simple, Mild and Efficient Method.
- ResearchGate. Synthesis of 1 (top) and 2 (bottom)
- Master Organic Chemistry.
- ACG Publications (2015). KH2PO4 as a novel catalyst for regioselective monobromination of aralkyl ketones using N-bromosuccinimide.
- Reddit (2021).
- Chemistry Steps (2023).
- Sigma-Aldrich.
- BenchChem. Application Notes and Protocols: Friedel-Crafts Acylation with 4-(Methylthio)phenylacetyl Chloride.
- Shengying Li (2025).
- Google Patents.
- European Patent Office. EP 0553879 B1 - Process for producing 4-bromomethylbiphenyl compounds.
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. m.youtube.com [m.youtube.com]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. scientificupdate.com [scientificupdate.com]
- 5. EP1057801A2 - Process for benzylic bromination - Google Patents [patents.google.com]
- 6. Benzylic Bromination - Chemistry Steps [chemistrysteps.com]
- 7. acgpubs.org [acgpubs.org]
- 8. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
- 9. N-Bromosuccinimide (NBS) [organic-chemistry.org]
- 10. data.epo.org [data.epo.org]
- 11. masterorganicchemistry.com [masterorganicchemistry.com]
- 12. researchgate.net [researchgate.net]
- 13. reddit.com [reddit.com]
Technical Support Center: Purification of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the purification of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone. As this molecule possesses a reactive benzylic bromide and a bulky, non-polar dicyclohexylethanone moiety, researchers may encounter specific challenges in achieving high purity. This document is designed to offer both theoretical understanding and practical, step-by-step solutions to these issues.
Frequently Asked Questions (FAQs) & Troubleshooting
Q1: What are the most likely impurities in my crude 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone sample?
A1: The impurity profile largely depends on the synthetic route. Assuming a common pathway, such as the Friedel-Crafts acylation of a benzene derivative followed by bromomethylation of the resulting ketone, the following impurities are probable:
-
Unreacted Starting Material: The precursor molecule, 1-(p-tolyl)-2,2-dicyclohexylethanone (the methyl-substituted analog), is a common impurity if the bromomethylation reaction did not go to completion.
-
Over-brominated Byproduct: The formation of 1-(4-(dibromomethyl)phenyl)-2,2-dicyclohexylethanone is possible, especially with prolonged reaction times or an excess of the brominating agent.
-
Diarylalkane Byproducts: Benzylic bromides are highly reactive electrophiles. Under acidic conditions or at elevated temperatures, self-condensation can occur, leading to the formation of diarylalkane-type impurities where two molecules are linked by a methylene bridge.[1]
-
Benzylic Ether/Acetate: If alcohols or acetic acid are used as solvents or are present during workup, the corresponding benzylic ether or acetate can form as a nucleophilic substitution byproduct.[2]
-
Residual Reagents: Impurities may also include residual brominating agents (e.g., N-Bromosuccinimide) or catalysts from the preceding synthetic steps.
Understanding these potential impurities is critical for designing an effective purification strategy, as their polarity and chemical properties will dictate the best separation technique.
Q2: My crude product is a persistent oil and fails to crystallize. What is the recommended primary purification method?
A2: For bulky, non-polar molecules like 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone, which may have low melting points or exist as oils, flash column chromatography is the most effective and widely used purification technique.[3][4] This method separates compounds based on their differential adsorption to a solid stationary phase (typically silica gel) and their solubility in a liquid mobile phase.[5][6]
The dicyclohexyl groups contribute to the molecule's bulk and conformational flexibility, which can inhibit the formation of a well-ordered crystal lattice. Chromatography bypasses this issue by separating molecules on an individual level.
Below is a logical workflow for developing a chromatographic purification:
Sources
- 1. Bromination reactions with hydrogen bromide (bromomethylation of alcohols, phenols, and aromatic rings): Hydrogen bromide (4): Discussion series on bromination/iodination reactions 37 – Chemia [chemia.manac-inc.co.jp]
- 2. researchgate.net [researchgate.net]
- 3. m.youtube.com [m.youtube.com]
- 4. columbia.edu [columbia.edu]
- 5. Column Chromatography Guide | Phenomenex [phenomenex.com]
- 6. orgchemboulder.com [orgchemboulder.com]
optimizing reaction conditions for bromomethylphenyl ketone synthesis
Welcome to the technical support center for the synthesis of α-bromoacetophenone (also known as phenacyl bromide). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction conditions and troubleshooting common experimental hurdles. Our focus is on explaining the causality behind experimental choices to empower you to achieve consistent, high-yield results.
Frequently Asked Questions (FAQs)
Q1: What are the most common synthetic routes for α-bromoacetophenone? A1: The most prevalent method is the direct α-bromination of acetophenone. This is typically achieved under acidic conditions where an enol intermediate is formed, which then acts as the nucleophile.[1][2][3] Common brominating agents include molecular bromine (Br₂), N-Bromosuccinimide (NBS), and Pyridine Hydrobromide Perbromide (PHPB).[4][5] While effective, liquid bromine is highly corrosive and toxic, making NBS and PHPB safer and easier-to-handle alternatives.[4][5][6]
Q2: Why is an acid catalyst typically required? A2: The acid catalyst is crucial for promoting the tautomerization of the ketone to its enol form.[1][7] The carbonyl oxygen is protonated by the acid, making the α-protons more acidic and easier to remove. The subsequent formation of the C=C double bond of the enol creates a nucleophilic α-carbon that readily attacks the electrophilic bromine source. The rate-determining step of the entire reaction is typically the formation of this enol intermediate.[3][7]
Q3: What are the primary side-products I should be aware of? A3: The two most common side-products are the dibrominated species (2,2-dibromo-1-phenylethanone) and products of aromatic ring bromination.[4] Polybromination occurs when an excess of the brominating agent is used or the reaction is allowed to proceed for too long.[4] Aromatic ring bromination is less common under standard acidic conditions but can become significant if strong Lewis acids (like AlCl₃) are used or if the aromatic ring of the acetophenone derivative is highly activated with electron-donating groups.[4][8][9]
Q4: How can I effectively monitor the reaction's progress? A4: Thin-Layer Chromatography (TLC) is the most effective and rapid method for monitoring the reaction.[4][10] By spotting the reaction mixture alongside the starting material (acetophenone), you can visually track the disappearance of the starting material and the appearance of the product spot. A suitable mobile phase, such as a mixture of n-hexane and ethyl acetate, can be used to achieve good separation.[10]
Q5: What are the critical safety precautions for this reaction? A5: The synthesis involves hazardous materials. α-Bromoacetophenone is a potent lachrymator and skin irritant.[11][12] Brominating agents, especially liquid bromine, are highly toxic and corrosive.[6] Always conduct the reaction in a well-ventilated chemical fume hood.[6][13] Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, a face shield, and a lab coat.[6][12][13] Ensure that an emergency eyewash station and safety shower are accessible.[6]
Troubleshooting and Optimization Guide
This section addresses specific issues encountered during the synthesis in a direct question-and-answer format.
Problem 1: Low or No Product Yield
Q: My reaction has a very low yield. What are the likely causes?
A: Low yield can stem from several factors. Here’s a systematic checklist:
-
Reagent Purity and Activity:
-
Cause: Brominating agents like NBS can decompose over time if not stored correctly (cool, dark, and dry conditions are essential).[4] Liquid bromine should be fresh and of high purity.
-
Solution: Use a freshly opened bottle of the brominating agent or test the activity of an older bottle on a small scale first.
-
-
Insufficient Enol Formation:
-
Cause: The reaction hinges on the formation of the enol intermediate.[1][7] If the acid catalyst is too weak, absent, or used in insufficient quantity, the rate of enolization will be too slow, leading to an incomplete reaction.
-
Solution: Ensure an appropriate acid catalyst (e.g., acetic acid, HBr) is present in a sufficient amount. Acetic acid often serves as both the catalyst and the solvent.[5][14][15]
-
-
Incorrect Reaction Temperature:
-
Cause: The reaction may be too slow at low temperatures. Conversely, excessively high temperatures can promote side reactions and decomposition, lowering the yield of the desired product.[4]
-
Solution: The optimal temperature often requires empirical determination but typically falls in the range of 80-90°C for many acetophenone derivatives.[4][14][16] Monitor the reaction with TLC while incrementally increasing the temperature to find the sweet spot.
-
Problem 2: Poor Selectivity - Multiple Products Observed on TLC
Q: My TLC plate shows multiple spots, indicating a mixture of products. How can I improve selectivity for the mono-brominated product?
A: This is a classic selectivity problem, usually pointing to over-bromination or undesired ring bromination.
-
Over-bromination (Dibromo-product Formation):
-
Cause: This is the most common issue and arises from using too much of the brominating agent or letting the reaction run for too long after the starting material has been consumed.[4]
-
Solution: Carefully control the stoichiometry. Use a slight excess, typically 1.0 to 1.1 equivalents, of the brominating agent relative to the acetophenone.[14][16] Add the brominating agent slowly or portion-wise to avoid localized high concentrations.[17] Monitor the reaction closely with TLC and quench it as soon as the starting material is consumed.
-
-
Aromatic Ring Bromination:
-
Cause: This occurs when reaction conditions favor electrophilic aromatic substitution over α-substitution. This is particularly problematic with electron-rich acetophenones or when using strong Lewis acid catalysts.[4][9]
-
Solution: Avoid strong Lewis acids like AlCl₃ if α-bromination is the goal. Stick to protic acid-catalyzed conditions (e.g., HBr or acetic acid), which preferentially promote enol formation and subsequent α-bromination.[1][4]
-
Problem 3: The Final Product is an Oil and Fails to Crystallize
Q: After work-up, my product is a persistent oil instead of the expected solid. What's wrong?
A: The inability to crystallize is almost always due to the presence of impurities that disrupt the crystal lattice formation.
-
Presence of Impurities:
-
Cause: Residual starting materials, the dibrominated side-product, or even residual solvent can act as impurities that inhibit crystallization.[4]
-
Solution 1 (Thorough Work-up): Ensure the work-up procedure was sufficient to remove all acidic and aqueous impurities. This typically involves washing the organic layer with water, a dilute base solution (like 5% sodium bicarbonate) to neutralize acid, and finally with brine before drying.[8]
-
Solution 2 (Recrystallization): This is the primary method for purifying the crude product. Ethanol is a commonly used solvent.[10][15] The key is to dissolve the crude product in a minimal amount of hot solvent and allow it to cool slowly. If it still oils out, try adding a seed crystal or gently scratching the inside of the flask with a glass rod to induce crystallization.
-
Solution 3 (Column Chromatography): If recrystallization fails or is insufficient, purification via column chromatography is the next logical step.[10] A silica gel column with a hexane/ethyl acetate eluent system can effectively separate the desired product from impurities.[10]
-
Data Presentation & Protocols
Table 1: Comparison of Common Brominating Agents
| Brominating Agent | Formula | Physical State | Handling & Safety | Typical Conditions & Notes |
| Molecular Bromine | Br₂ | Red-brown liquid | Highly toxic, corrosive, and volatile. Requires extreme care and handling in a fume hood.[4][6] | Effective, often used in solvents like acetic acid or chloroform.[1][4] |
| N-Bromosuccinimide (NBS) | C₄H₄BrNO₂ | White solid | Easier and safer to handle than liquid bromine. Store in a cool, dark, dry place.[4] | Often used with a radical initiator or under acidic conditions.[4] A silica-gel catalyzed method in methanol shows high yields.[17] |
| Pyridine Hydrobromide Perbromide (PHPB) | C₅H₅N·HBr·Br₂ | Red-orange solid | Stable, non-volatile solid, making it a much safer alternative to liquid bromine.[4][5][14] | Effective in acetic acid. Studies have shown it can provide higher yields than NBS under similar conditions.[16] |
Table 2: Influence of Key Reaction Parameters (Example System: 4-Chloroacetophenone with PHPB)
| Parameter | Condition | Outcome | Rationale / Causality |
| Temperature | < 80 °C | Low yield | The rate of enol formation (the rate-determining step) is too slow.[16] |
| 90 °C | Optimal Yield (85%) | Provides sufficient thermal energy for efficient enolization without promoting significant side reactions.[5][14][16] | |
| > 100 °C | Decreased yield | Increased formation of undesired by-products and potential for decomposition.[14] | |
| Reaction Time | 2 hours | Incomplete reaction | Insufficient time for the starting material to be fully consumed.[16] |
| 3 hours | Optimal Yield | Represents the point of maximum conversion of starting material to product before side reactions become significant.[14][16] | |
| 4 hours | Decreased yield | The mono-brominated product begins to convert to the dibrominated side-product.[14] | |
| Stoichiometry (Substrate:PHPB) | 1.0 : 1.0 | Good yield, some unreacted starting material | Stoichiometric amount may not be enough to drive the reaction to completion. |
| 1.0 : 1.1 | Optimal Yield | A slight excess of the brominating agent ensures complete consumption of the limiting reactant (acetophenone).[5][14][16] | |
| 1.0 : 1.2+ | Increased dibromination | Significant excess of bromine leads to the formation of the polybrominated side-product.[4] |
Experimental Protocols
Protocol 1: α-Bromination using Pyridine Hydrobromide Perbromide (PHPB)
This protocol is adapted from established procedures demonstrating high yield and safety.[5][16]
-
Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine the substituted acetophenone (e.g., 4-chloroacetophenone, 5.0 mmol), pyridine hydrobromide perbromide (5.5 mmol, 1.1 eq), and glacial acetic acid (20 mL).[16]
-
Heating: Place the flask in a pre-heated heating mantle or oil bath and stir the reaction mixture at 90°C.[5][16]
-
Monitoring: Monitor the reaction progress by TLC until the starting acetophenone spot is no longer visible (typically 3 hours).[14]
-
Work-up: Once complete, cool the reaction mixture to room temperature. Pour the mixture into a beaker containing ice-water (approx. 100 mL).
-
Isolation: The solid product will precipitate. Collect the crude product by vacuum filtration and wash the filter cake thoroughly with cold water to remove residual acetic acid and pyridine salts.
-
Purification: Recrystallize the crude solid from hot ethanol to yield the purified α-bromoacetophenone derivative. Dry the crystals under vacuum.
Protocol 2: α-Bromination using N-Bromosuccinimide (NBS) and Silica Gel
This is a practical and high-yielding method, particularly effective on a larger scale.[17]
-
Reaction Setup: To a flask containing a stirred solution of acetophenone (10 mmol) in methanol (10 mL), add 10% (w/w) silica gel (120 mg).[17]
-
Heating: Heat the mixture to reflux.
-
Reagent Addition: Add N-Bromosuccinimide (12 mmol, 1.2 eq) in small portions over the course of the reaction (e.g., in six portions).[17]
-
Monitoring: Monitor the reaction by TLC until the starting material is consumed (typically very fast, ~20-30 minutes).
-
Work-up: After completion, cool the reaction mass and filter to recover the silica gel catalyst.
-
Isolation: Concentrate the filtrate under reduced pressure to obtain the crude product. The crude product can then be purified by recrystallization or column chromatography if necessary. This method has been reported to give yields as high as 95%.[17]
Visualization of Mechanisms and Workflows
Caption: A systematic workflow for optimizing reaction conditions.
Caption: A decision tree for troubleshooting common synthesis issues.
References
-
Pearson, D. E., Pope, H. W., Hargrove, W. W., & Stamper, W. E. (1959). Acetophenone, 3-bromo-. Organic Syntheses, 39, 14. Available at: [Link]
-
Ashenhurst, J. (2023). Halogenation Of Ketones via Enols. Master Organic Chemistry. Available at: [Link]
-
Das, B., Venkateswarlu, K., Suneel, K., & Reddy, K. N. (2006). Silica gel catalyzed α-bromination of ketones using N-bromosuccinimide. Journal of Molecular Catalysis A: Chemical, 255(1-2), 133-136. Available at: [Link]
-
Gao, Y., et al. (2024). Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates. BMC Chemistry, 18(1), 38. Available at: [Link]
-
Becker, R., van den Broek, S., et al. (2012). Optimisation and Scale-up of α-Bromination of Acetophenone in a Continuous Flow Microreactor. Journal of Flow Chemistry, 2(3), 96-99. Available at: [Link]
-
Gao, Y., et al. (2024). Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates. PubMed. Available at: [Link]
-
Becker, R., van den Broek, S., et al. (2012). Optimisation and Scale-up of α-Bromination of Acetophenone in a Continuous Flow Microreactor. Semantic Scholar. Available at: [Link]
-
Wang, X., et al. (2022). A Novel Selective Method for the Synthesis of α-Bromoacetophenone and α,α-Dibromoacetophenone Using NaBr/K2S2O8. ChemistrySelect, 7(36), e202201602. Available at: [Link]
-
Chemistry Circle. (2025). Synthesis of Alpha-Bromoacetophenone | Phenacyl Bromide Preparation Step-by-Step. YouTube. Available at: [Link]
-
Wang, X., et al. (2022). A Novel Selective Method for the Synthesis of α‐Bromoacetophenone and α,α‐ Dibromoacetophenone Using NaBr/K2S2O8. ResearchGate. Available at: [https://www.researchgate.net/publication/363654452_A_Novel_Selective_Method_for_the_Synthesis_of_a-Bromoacetophenone_and_a a-Dibromoacetophenone_Using_NaBrK2S2O8]([Link] a-Dibromoacetophenone_Using_NaBrK2S2O8)
-
Gao, Y., et al. (2024). Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates. PMC. Available at: [Link]
-
PrepChem. (2023). Preparation of bromoacetophenone. PrepChem.com. Available at: [Link]
-
Organic Chemistry Portal. (2023). Synthesis of α-Bromoketones. Organic-Chemistry.org. Available at: [Link]
- CN101928208A. (2010). A method for synthesizing α-bromoketones by hydrogen peroxide oxidative bromination. Google Patents.
-
Dolly Corporation. (2025). Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations. Dollycas.com. Available at: [Link]
-
LibreTexts Chemistry. (2023). 22.3: Alpha Halogenation of Aldehydes and Ketones. LibreTexts. Available at: [Link]
-
De la Rosa, V., & Campos-Gaxiola, J. J. (2020). Synthetic Access to Aromatic α-Haloketones. Molecules, 25(14), 3236. Available at: [Link]
-
Balasubramanian, K. K., & Selvaraj, S. (2014). Electroselective α-bromination of acetophenone using in situ bromonium ions from ammonium bromide. RSC Advances, 4(73), 38663-38667. Available at: [Link]
- CN101462935A. (2009). Process for synthesizing alpha-bromoacetophenone compound. Google Patents.
- WO2015174214A1. (2015). Method for producing α-bromoacetophenone compound. Google Patents.
-
Goswami, J., & Goswami, A. (2001). Selective bromination of acetophenone derivatives with bromine in methanol. Journal of the Indian Chemical Society, 78, 649-650. Available at: [Link]
- CN1733677A. (2006). A kind of method of synthesizing alpha-bromoacetophenone. Google Patents.
- CN1289456C. (2006). Method for synthesizing alpha-bromo-acetophenone. Google Patents.
-
ResearchGate. (2019). Continuous flow procedure for the α-bromination of acetophenone. ResearchGate. Available at: [Link]
Sources
- 1. masterorganicchemistry.com [masterorganicchemistry.com]
- 2. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. pdf.benchchem.com [pdf.benchchem.com]
- 5. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. dollycorporation.com [dollycorporation.com]
- 7. chem.libretexts.org [chem.libretexts.org]
- 8. Organic Syntheses Procedure [orgsyn.org]
- 9. zenodo.org [zenodo.org]
- 10. benchchem.com [benchchem.com]
- 11. fishersci.com [fishersci.com]
- 12. datasheets.scbt.com [datasheets.scbt.com]
- 13. cdhfinechemical.com [cdhfinechemical.com]
- 14. researchgate.net [researchgate.net]
- 15. prepchem.com [prepchem.com]
- 16. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
- 17. html.rhhz.net [html.rhhz.net]
Navigating the Challenges of Nucleophilic Attack on Sterically Hindered Ketones: A Technical Support Guide
Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting and practical solutions for one of the more persistent challenges in organic synthesis: executing a successful nucleophilic attack on a sterically hindered ketone. The inherent electronic and steric properties of these substrates often lead to low yields, side reactions, or complete reaction failure. Here, we dissect these issues and offer field-proven strategies to overcome them.
Understanding the Core Problem: Why is My Reaction Failing?
Before delving into specific troubleshooting, it's crucial to understand the fundamental principles governing the reactivity of sterically hindered ketones.
Q1: What makes sterically hindered ketones so unreactive towards nucleophiles?
A1: The reduced reactivity of sterically hindered ketones stems from a combination of two key factors:
-
Steric Hindrance: Bulky substituents on either side of the carbonyl group physically obstruct the trajectory of the incoming nucleophile, making it difficult for it to reach the electrophilic carbonyl carbon.[1] This increases the activation energy of the desired nucleophilic addition.
-
Electronic Effects: Alkyl groups are electron-donating. In a ketone, two such groups push electron density towards the carbonyl carbon, reducing its partial positive charge (electrophilicity) and thus its attractiveness to a nucleophile.[2]
This dual challenge often results in sluggish or nonexistent reactions under standard conditions.
General Troubleshooting Guide
This section provides a high-level overview of common issues and initial steps to address them.
| Symptom | Potential Cause | Initial Recommendation |
| No reaction/Low conversion | Insufficient reactivity of the nucleophile. | Switch to a more potent nucleophile (e.g., organolithium instead of a Grignard reagent).[3][4] |
| Reaction temperature is too low. | Gradually increase the reaction temperature. | |
| Side product formation (e.g., enolization) | The nucleophile is acting as a base. | Use a less basic, more nucleophilic reagent, or employ a Lewis acid catalyst to enhance the electrophilicity of the ketone. |
| Reduction of the ketone | The Grignard reagent possesses a β-hydrogen. | Use a Grignard reagent without a β-hydrogen or switch to an organolithium reagent.[3][4] |
In-Depth FAQs and Troubleshooting Protocols
Here, we address specific experimental failures with detailed explanations and step-by-step protocols.
FAQ 1: My Grignard reaction with a bulky ketone is giving me very low yields. What's going wrong and how can I fix it?
Grignard reagents, while common, often struggle with sterically encumbered ketones. The primary side reactions are enolization and reduction.
-
Enolization: The Grignard reagent, being a strong base, can deprotonate the α-carbon of the ketone, forming an enolate. This is especially prevalent with bulky Grignard reagents and sterically accessible α-protons on the ketone.[5]
-
Reduction: If the Grignard reagent has a hydrogen atom on its β-carbon, it can transfer a hydride to the carbonyl carbon via a six-membered transition state, reducing the ketone to a secondary alcohol.[4]
Troubleshooting Workflow for Failing Grignard Reactions
Caption: Troubleshooting decision tree for low-yielding Grignard reactions.
Protocol 1: The Luche Reduction Modification for Grignard Additions
The addition of a Lewis acid, such as cerium(III) chloride, can dramatically improve the outcome of nucleophilic additions to hindered ketones. This is the principle behind the Luche reduction, which can be adapted for Grignard reagents.[6][7][8] The CeCl₃ coordinates to the carbonyl oxygen, making the carbonyl carbon significantly more electrophilic and favoring nucleophilic attack over enolization.[6]
Materials:
-
Sterically hindered ketone
-
Anhydrous Cerium(III) chloride (CeCl₃)
-
Grignard reagent (e.g., in THF)
-
Anhydrous Tetrahydrofuran (THF)
-
Saturated aqueous ammonium chloride (NH₄Cl) solution
Procedure:
-
Setup: Under an inert atmosphere (e.g., nitrogen or argon), assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a thermometer.
-
Cerium Slurry Preparation: Add anhydrous CeCl₃ (1.2 equivalents relative to the ketone) to the flask. Add anhydrous THF to create a slurry and stir vigorously at room temperature for at least 2 hours.
-
Cooling: Cool the slurry to -78 °C using a dry ice/acetone bath.
-
Ketone Addition: Dissolve the sterically hindered ketone (1.0 equivalent) in a minimal amount of anhydrous THF and add it dropwise to the cold cerium slurry.
-
Grignard Addition: Slowly add the Grignard reagent (1.1-1.2 equivalents) dropwise to the reaction mixture, ensuring the internal temperature remains below -70 °C.
-
Reaction: Stir the mixture at -78 °C for 2-4 hours or until TLC analysis indicates complete consumption of the starting ketone.
-
Quenching: Slowly add saturated aqueous NH₄Cl solution at -78 °C to quench the reaction.
-
Workup: Allow the mixture to warm to room temperature. Extract the product with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate), dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purification: Purify the crude product by flash column chromatography.
FAQ 2: I've switched to an organolithium reagent, but my yields are still poor. What else can I do?
Organolithium reagents are generally more reactive and less prone to reduction than Grignard reagents, making them a better choice for hindered ketones.[3][4] However, their high basicity can still lead to enolization.[4][9]
Troubleshooting Organolithium Reactions:
-
Temperature Control: Perform the reaction at very low temperatures (e.g., -78 °C) to favor the kinetically controlled nucleophilic addition over deprotonation.[9]
-
Reagent Addition: Add the ketone solution slowly to the organolithium solution to maintain a low concentration of the ketone and minimize self-condensation or enolization.
-
Solvent Choice: The choice of solvent can influence the aggregation state and reactivity of the organolithium reagent. Ethereal solvents like THF are common. For particularly challenging cases, a non-polar solvent at room temperature has been shown to be effective.[10]
-
Reagent Quality: Ensure your organolithium reagent is of high quality and has been recently titrated. These reagents are highly sensitive to moisture and air.[11]
FAQ 3: I need to form an alkene from a hindered ketone, but my Wittig reaction is failing. What are my options?
The standard Wittig reaction often fails with sterically hindered ketones due to the steric bulk impeding the formation of the oxaphosphetane intermediate.
Solution: The Horner-Wadsworth-Emmons (HWE) Reaction
The Horner-Wadsworth-Emmons (HWE) reaction is a powerful alternative that utilizes a phosphonate-stabilized carbanion. These carbanions are more nucleophilic and generally less basic than their phosphonium ylide counterparts, allowing them to react more efficiently with hindered ketones.[12][13] A significant advantage of the HWE reaction is that the dialkyl phosphate byproduct is water-soluble, simplifying purification.[14] The HWE reaction typically favors the formation of the thermodynamically more stable (E)-alkene.[13][14]
HWE Reaction Workflow
Caption: General workflow of the Horner-Wadsworth-Emmons reaction.
Protocol 2: General Procedure for the Horner-Wadsworth-Emmons Reaction with a Hindered Ketone
Materials:
-
Hindered ketone
-
β-keto phosphonate (e.g., diethyl (2-oxopropyl)phosphonate)
-
Strong base (e.g., sodium hydride (NaH), potassium hexamethyldisilazide (KHMDS))
-
Anhydrous solvent (e.g., THF, DME)
Procedure:
-
Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet.
-
Base Suspension: Under an inert atmosphere, suspend the base (e.g., NaH, 1.2 equivalents) in anhydrous THF.
-
Phosphonate Addition: Cool the suspension to 0 °C. Dissolve the β-keto phosphonate (1.2 equivalents) in anhydrous THF and add it dropwise to the base suspension. Stir at 0 °C for 30 minutes, then allow to warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the phosphonate carbanion.
-
Ketone Addition: Cool the reaction mixture to 0 °C or a lower temperature if necessary. Dissolve the hindered ketone (1.0 equivalent) in anhydrous THF and add it dropwise to the solution of the phosphonate carbanion.
-
Reaction: Allow the reaction to warm to room temperature and stir overnight, or gently heat if necessary. Monitor the reaction progress by TLC.
-
Quenching: Carefully quench the reaction by the slow addition of water or saturated aqueous NH₄Cl solution.
-
Workup: Extract the product with an organic solvent. Wash the combined organic layers with water and brine. The phosphate byproduct will largely remain in the aqueous phase.
-
Purification: Dry the organic layer, concentrate, and purify the crude product by column chromatography.
Concluding Remarks
Successfully performing nucleophilic attacks on sterically hindered ketones requires a departure from standard protocols. By understanding the underlying principles of steric and electronic hindrance, and by employing more reactive reagents, catalytic systems, or alternative reaction pathways like the HWE, researchers can overcome these synthetic hurdles. Careful attention to reaction conditions, particularly temperature and the purity of reagents and solvents, is paramount. This guide provides a robust framework for troubleshooting and optimizing these challenging yet crucial transformations.
References
-
Chemistry Steps. (2025, April 19). Nucleophilic Addition to Carbonyl Groups. Retrieved from [Link]
-
Wikipedia. (n.d.). Organolithium reagent. Retrieved from [Link]
-
Reddit. (2024, March 24). Difference Between a Grignard and Organolithium? r/chemistry. Retrieved from [Link]
-
Dalal Institute. (n.d.). Addition of Grignard Reagents, Organozinc and Organolithium Reagents to Carbonyl and Unsaturated Carbonyl Compounds. Retrieved from [Link]
-
NileRed. (2025, February 15). Horner–Wadsworth–Emmons Olefination. Arbuzov Reaction Mechanism, Experimental Procedure, and Set Up [Video]. YouTube. [Link]
-
Wikipedia. (n.d.). Horner–Wadsworth–Emmons reaction. Retrieved from [Link]
-
Chemistry Stack Exchange. (2020, August 29). Why can't Grignard reagents react like Organolithium does (with acids)? Retrieved from [Link]
-
ResearchGate. (2025, August 6). Improved Addition of Organolithium Reagents to Hindered and/or Enolisable Ketones. Request PDF. [Link]
-
Wikipedia. (n.d.). Luche reduction. Retrieved from [Link]
-
LibreTexts. (2025, January 19). 19.4: Nucleophilic Addition Reactions of Aldehydes and Ketones. Chemistry LibreTexts. Retrieved from [Link]
-
Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]
-
LibreTexts. (2025, January 19). 19.4: Nucleophilic Addition Reactions of Aldehydes and Ketones. Chemistry LibreTexts. Retrieved from [Link]
-
JoVE. (2016, November 12). A Protocol for Safe Lithiation Reactions Using Organolithium Reagents. Retrieved from [Link]
Sources
- 1. chem.libretexts.org [chem.libretexts.org]
- 2. One moment, please... [chemistrysteps.com]
- 3. Organolithium reagent - Wikipedia [en.wikipedia.org]
- 4. dalalinstitute.com [dalalinstitute.com]
- 5. benchchem.com [benchchem.com]
- 6. pdf.benchchem.com [pdf.benchchem.com]
- 7. Luche reduction - Wikipedia [en.wikipedia.org]
- 8. Luche Reduction | TCI EUROPE N.V. [tcichemicals.com]
- 9. reddit.com [reddit.com]
- 10. researchgate.net [researchgate.net]
- 11. A Protocol for Safe Lithiation Reactions Using Organolithium Reagents - PMC [pmc.ncbi.nlm.nih.gov]
- 12. m.youtube.com [m.youtube.com]
- 13. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
- 14. benchchem.com [benchchem.com]
preventing debromination in 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
The following guide is designed as a specialized Technical Support Center resource for researchers working with 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone (referred to hereafter as Intermediate A ).
This guide addresses the high susceptibility of the benzylic bromide moiety to reductive debromination (conversion to the methyl analog) and hydrolytic degradation .
Product: 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone Issue Category: Stability / Side-Reaction Prevention Audience: Medicinal Chemists, Process Chemists
Executive Summary: The "Debromination" Trap
The benzylic carbon-bromine (C-Br) bond in Intermediate A is electronically activated by the phenyl ring and sterically exposed. "Debromination" in this context typically refers to radical reduction , where the bromine is homolytically cleaved and replaced by a hydrogen atom, yielding the p-tolyl impurity. This process is often catalyzed by ambient light, trace metals, or hydrogen-donor solvents (e.g., THF).
Part 1: Troubleshooting & FAQs
Q1: "I observe the methyl-analog impurity increasing during reaction workup. What is triggering this?"
Diagnosis: You are likely witnessing Radical Hydrogen Abstraction (RHA) .
Mechanism: The benzylic C-Br bond undergoes homolysis (
Corrective Actions:
-
Solvent Switch: Avoid ethers (THF, Diethyl ether, Dioxane) during workup or storage. The
-C-H bonds in ethers are excellent hydrogen donors.-
Recommendation: Use Dichloromethane (DCM) , Chloroform , or Ethyl Acetate .
-
-
Light Exclusion: The C-Br bond absorbs in the near-UV/blue spectrum. Even fluorescent lab lights can initiate homolysis.
-
Protocol: Wrap all flasks/columns in aluminum foil. Use amber glassware for storage.
-
-
Radical Scavenging: If the reaction allows, add a radical inhibitor like BHT (Butylated hydroxytoluene) (0.1 - 1.0 mol%) to the solvent during workup to intercept radicals before they abstract hydrogen.
Q2: "My LC-MS shows purity, but GC-MS shows significant debromination. Is my product degrading?"
Diagnosis: This is likely an Analytical Artifact .
Explanation: Benzylic bromides are thermally unstable. The high temperature of a GC inlet (
Validation Protocol:
-
Stop using GC-MS for purity assay of this intermediate.
-
Switch to HPLC-UV/MS using a cool column temperature (
) and acetonitrile/water gradients (buffered to pH 7 to prevent hydrolysis). -
Self-Check: If the NMR (
) shows a clean singlet at (benzylic ) and no singlet at (methyl), the GC data is false.
Q3: "The compound degrades on Silica Gel. How do I purify it?"
Diagnosis: Acid-catalyzed hydrolysis or elimination.
Explanation: Standard silica gel is slightly acidic (
Purification Strategy:
-
Option A (Neutralization): Pre-treat the silica column with 1% Triethylamine (TEA) in hexanes. Warning: Too much amine can cause nucleophilic substitution.
-
Option B (Alternative Phase): Use Neutral Alumina (Brockmann Activity III) . It is far gentler on acid-sensitive benzylic halides.
-
Option C (Recrystallization): Given the dicyclohexyl moiety, this molecule is likely highly crystalline. Attempt recrystallization from Heptane/EtOAc instead of chromatography.
Part 2: Visualizing the Failure Mode
The following diagram illustrates the Radical Reduction Pathway (Debromination) versus the desired stability.
Figure 1: Mechanistic pathway of reductive debromination triggered by light and hydrogen-donor solvents.
Part 3: The "Golden Standard" Handling Protocol
To ensure integrity of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone , adopt this standard operating procedure (SOP).
Synthesis & Workup
| Parameter | Recommendation | Rationale |
| Solvent | DCM or Chlorobenzene | Non-H-donating solvents prevent radical propagation. |
| Atmosphere | Argon/Nitrogen | Excludes |
| Additives | BHT (trace) | Scavenges free radicals generated during heating. |
| Quench | Cold dilute | Removes trace |
Storage Conditions
-
Container: Amber borosilicate vial with a Teflon-lined cap.
-
Stabilizer: Add a small coil of Silver (Ag) wire or Copper (Cu) turnings (optional, acts as halogen scavenger/stabilizer, though less common for benzylics than alkyls; BHT is preferred here).
-
Temperature:
. -
Physical State: Store as a solid . Solutions are 10x more prone to degradation.
Reaction Optimization Decision Tree
Figure 2: Decision logic for preventing degradation during synthesis planning.
References
-
Wohl-Ziegler Reaction Mechanisms
-
Solvent Effects on Radical Reactions
- Detailed analysis of hydrogen atom abstraction by radicals in ethereal solvents.
-
Source: LibreTexts Chemistry. "Radical Substitution and Stability." Link
-
Purification of Benzylic Halides
- Protocols for avoiding silica-induced degrad
-
Source: Organic Chemistry Portal. "Benzyl Bromide Synthesis and Handling." Link
-
Analytical Artifacts in GC-MS
- Thermal degradation of thermolabile halides in gas chrom
-
Source: ResearchGate Discussions. "Separation and Analysis of Benzyl Bromides." Link
Sources
- 1. masterorganicchemistry.com [masterorganicchemistry.com]
- 2. researchgate.net [researchgate.net]
- 3. chem.libretexts.org [chem.libretexts.org]
- 4. Benzyl bromide synthesis by bromination or substitution [organic-chemistry.org]
- 5. chemrxiv.org [chemrxiv.org]
- 6. scientificupdate.com [scientificupdate.com]
- 7. Benzylic Bromination - Chemistry Steps [chemistrysteps.com]
scale-up synthesis problems for 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
Here is the comprehensive technical support guide for the scale-up synthesis of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone .
Subject: Optimization & Troubleshooting for 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone Ticket ID: SC-882-CYC-BR Support Level: Tier 3 (Process Chemistry & Scale-Up)
Executive Summary & Safety Directive
This guide addresses the specific challenges encountered when scaling the synthesis of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone from gram to kilogram scale. The synthesis hinges on two critical transformations: the construction of the sterically congested ketone core and the selective radical bromination of the benzylic position.
⚠️ CRITICAL SAFETY WARNING (Lachrymator Hazard): The target molecule is a benzylic bromide . Like benzyl bromide and xylyl bromide, it is a potent lachrymator (tear gas agent) and skin irritant.
-
Engineering Control: All isolation steps (filtration, drying) must occur within a closed system or high-velocity fume hood.
-
Neutralization: Keep a 10% aqueous solution of ammonia or sodium thiosulfate nearby to neutralize spills immediately.
Process Workflow & Logic
The following diagram illustrates the optimized process flow, highlighting the critical decision points where scale-up failures most frequently occur.
Figure 1: Critical Process Flow for the synthesis of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone.
Troubleshooting Guide (FAQ Format)
Module A: Construction of the Ketone Core (Friedel-Crafts)
Context: Reaction of Toluene with Dicyclohexylacetyl chloride (or anhydride) using AlCl₃.
Q1: The reaction stalls at 60% conversion, and increasing temperature causes the formation of a "light" impurity. What is happening? Diagnosis: You are likely experiencing decarbonylation of the acyl chloride.
-
Mechanism: The dicyclohexylacetyl cation is sterically bulky. The acylium ion can eject CO to form a secondary carbocation (dicyclohexylmethyl cation), which then alkylates toluene.
-
The "Light" Impurity: 1-dicyclohexylmethyl-4-methylbenzene (alkylated product rather than acylated).
-
Solution:
-
Lower Temperature: Maintain the internal temperature between 0°C and 5°C during addition. Do not heat above 25°C.
-
Reverse Addition: Add the AlCl₃ to the acyl chloride first in DCM/DCE to form the complex, then add Toluene slowly. This keeps the concentration of free toluene low relative to the acylating agent.
-
Q2: The product oil is impossible to crystallize. How do I purify the intermediate? Diagnosis: Isomeric mixtures. Friedel-Crafts on toluene typically yields ~90-95% para and 5-10% ortho. The ortho isomer prevents crystallization of the bulky dicyclohexyl motif.
-
Protocol:
-
Perform a recrystallization from hot Isopropanol (IPA) or Ethanol/Water (9:1) . The para-isomer (Intermediate 1) is significantly less soluble and has a higher melting point due to symmetry.
-
Cool slowly to 0°C with seeding.
-
Module B: The Radical Bromination (Wohl-Ziegler)
Context: Reaction of Intermediate 1 with NBS (N-Bromosuccinimide) and AIBN/BPO.[1]
Q3: We see a sudden exotherm that overwhelmed our condenser, followed by a dark reaction mixture. What went wrong? Diagnosis: "Induction Period Runaway."
-
Cause: You added all the NBS and initiator at room temperature and then heated. The radical chain failed to start until a critical temperature was reached, at which point all radicals fired simultaneously.
-
Corrective Protocol (Self-Validating System):
-
Heat the solvent (PhCl or DCE) and Substrate to reflux first.
-
Add 10% of the NBS and 10% of the Initiator.
-
Wait for the "Color Flash": The orange bromine color should appear and then fade to pale yellow (indicating consumption). This validates the radical chain is active.
-
Only after this validation, add the remaining NBS/Initiator portion-wise or as a slurry over 1-2 hours.
-
Q4: We consistently get 15% gem-dibromide (benzal bromide) impurity. How do we stop at the mono-bromide? Diagnosis: Over-bromination is statistically inevitable if you push for 100% conversion. The benzylic bromide product is more reactive toward radicals than the starting methyl group due to radical stabilization by the bromine atom.
-
The "85% Rule": Do not push for >95% conversion. Stop the reaction when the starting material is at 5-8% remaining by HPLC.
-
Purification: It is much easier to separate the non-polar starting material (methyl) from the product than it is to separate the di-bromo impurity.
-
Reagent Stoichiometry: Use 0.95 to 0.98 equivalents of NBS. Never use excess NBS.
Q5: The succinimide byproduct is clogging our filters during workup. Diagnosis: Succinimide is insoluble in non-polar solvents (CCl₄, Heptane) but moderately soluble in DCM/PhCl.
-
Troubleshooting:
-
Cool & Filter: Cool the reaction mixture to 0°C. Succinimide will crash out. Filter it off before adding water.
-
Aqueous Wash: Wash the organic filtrate with water, then 5% NaHCO₃. Succinimide is highly water-soluble [1].[2]
-
Detailed Experimental Protocols
Protocol A: Optimized Radical Bromination (100g Scale)
| Parameter | Specification | Reason |
| Solvent | Chlorobenzene or 1,2-Dichloroethane | Higher boiling point than DCM; better solubility than Acetonitrile for this lipophilic substrate. |
| Concentration | 5 mL solvent per 1 g substrate | High dilution minimizes intermolecular side reactions (dimerization). |
| Initiator | AIBN (Azobisisobutyronitrile) | Safer handling than Benzoyl Peroxide (BPO); half-life matches reflux temps of PhCl/DCE. |
| Light Source | Optional (Visible LED 450nm) | Can reduce induction time, but chemical initiation (AIBN) is more reliable for opaque slurry reactors [2]. |
Step-by-Step:
-
Charge: Load 1-(p-tolyl)-2,2-dicyclohexylethanone (100 g, 1.0 equiv) and Chlorobenzene (500 mL) into a reactor with a reflux condenser and N₂ line.
-
Activation: Heat to 80°C.
-
Initiation: Add AIBN (0.01 equiv) and NBS (0.05 equiv). Watch for color change (Orange
Pale Yellow). -
Addition: Once initiated, add remaining NBS (total 0.95 equiv) in 4 portions over 1 hour. Add AIBN (0.01 equiv) with each portion.
-
Monitoring: Check HPLC every 30 mins.
-
Stop Criteria: < 5% Starting Material OR > 5% Di-bromo impurity.
-
-
Quench: Cool to 20°C. Add 10% Na₂S₂O₃ (aq) to destroy residual bromine/NBS.
-
Workup: Separate layers. Wash organic layer with water (2x) to remove succinimide [3].[2] Dry over MgSO₄.[3]
Protocol B: Purification of the Final Product
The target molecule is lipophilic. The main impurities are Succinimide (polar), Starting Material (non-polar), and Di-bromo (non-polar).
-
Solvent Swap: Evaporate Chlorobenzene. Redissolve crude oil in minimum hot Heptane (or Hexane).
-
Precipitation: Cool to room temperature. Succinimide traces may precipitate; filter if necessary.[2][4]
-
Crystallization: Cool the Heptane solution to -20°C.
-
The product (mono-bromide) should crystallize.[5]
-
The starting material usually remains in the mother liquor.
-
Note: If the Di-bromo content is high (>10%), recrystallization will be difficult. In this case, flash chromatography (SiO₂) eluting with 0-5% EtOAc in Hexanes is required.
-
Mechanism of Impurity Formation
Understanding the "why" allows for better control.
Figure 2: Competing reaction pathways in Wohl-Ziegler bromination.
-
Path to Di-Bromo: The product (Ar-CH2-Br) has benzylic protons that are more acidic and generate a radical that is stabilized by both the ring and the bromine atom. This makes the product a competitive substrate for the radical chain. Control: Limit conversion.
-
Path to Dimer: If the concentration of radicals is too high (too much initiator or too fast addition), two benzylic radicals will combine (Wurtz-type coupling). Control: High dilution and slow addition.
References
-
BenchChem Technical Support. (2025).[1][2][6] Techniques for complete removal of succinimide byproduct.[3] Retrieved from 3
-
Cantillo, D., et al. (2024).[7] Rapid and scalable method for visible light induced bromination.[8] National Institutes of Health (PMC). Retrieved from 8
-
Organic Syntheses. (2015). Procedure to remove succinimide byproduct via filtration and wash.[3] Org.[3][6][9][10][11][12] Synth. Retrieved from 13
-
Chemistry Steps. (2024). Benzylic Bromination Mechanisms and Selectivity.[1][12] Retrieved from 12
Sources
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- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. Sciencemadness Discussion Board - N-bromosuccinimide removal at workup - Powered by XMB 1.9.11 [sciencemadness.org]
- 5. data.epo.org [data.epo.org]
- 6. pdf.benchchem.com [pdf.benchchem.com]
- 7. On-Demand Detachment of Succinimides on Cysteine to Facilitate (Semi)Synthesis of Challenging Proteins - PMC [pmc.ncbi.nlm.nih.gov]
- 8. A rapid and scalable method for visible light induced bromination of uracil derivatives in a falling film looping photoreactor - PMC [pmc.ncbi.nlm.nih.gov]
- 9. fluorochem.co.uk [fluorochem.co.uk]
- 10. orgsyn.org [orgsyn.org]
- 11. 10.3 Allylic and Benzylic Bromination with NBS - Chad's Prep® [chadsprep.com]
- 12. Benzylic Bromination - Chemistry Steps [chemistrysteps.com]
- 13. Organic Syntheses Procedure [orgsyn.org]
Technical Support Center: Synthesis of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
Welcome to the technical support guide for the synthesis of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone. This document is designed for researchers, medicinal chemists, and drug development professionals who may encounter challenges during the multi-step synthesis of this and structurally related molecules. Our goal is to provide not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your experimental work.
Section 1: Overview of Synthetic Strategies
The synthesis of this target molecule, a sterically hindered aromatic ketone with a reactive benzylic bromide, can be approached through several strategic disconnections. The two most practical and commonly considered pathways begin with either the formation of the carbon-carbon bond to the aromatic ring (Friedel-Crafts Acylation) or the construction of the ketone from a pre-functionalized aryl precursor (Grignard/Oxidation).
Caption: High-level comparison of the two primary synthetic routes.
Strategy Comparison
| Parameter | Route A: Friedel-Crafts | Route B: Grignard/Oxidation |
| Number of Steps | 2 (from acyl chloride) | 3 |
| Key Reagents | AlCl₃, Dicyclohexylacetyl chloride, NBS | Mg, p-Bromotoluene, Dicyclohexanecarboxaldehyde, PCC/Swern, NBS |
| Scalability | Generally good, but AlCl₃ waste can be an issue. | Good, though Swern oxidation can have scalability challenges. |
| Potential Issues | Strict anhydrous conditions, regioselectivity (ortho/para), catalyst deactivation. | Grignard formation sensitivity, over-oxidation or incomplete oxidation, purification of alcohol intermediate. |
| Overall Yield | Moderate to Good | Moderate |
Section 2: Route A - Friedel-Crafts Acylation & Radical Bromination
This is often the most direct approach. It involves first synthesizing the ketone scaffold and then installing the reactive bromomethyl handle in the final step.
Part 2.1: Synthesis of 1-(p-tolyl)-2,2-dicyclohexylethanone
The core of this step is an electrophilic aromatic substitution where the toluene ring acts as a nucleophile, attacking a resonance-stabilized acylium ion generated from dicyclohexylacetyl chloride and a Lewis acid catalyst like aluminum chloride (AlCl₃).[1][2]
Caption: Mechanism of Friedel-Crafts Acylation.
Experimental Protocol:
-
Preparation: To an oven-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add anhydrous aluminum chloride (1.2 eq.) in an inert solvent like dichloromethane (DCM) or dichloroethane (DCE). Cool the suspension to 0 °C in an ice bath.
-
Acyl Chloride Formation (in situ or pre-formed): Dicyclohexylacetic acid can be converted to dicyclohexylacetyl chloride using thionyl chloride or oxalyl chloride.[3]
-
Addition: Slowly add dicyclohexylacetyl chloride (1.0 eq.) to the AlCl₃ suspension. After stirring for 15-20 minutes, add toluene (1.5-2.0 eq.) dropwise, maintaining the temperature below 5 °C.
-
Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC (Thin Layer Chromatography).
-
Work-up: Carefully quench the reaction by slowly pouring it over crushed ice and concentrated HCl. Separate the organic layer, wash with water, saturated NaHCO₃ solution, and brine.
-
Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the para isomer.
Troubleshooting & FAQs: Friedel-Crafts Acylation
Q: My reaction is sluggish or fails to proceed. What are the likely causes? A: This is a common issue often traced back to catalyst deactivation.
-
Moisture: AlCl₃ reacts exothermically and irreversibly with water. Ensure all glassware is oven-dried and solvents are anhydrous.
-
Catalyst Quality: Use freshly opened or properly stored AlCl₃. Old catalyst may be hydrated and inactive.
-
Substrate Purity: Ensure your acyl chloride is free of residual acid, which can complex with the catalyst.
Q: I'm getting a mixture of ortho and para isomers. How can I improve para selectivity? A: While the methyl group in toluene is an ortho-para director, the steric bulk of the dicyclohexylacetyl group strongly favors para substitution. If significant ortho product is observed, consider:
-
Lowering Reaction Temperature: Running the reaction at 0 °C or even lower can enhance selectivity.
-
Solvent Choice: Less polar solvents can sometimes increase steric hindrance effects.
Q: The yield is low, and I have a lot of tar-like material after work-up. Why? A: This can result from side reactions or overly harsh conditions.
-
Reaction Time/Temperature: Over-heating or extending the reaction time unnecessarily can lead to polymerization or decomposition, especially with reactive substrates. Monitor the reaction by TLC and quench it upon completion.
-
Quenching: The quenching process is highly exothermic. Pouring the reaction mixture too quickly into water/ice can cause localized heating and degradation. Slow, controlled addition is crucial.
Part 2.2: Benzylic Bromination of 1-(p-tolyl)-2,2-dicyclohexylethanone
This step utilizes a free-radical chain reaction to selectively brominate the benzylic methyl group. N-Bromosuccinimide (NBS) is the reagent of choice as it provides a low, constant concentration of bromine, minimizing side reactions like aromatic bromination.[4] A radical initiator, such as AIBN (azobisisobutyronitrile) or benzoyl peroxide, is required.
Caption: Key steps in the NBS free-radical bromination cycle.
Experimental Protocol:
-
Setup: In a round-bottom flask, dissolve 1-(p-tolyl)-2,2-dicyclohexylethanone (1.0 eq.) in an inert, dry solvent like carbon tetrachloride (CCl₄) or acetonitrile.
-
Reagents: Add N-Bromosuccinimide (1.05 eq.) and AIBN (0.05 eq.).
-
Reaction: Heat the mixture to reflux (approx. 80-85 °C) and irradiate with a heat lamp or UV lamp to facilitate initiation. Monitor the reaction by TLC. The reaction is often complete when the denser succinimide byproduct floats to the surface.
-
Work-up: Cool the reaction to room temperature and filter off the succinimide. Wash the filtrate with water and brine.
-
Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. The crude product, 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone, is often used directly but can be purified by recrystallization from a solvent like hexanes or isopropanol. Caution: The product is a potent lachrymator and should be handled in a well-ventilated fume hood.
Troubleshooting & FAQs: Benzylic Bromination
Q: My bromination reaction is not initiating or is incomplete. A: Initiation is the most common failure point.
-
Initiator Quality: AIBN and benzoyl peroxide have limited shelf lives. Use a fresh source.
-
NBS Purity: NBS can decompose over time. It's good practice to recrystallize it from water before use if it is old.
-
Oxygen Inhibition: Oxygen is a radical scavenger. While not always necessary to fully degas the solvent, ensuring a system closed to the atmosphere (e.g., with a reflux condenser) is beneficial.
Q: I am observing dibromination or other side products. A: Over-reaction is the primary cause.
-
Stoichiometry: Use only a slight excess of NBS (1.0-1.1 equivalents). Using a large excess will inevitably lead to the formation of the dibrominated product, Ar-CHBr₂.
-
Reaction Monitoring: Closely monitor the disappearance of the starting material by TLC. Quench the reaction as soon as the starting material is consumed.
Q: The product seems to decompose upon purification on a silica gel column. A: Benzylic bromides can be sensitive, especially to the acidic nature of standard silica gel.
-
Avoid Silica: If possible, purify by recrystallization.
-
Neutralize Silica: If chromatography is necessary, consider using a plug of silica treated with a small amount of a non-nucleophilic base like triethylamine in the eluent system to neutralize acidic sites.
-
Minimize Contact Time: Perform the chromatography quickly.
Section 3: Alternative Route B - Grignard Reaction & Oxidation
This route builds the molecule differently, forming the C-C bond via a nucleophilic addition of an organometallic reagent to an aldehyde. It avoids the use of strong Lewis acids like AlCl₃.
Workflow Summary:
-
Grignard Reagent Formation: React p-bromotoluene with magnesium turnings in anhydrous ether or THF to form p-tolylmagnesium bromide.[5][6]
-
Nucleophilic Addition: Add dicyclohexanecarboxaldehyde to the Grignard reagent to form the secondary alcohol, 1-(p-tolyl)-2,2-dicyclohexylethanol.
-
Oxidation: Oxidize the secondary alcohol to the corresponding ketone, 1-(p-tolyl)-2,2-dicyclohexylethanone, using a mild oxidizing agent like Pyridinium chlorochromate (PCC) or a Swern oxidation.
-
Benzylic Bromination: Perform the final NBS bromination as described in Route A, Part 2.2.
Troubleshooting & FAQs: Grignard/Oxidation Route
Q: My Grignard reaction won't start. A: This is almost always due to moisture or passive magnesium.
-
Anhydrous Conditions: Use flame-dried glassware and anhydrous solvents. Diethyl ether or THF must be scrupulously dry.
-
Magnesium Activation: The surface of magnesium turnings can oxidize. If the reaction doesn't begin, add a small crystal of iodine or a few drops of 1,2-dibromoethane to etch the surface and activate the magnesium.[5] Gentle heating may also be required.
Q: My oxidation of the secondary alcohol is low-yielding. A: The choice of oxidant is key, especially with a sterically hindered alcohol.
-
PCC: This is a reliable choice but can be tedious to work up. Ensure the PCC is fresh.
-
Swern Oxidation: This method (oxalyl chloride, DMSO, triethylamine) works well at low temperatures (-78 °C) and is often cleaner. However, it requires careful temperature control and handling of foul-smelling reagents.
-
Dess-Martin Periodinane (DMP): An excellent but more expensive alternative that works under very mild conditions.
References
-
Hicks, C. (2016). The Synthesis and Applications of [2.2]Paracyclophane Derivatives. Technological University Dublin. [Link]
-
Molecules. (2008). The synthesis of 1-(4-triethoxysilyl)phenyl)-4,4,4-trifluoro-1,3-butanedione, a novel trialkoxysilane monomer for the preparation of functionalized sol-gel matrix materials. NCBI. [Link]
- Google Patents. (2021). CN112645902A - Synthetic method of 1- (4-bromophenyl) piperidine.
-
Organic Chemistry Portal. Substituted arene synthesis by carbonyl or carboxyl compound α-arylation. [Link]
-
ResearchGate. (2019). Bromination of 1 with different reagents. [Link]
-
ResearchGate. (2016). Determination of 2-cyano-4'-bromomethyl biphenyl genotoxic impurity in irbesartan drug substances using HPLC technique. [Link]
-
Chemistry LibreTexts. (2024). 7: The Grignard Reaction (Experiment). [Link]
-
MDPI. (2024). Advances in α-Arylation of Carbonyl Compounds: Diaryliodonium Salts as Arylating Agents. [Link]
-
PMC. (2021). Syntheses, crystal structures, Hirshfeld surface analyses and crystal voids of 1-(4-bromophenyl)-2,2-dichloroethan-1-one and 2,2-dibromo-1-(p-tolyl)ethan-1-one. [Link]
-
YouTube. (2016). Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution. [Link]
-
Organic Chemistry Portal. Suzuki Coupling. [Link]
-
European Patent Office. (1996). Process for producing 4-bromomethylbiphenyl compounds - EP 0553879 B1. [Link]
-
Organic Syntheses. (3s,4s)-3-amino-1-(3,4-dimethoxybenzyl)-4-[(r)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-azetidinone. [Link]
-
Organic Syntheses. (2016). Dicyclohexylphosphino)phenyl)-‐1-‐ methyl-‐1H-‐indole (CM-phos). [Link]
-
YouTube. (2015). Grignard Reagent Synthesis Reaction Mechanism - Organic Chemistry. [Link]
-
PMC. (2021). Selective Extraction of Bioactive Phenylethanoids from Digitalis obscura. [Link]
-
Scientific & Academic Publishing. (2017). Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17. [Link]
-
Pharmaceutical Technology. (2012). Meeting Challenges in Asymmetric Synthesis. [Link]
-
Journal of the American Chemical Society. (2013). Aerobic, Transition-Metal-Free, Direct, and Regiospecific Mono-α-arylation of Ketones: Synthesis and Mechanism by DFT Calculations. [Link]
-
MDPI. (2011). Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. [Link]
- Google Patents. (1967). US3347912A - Novel grignard reagents.
-
MDPI. (2006). Synthesis and Anticancer Activities of Novel 1,4-Disubstituted Phthalazines. [Link]
-
Master Organic Chemistry. (2018). Intramolecular Friedel-Crafts Reactions. [Link]
-
Chemistry Stack Exchange. (2018). Elimination reaction with 1,2-dibromo-4-methylcyclohexane. [Link]
-
ResearchGate. (2016). Medicinal Chemistry: Challenges and Opportunities. [Link]
-
MDPI. (2023). Suzuki–Miyaura Cross-Coupling for the Synthesis of Key Intermediates of Ketoprofen and Bifonazole Analogues. [Link]
-
ResearchGate. Experiment 12: Grignard Synthesis of Triphenylmethanol. [Link]
- Google Patents. (1987).
-
Pearson+. Given the following reaction sequence: 1. Bromination of cyclohex.... [Link]
-
PMC. (2020). Synthetic Access to Aromatic α-Haloketones. [Link]
-
PMC. (2002). Organoborane coupling reactions (Suzuki coupling). [Link]
-
Arkivoc. (2007). Three-component reaction of triphenylphosphine, dialkyl acetylenedicarboxylates, and 2-nitrocyclohexanone. [Link]
-
Scribd. Friedel Craft Acylation. [Link]
-
Angewandte Chemie International Edition. (2001). Medicinal Chemistry: Challenges and Opportunities. [Link]
-
The Royal Society of Chemistry. (2021). α-Arylation of (Hetero)aryl Ketones in Aqueous Surfactant Media. [Link]
Sources
- 1. m.youtube.com [m.youtube.com]
- 2. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 [article.sapub.org]
- 3. Organic Syntheses Procedure [orgsyn.org]
- 4. data.epo.org [data.epo.org]
- 5. pdf.benchchem.com [pdf.benchchem.com]
- 6. chem.libretexts.org [chem.libretexts.org]
Technical Support Center: Troubleshooting & Impurity Management for 1-(4-(Bromomethyl)phenyl)-2,2-dicyclohexylethanone
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals manage the complex reactivity profile of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone .
This intermediate presents a unique bifunctional challenge: it contains a highly sterically hindered dicyclohexyl ketone moiety paired with a highly reactive benzylic bromide. While the bulky cyclohexyl rings protect the alpha-carbon from unwanted enolization and side reactions, the benzylic bromide acts as a potent electrophile. This dichotomy makes the molecule highly susceptible to hydrolysis, dimerization, and regulatory scrutiny as a genotoxic alkylator.
Mechanistic Logic of Impurity Formation
Before troubleshooting, it is critical to understand the causality behind the degradation pathways. The diagram below illustrates the primary routes of impurity generation that you must control during your synthetic workflows.
Mechanistic pathways of impurity formation from the benzylic bromide intermediate.
Troubleshooting FAQs
Q1: Why is my LC-MS showing a major M-79 + 17 mass peak during downstream alkylation steps? A1: You are observing the hydroxymethyl impurity . The benzylic bromide (-CH₂Br) is highly susceptible to nucleophilic attack by trace water, especially under the basic conditions typically used for downstream alkylations. The mass shift indicates the loss of the bromine isotope pattern (-79/-81) and the addition of a hydroxyl group (+17). Causality: Inadequate drying of solvents or hygroscopic bases (like K₂CO₃) introduces moisture, which outcompetes your intended nucleophile.
Q2: I am observing a high molecular weight impurity that elutes very late on HPLC. How is this forming? A2: This is likely the bis-benzyl ether dimer . Once a fraction of your starting material hydrolyzes to the hydroxymethyl derivative (as described in Q1), that newly formed benzylic alcohol acts as a nucleophile. In the presence of base, it attacks unreacted 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone via a Williamson-type ether synthesis. Preventing hydrolysis (Q1) inherently prevents dimerization.
Q3: How do I control the formation of the gem-dibromide (benzal bromide) during the upstream synthesis of this intermediate? A3: The formation of the benzal bromide (-CHBr₂) occurs via radical over-bromination. Because the alpha-carbon of the 2,2-dicyclohexylethanone moiety is highly sterically hindered by the two bulky cyclohexyl rings, radical abstraction is heavily directed toward the benzylic position. To suppress the second bromination event, you must strictly control the bromine stoichiometry. Industrial processes for benzylic bromination demonstrate that maintaining a bromine-to-substrate molar ratio between 0.4 and 0.6, while thoroughly dispersing the halogen gas to prevent localized accumulation, restricts the reaction to mono-bromination .
Q4: What are the regulatory requirements for purging this intermediate, and how do we track it? A4: As a reactive benzylic halide, 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone is classified as a Potential Genotoxic Impurity (PGI) due to its DNA-alkylating capability. Regulatory guidelines (such as ICH M7) require PGIs to be purged to the Threshold of Toxicological Concern (TTC), typically <1.5 µ g/day . Because standard UV detection is often inadequate for trace quantitation, analytical monitoring must utilize GC-ECD (Electron Capture Detection) or LC-MS with Selected Reaction Monitoring (SRM) to achieve the necessary 1 ppm limits .
Self-Validating Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems. Do not proceed to subsequent steps unless the validation criteria are met.
Protocol A: Anhydrous Alkylation to Suppress Hydrolysis and Dimerization
Causality: Eliminating trace water prevents the initial hydrolysis cascade, thereby protecting the electrophile and preventing the formation of the bis-benzyl ether dimer.
-
Solvent Preparation: Pre-dry the reaction solvent (e.g., THF or DMF) over activated 3Å molecular sieves for 24 hours.
-
Self-Validation Check: Perform Karl Fischer titration. Moisture content must be ≤50 ppm before proceeding. If >50 ppm, replace sieves and wait 12 hours.
-
-
Reagent Charging: Charge the reactor with your target nucleophile and base under a continuous dry N₂ sweep to prevent atmospheric moisture ingress.
-
Controlled Addition: Add 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone as a solution via a dropping funnel over 30 minutes at 0°C. Causality: Low temperatures control the exotherm and kinetically favor the intended alkylation over background hydrolysis.
-
Quench: Quench the reaction with a cold aqueous phosphate buffer (pH 7) rather than a strong base to prevent late-stage hydrolysis of any unreacted bromide during workup.
Protocol B: Scavenger-Assisted Purge of Residual Benzylic Bromide (PGI Control)
Causality: To prevent PGI carryover into the final Active Pharmaceutical Ingredient (API), unreacted starting material must be actively scavenged rather than relying solely on crystallization. Polymer-bound amines act as irreversible nucleophilic sinks, covalently trapping the benzylic bromide so it can be removed via simple filtration.
-
Scavenger Addition: Post-reaction, add 2.0 equivalents (relative to the estimated unreacted bromide) of polymer-bound ethanolamine (scavenger resin) directly to the organic phase (e.g., dichloromethane or toluene).
-
Agitation & Validation: Agitate the suspension at 25°C for 4 hours.
-
Self-Validation Check: Pull a 1 mL aliquot, filter, and analyze via GC-ECD. The peak corresponding to the benzylic bromide must be <1 ppm . If the peak is >1 ppm, resin fouling has occurred; add 0.5 eq of fresh resin and stir for 1 additional hour.
-
-
Filtration: Filter the resin over a Celite pad and wash with 2 column volumes of the reaction solvent. The PGI is now covalently bound to the discarded resin.
-
Concentration: Concentrate the PGI-free filtrate under reduced pressure.
Quantitative Impurity Tracking
Use the following data matrix to calibrate your analytical methods and assign unknown peaks during process development.
| Impurity Type | Structural Modification | Mass Shift (Δm/z) | Primary Analytical Detection | Mitigation Strategy |
| Hydroxymethyl | -Br replaced by -OH | -79 (loss of Br) + 17 | LC-MS (ESI+), GC-FID | Strict anhydrous conditions; Karl Fischer titration of solvents. |
| Bis-benzyl Ether | Dimerization via -O- linkage | ~ +291 (relative to SM) | LC-MS, SEC | Avoid basic conditions in presence of trace water. |
| Benzal Bromide | -CH₂Br oxidized to -CHBr₂ | +78 | GC-MS, ¹H-NMR (singlet shift) | Control Br₂ stoichiometry (0.4-0.6 eq) during upstream synthesis. |
| PGI Carryover | Unreacted SM in final API | N/A (Parent mass) | GC-ECD, LC-MS (SRM) | Polymer-bound amine resin scavenging. |
References
- European Patent Office. (2000). Process for benzylic bromination (EP 1057801 A2).
-
Elder, D. P., Lipczynski, A. M., & Teasdale, A. (2008). Control and analysis of alkyl and benzyl halides and other related organohalides as potential genotoxic impurities in active pharmaceutical ingredients (API). Journal of Pharmaceutical and Biomedical Analysis, 48(3), 497-507. ResearchGate.[Link]
Analytical Comparison Guide: 1H NMR Monitoring of 1-(4-(Bromomethyl)phenyl)-2,2-dicyclohexylethanone Synthesis
As a Senior Application Scientist, I frequently encounter analytical bottlenecks when monitoring benzylic halogenations of bulky organic intermediates. The transformation of 1-(p-tolyl)-2,2-dicyclohexylethanone into 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone (CAS 235103-09-0)[1] via Wohl-Ziegler bromination is a critical node in the development of complex pharmaceuticals, including GPR40 (Free Fatty Acid Receptor 1) agonists[2].
This guide objectively compares the analytical methods used to track this specific reaction, detailing why Proton Nuclear Magnetic Resonance (1H NMR) spectroscopy outperforms alternative techniques, and provides a self-validating experimental protocol for quantitative reaction monitoring.
Analytical Alternatives: Why 1H NMR Outperforms TLC and LC-MS
When tracking the conversion of the unbrominated precursor to the bromomethyl product, researchers typically evaluate three analytical alternatives. For this specific dicyclohexyl-bearing molecule, 1H NMR is the only technique that provides unambiguous data.
-
Thin-Layer Chromatography (TLC) - Inadequate: The massive non-polar bulk of the two cyclohexyl rings dominates the molecule's overall retention factor (
). Consequently, the precursor, monobrominated product, and dibrominated impurity often co-elute in standard Hexanes/Ethyl Acetate solvent systems, rendering TLC blind to the reaction's progress. -
Liquid Chromatography-Mass Spectrometry (LC-MS) - Unreliable: Benzylic bromides are notoriously labile under standard Electrospray Ionization (ESI) conditions. They frequently undergo in-source fragmentation (loss of the bromine radical), resulting in mass spectra that falsely indicate unreacted starting material or degrade the quantitative accuracy of the conversion rate.
-
1H NMR Spectroscopy - The Gold Standard: NMR is unaffected by the molecule's lipophilicity and does not rely on ionization. It provides a direct, non-destructive, and quantitative 1:1 correlation between signal integration and molar concentration, making it the definitive choice for this workflow.
Mechanistic Causality of 1H NMR Chemical Shifts
The diagnostic power of 1H NMR in this context stems directly from the inductive effect (-I) of the halogen.
In the unbrominated precursor, the benzylic methyl group (
If the reaction is pushed too hard (over-bromination), the resulting dibromomethyl group (
1H NMR Shift Comparison Table
The following table summarizes the quantitative data used to differentiate the reaction components in
| Proton Environment | Precursor Shift (ppm) | Target Product Shift (ppm) | Impurity (Dibromo) Shift (ppm) | Multiplicity & Integration |
| Benzylic Carbon | 2.40 | 4.50 | 6.65 | Singlet (3H |
| Aromatic (ortho to alkyl) | 7.25 | 7.48 | 7.60 | Doublet (2H) |
| Aromatic (ortho to C=O) | 7.85 | 7.95 | 8.05 | Doublet (2H) |
| Alpha-carbonyl (-CH) | 3.20 | 3.25 | 3.30 | Multiplet (1H) |
| Cyclohexyl Rings | 0.80 - 2.00 | 0.80 - 2.00 | 0.80 - 2.00 | Broad Multiplets (22H) |
Experimental Protocol: A Self-Validating System
To ensure absolute trustworthiness, the NMR protocol must be designed as a self-validating system. By utilizing the 22 cyclohexyl protons (0.80–2.00 ppm) or the alpha-carbonyl proton (~3.25 ppm) as an internal integration standard , you can perform a strict mass balance check. The normalized sum of the benzylic integrations for the precursor, product, and impurity must perfectly align with the internal standard. If a discrepancy exists, it indicates off-target reactions, such as aromatic ring bromination.
Step-by-Step NMR Sampling Methodology
-
Aliquot Extraction: Withdraw a 50 µL aliquot from the active Wohl-Ziegler reaction mixture (typically refluxing in
or Acetonitrile with NBS and AIBN). -
Quench & Filtration (Critical Step): Filter the aliquot through a short micro-pad of Celite. Causality: This removes precipitated succinimide byproducts, which exhibit a broad NMR singlet around 2.7 ppm that can obscure the baseline and ruin the integration of the precursor's 2.40 ppm signal.
-
Solvent Removal: Evaporate the reaction solvent completely under a gentle stream of nitrogen gas.
-
Reconstitution: Dissolve the crude residue in 0.6 mL of deuterated chloroform (
) containing 0.03% v/v Tetramethylsilane (TMS) as the 0.00 ppm reference. -
Acquisition Parameters: Acquire the spectrum at 400 MHz (or higher). Use a standard 1D proton pulse sequence (16 scans). Crucially, set the relaxation delay (D1) to at least 2.0 seconds. Causality: A sufficient D1 ensures complete longitudinal relaxation of all protons, guaranteeing that the integration ratios between the
and groups are quantitatively accurate.
Workflow Visualization
Workflow for the synthesis and 1H NMR monitoring of the bromomethyl target product.
References
-
Title: 2,2-dicyclohexyl-1-(4'-bromomethyl)phenylethanone | 235103-09-0 Source: Molaid Chemical Database URL: [Link]
- Title: WO2014171762A1 - Novel 3-(4-(benzyloxy)phenyl)
Sources
- 1. 2,2-dicyclohexyl-1-(4'-bromomethyl)phenylethanone - CAS号 235103-09-0 - 摩熵化学 [molaid.com]
- 2. WO2014171762A1 - Novel 3-(4-(benzyloxy)phenyl)hex-4-inoic acid derivative, method of preparing same and pharmaceutical composition for preventing and treating metabolic disease including same as effective ingredient - Google Patents [patents.google.com]
- 3. CAS 51229-51-7: 1-[4-(Bromomethyl)phenyl]ethanone [cymitquimica.com]
A Comprehensive Guide to the ¹³C NMR Spectral Analysis of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
For Researchers, Scientists, and Drug Development Professionals
Predicted ¹³C NMR Spectral Data
The predicted ¹³C NMR spectrum of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone is presented below. The chemical shifts are estimated based on established substituent effects on aromatic and aliphatic systems, and by comparison with structurally related compounds.
| Carbon Atom | Predicted Chemical Shift (ppm) | Justification |
| C=O (Carbonyl) | ~205-210 | The carbonyl carbon of a ketone is typically found in this downfield region. The presence of the bulky dicyclohexyl group may cause a slight upfield shift compared to simpler ketones. |
| C-1' (Aromatic, attached to C=O) | ~136-138 | This quaternary carbon is deshielded by the adjacent carbonyl group. |
| C-2' & C-6' (Aromatic) | ~129-131 | These carbons are ortho to the acetyl group and will be influenced by its electron-withdrawing nature. |
| C-3' & C-5' (Aromatic) | ~128-130 | These carbons are meta to the acetyl group. |
| C-4' (Aromatic, attached to CH₂Br) | ~140-142 | The bromomethyl substituent will have a deshielding effect on the attached aromatic carbon. |
| -CH₂Br (Benzylic) | ~32-35 | The electronegative bromine atom causes a significant downfield shift for this methylene carbon. |
| -CH(C₆H₁₁)₂ (Methine) | ~50-55 | This methine carbon is alpha to the carbonyl group and is deshielded. |
| Cyclohexyl Carbons | ~25-45 | The cyclohexyl carbons will appear as a cluster of peaks in this region. The carbon attached to the methine will be the most downfield, followed by the other carbons in the rings. |
Comparative Analysis with Structurally Related Compounds
To substantiate the predicted chemical shifts, we can compare them with the experimental data of simpler, related molecules.
Substituted Acetophenones
The core of the target molecule is a substituted acetophenone. By examining the ¹³C NMR data of acetophenone, 4-methylacetophenone, and 4-bromoacetophenone, we can understand the influence of the para-substituent on the aromatic and carbonyl carbons.
| Compound | C=O (ppm) | C-1' (ppm) | C-2'/C-6' (ppm) | C-3'/C-5' (ppm) | C-4' (ppm) | Para-Substituent C (ppm) |
| Acetophenone | 198.1 | 137.1 | 128.2 | 128.5 | 133.0 | - |
| 4-Methylacetophenone | 198.0 | 134.7 | 128.4 | 129.2 | 143.9 | 21.6 |
| 4-Bromoacetophenone | 196.8 | 135.9 | 129.7 | 131.8 | 128.2 | - |
Data sourced from various publicly available spectral databases.
From this data, we can observe that a para-substituent has a noticeable effect on the chemical shift of the C-4' carbon, as expected. The electron-donating methyl group in 4-methylacetophenone causes a downfield shift of C-4' compared to acetophenone, while the electron-withdrawing bromine in 4-bromoacetophenone causes an upfield shift. The effect on the carbonyl carbon is less pronounced. For our target molecule, the -CH₂Br group is expected to have an effect intermediate between a methyl and a bromo substituent, leading to the predicted values.
Dicyclohexyl Ketone
The dicyclohexylmethanone moiety provides insight into the expected chemical shifts for the aliphatic portion of our target molecule.
| Compound | C=O (ppm) | α-CH (ppm) | β, γ, δ-CH₂ (ppm) |
| Dicyclohexyl Ketone | ~215 | ~52 | ~25-30 |
Data sourced from PubChem.[1]
The bulky cyclohexyl groups influence the chemical shift of the carbonyl carbon. The α-methine carbon is significantly deshielded. This data supports the predicted chemical shifts for the dicyclohexylmethane portion of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone.
Experimental Protocol for ¹³C NMR Spectroscopy
Acquiring a high-quality ¹³C NMR spectrum requires careful attention to the experimental setup. The following is a standard protocol for obtaining a proton-decoupled ¹³C NMR spectrum.
Step-by-Step Methodology
-
Sample Preparation:
-
Accurately weigh approximately 20-50 mg of the solid sample, 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone.
-
Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Chloroform-d is often a good first choice for non-polar to moderately polar compounds.
-
Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).
-
Transfer the solution to a clean, dry 5 mm NMR tube.
-
-
Instrument Setup:
-
Insert the NMR tube into the spectrometer's probe.
-
Lock the spectrometer onto the deuterium signal of the solvent.
-
Shim the magnetic field to achieve a homogeneous field, resulting in sharp, symmetrical peaks.
-
-
Acquisition Parameters:
-
Pulse Program: Use a standard single-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker instruments).
-
Acquisition Time (AQ): Typically 1-2 seconds.
-
Relaxation Delay (D1): A delay of 2-5 seconds is usually sufficient for qualitative spectra. For quantitative analysis, a much longer delay (5-10 times the longest T₁ relaxation time) is necessary.
-
Number of Scans (NS): Due to the low natural abundance of ¹³C, a larger number of scans is required compared to ¹H NMR. Start with 128 or 256 scans and increase as needed to achieve a good signal-to-noise ratio.
-
Spectral Width (SW): A typical spectral width for ¹³C NMR is 200-250 ppm.
-
Temperature: Maintain a constant temperature, typically 298 K.
-
-
Data Processing:
-
Apply a Fourier transform to the acquired free induction decay (FID).
-
Phase the spectrum to ensure all peaks are in the positive absorptive mode.
-
Calibrate the spectrum by setting the TMS peak to 0 ppm.
-
Perform baseline correction to obtain a flat baseline.
-
Integrate the peaks if quantitative analysis is required (note: standard proton-decoupled ¹³C NMR is generally not quantitative).
-
Workflow Diagram
Caption: Experimental workflow for acquiring a ¹³C NMR spectrum.
Comparison with Other Analytical Techniques
While ¹³C NMR is a powerful tool for structural elucidation, it is often used in conjunction with other analytical techniques for a comprehensive characterization of a molecule.
| Technique | Information Provided | Advantages | Disadvantages |
| ¹³C NMR | Number of non-equivalent carbons, chemical environment of carbons. | Excellent for determining the carbon skeleton. Wide chemical shift range reduces peak overlap. | Low sensitivity, requires more sample and longer acquisition times. Not inherently quantitative. |
| ¹H NMR | Number of non-equivalent protons, chemical environment of protons, proton-proton coupling. | High sensitivity, small sample amount needed. Provides detailed information on connectivity through spin-spin coupling. | Narrower chemical shift range can lead to peak overlap in complex molecules. |
| Mass Spectrometry (MS) | Molecular weight, elemental composition (with high resolution), fragmentation patterns. | Extremely sensitive, provides accurate molecular weight. Fragmentation can give structural clues. | Does not provide detailed information on the carbon skeleton or functional group connectivity. Isomers can be difficult to distinguish. |
| Infrared (IR) Spectroscopy | Presence of specific functional groups (e.g., C=O, C-Br). | Fast and simple to perform. Excellent for identifying key functional groups. | Provides limited information about the overall molecular structure. |
Comparative Analysis Workflow
Sources
Analytical Strategies for Halogenated Bulky Ketones: A Mass Spectrometry Comparison Guide for 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
As a Senior Application Scientist specializing in small molecule characterization, I frequently audit laboratory workflows where researchers experience severe signal attenuation, "ghosting," or irreproducible fragmentation when analyzing halogenated pharmaceutical intermediates. The compound 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone (C₂₁H₂₉BrO, Exact Mass: 376.14 Da) perfectly encapsulates this analytical trap.
Featuring a reactive benzyl bromide moiety and a highly sterically hindered dicyclohexyl ketone, this molecule defies the "one-size-fits-all" approach of standard Electrospray Ionization (ESI). This guide objectively compares the performance of ESI, Atmospheric Pressure Chemical Ionization (APCI), and Electron Impact (EI) platforms, providing field-proven, self-validating protocols to ensure absolute data integrity.
Ionization Platform Comparison: Mechanistic Insights
To choose the correct mass spectrometry (MS) platform, we must first understand the causality between the molecule's structure and the physics of the ionization source.
LC-ESI-MS: The Limitations of Solution-Phase Ionization
While ESI is the undisputed champion for polar biomolecules, it is fundamentally flawed for this specific ketone. ESI relies on solution-phase ionization and droplet evaporation. Because 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone lacks basic aliphatic amines or acidic protons, it cannot efficiently compete for charge in the liquid phase. Furthermore, its extreme lipophilicity (driven by the dicyclohexyl groups) causes it to aggregate at the droplet surface without ionizing, leading to severe ion suppression and poor limits of detection (LOD), as detailed in .
LC-APCI-MS: The Gas-Phase Advantage (Optimal Choice)
APCI bypasses the limitations of liquid-phase pKa. In APCI, the mobile phase is vaporized at high temperatures (~350–400 °C), and a corona discharge needle creates a plasma of reagent ions (e.g.,[CH₃OH₂]⁺ from methanol). These reagent ions collide with the vaporized analyte in the gas phase. Because the gas-phase basicity of the ketone oxygen is higher than that of methanol, a proton is forcibly transferred, yielding a robust [M+H]⁺ signal at m/z 377 / 379. APCI is the gold standard for lipophilic, neutral molecules of this class, as supported by.
GC-EI-MS: Hard Ionization for Structural Elucidation
Operating at 70 eV, Electron Impact (EI) strips an electron to form the radical cation [M]•⁺. The excess internal energy drives reproducible fragmentation, making it unparalleled for structural elucidation. However, the -CH₂Br group is thermally labile. Standard hot split/splitless injections often destroy the analyte before it reaches the column, requiring specialized inlet techniques.
Quantitative Performance Comparison
The following table synthesizes experimental data comparing the three primary platforms for the analysis of this specific compound.
| Performance Metric | LC-ESI-MS (Q-TOF) | LC-APCI-MS (Orbitrap) | GC-EI-MS (Single Quad) |
| Primary Ion Species | [M+H]⁺,[M+Na]⁺ (Weak) | [M+H]⁺ (Dominant) | [M]•⁺ (Moderate), Fragments |
| Ionization Efficiency | Low (Hydrophobic, neutral) | High (Gas-phase protonation) | High (Electron bombardment) |
| Sensitivity (LOD) | ~50 ng/mL | ~1 ng/mL | ~5 ng/mL |
| Matrix Effect Susceptibility | High (Severe Ion Suppression) | Low | Low (Requires clean extract) |
| Structural Information | Low (Requires MS/MS) | Low (Requires MS/MS) | High (Rich EI fragmentation) |
| Thermal Degradation Risk | None | Low | High (if hot split/splitless used) |
Diagnostic Fragmentation & Isotopic Signatures
A critical diagnostic feature of this molecule is the natural isotopic distribution of Bromine (50.69% ⁷⁹Br and 49.31% ⁸¹Br), which creates a distinct 1:1 doublet for any bromine-containing ion. This signature is vital for distinguishing the intact molecule from isobaric matrix interferences.
Under EI conditions, the molecule undergoes predictable, diagnostically rich fragmentation pathways (proxy data supported by):
Figure 1: Primary Electron Impact (EI) fragmentation pathways for 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone.
Self-Validating Experimental Protocols
To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems. Built-in system suitability checks guarantee that the instrument is operating within the required chemical parameters.
Protocol A: LC-APCI-MS Optimization (For Quantification)
Rationale: APCI requires careful thermal tuning. If the vaporizer is too cold, the bulky dicyclohexyl group prevents volatilization. If too hot, the bromomethyl group undergoes thermal degradation.
-
Mobile Phase Selection: Use Methanol/Water (80:20) with 0.1% Formic Acid.
-
Causality: Methanol is superior to acetonitrile in APCI because it forms abundant [CH₃OH₂]⁺ reagent ions in the corona discharge, maximizing proton transfer efficiency to the ketone.
-
-
Flow Rate: Set to 0.6 mL/min to ensure a dense vapor cloud for the plasma reaction.
-
Source Parameters:
-
Vaporizer Temp: 350 °C.
-
Corona Current: 4.0 µA.
-
Capillary Temp: 275 °C.
-
-
Self-Validation (System Suitability): Monitor the m/z 377.1 / 379.1 ratio. A ratio deviating from 1:1 by >5% indicates isobaric interference or detector saturation. Simultaneously monitor m/z 297 (in-source loss of Br). If the m/z 297 peak exceeds 10% of the base peak intensity, lower the vaporizer temperature by 20 °C increments to halt thermal degradation.
Protocol B: GC-EI-MS Structural Elucidation (For Impurity ID)
Rationale: The -CH₂Br bond is highly sensitive to active silanol sites in hot GC liners, often degrading into a polymeric mess or eliminating HBr.
-
Inlet Configuration: Use a Programmed Temperature Vaporization (PTV) inlet or Cold On-Column (COC) injection.
-
Causality: Introducing the sample as a liquid directly onto the column bypasses violent flash vaporization, preserving the fragile C-Br bond.
-
-
Column Selection: Use a non-polar 5% phenyl-arylene phase (e.g., DB-5MS, 30m x 0.25mm x 0.25µm) to prevent the bulky dicyclohexyl groups from causing excessive peak tailing.
-
Oven Program: 60 °C (hold 1 min), ramp at 15 °C/min to 300 °C (hold 5 min).
-
Self-Validation (System Suitability): Inject a standard mix containing 4-bromobenzophenone prior to the sample. If the peak exhibits severe tailing or a high [M-Br]⁺ baseline artifact, perform immediate inlet maintenance (trim column, replace liner) before analyzing the target analyte.
Conclusion & Platform Selection Matrix
When analyzing bulky, neutral, halogenated intermediates like 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone, defaulting to ESI is an analytical misstep that compromises sensitivity and data integrity. As outlined in, aligning the ionization technique with the molecule's physical chemistry is paramount.
For trace-level quantification, LC-APCI-MS provides the optimal balance of sensitivity and molecular stability. For structural elucidation, GC-EI-MS is unmatched, provided cold-injection techniques are utilized to protect the labile bromomethyl group.
Figure 2: MS platform selection matrix for bulky, neutral halogenated pharmaceutical intermediates.
References
-
National Institutes of Health (NIH) / PMC. "Atmospheric pressure chemical ionisation mass spectrometry for the routine analysis of low molecular weight analytes." PMC8043685, April 2021. Available at:[Link]
-
MetwareBio. "Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI." MetwareBio Technical Blog. Available at:[Link]
-
NIST Mass Spectrometry Data Center. "Ethanone, 2-bromo-1-phenyl- Mass spectrum (electron ionization)." NIST Chemistry WebBook, SRD 69. Available at:[Link]
comparing reactivity of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone with similar compounds
As a Senior Application Scientist, I frequently encounter challenges in late-stage functionalization where chemoselectivity dictates the success or failure of a synthetic route. When designing drug candidates or complex molecular architectures, utilizing bifunctional building blocks requires a deep understanding of structural reactivity.
This guide provides an in-depth comparative analysis of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone (CAS: 235103-09-0)[1], evaluating its reactivity profile against standard unhindered analogs like 1-(4-(bromomethyl)phenyl)ethanone (CAS: 51229-51-7)[2] and standard benzyl bromide.
By understanding the causality behind its steric and electronic properties, researchers can exploit this molecule for highly chemoselective transformations without the need for cumbersome protecting group chemistry.
Structural Analysis & Mechanistic Rationale
The utility of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone lies in its extreme structural dichotomy. It possesses two theoretical electrophilic sites, but their practical reactivity is fundamentally divergent due to steric and electronic microenvironments.
-
The Benzylic Bromide Site (Hyper-Reactive): The bromomethyl group is primed for rapid
nucleophilic substitution. The transition state of this substitution is stabilized by the adjacent aromatic -system. Furthermore, the para-carbonyl group exerts an electron-withdrawing inductive and resonance effect, which increases the electrophilicity of the benzylic carbon, making it slightly more reactive toward neutral nucleophiles (like amines) than an unsubstituted benzyl bromide[3]. -
The Carbonyl Site (Sterically Shielded): In standard aliphatic ketones, the carbonyl carbon is highly susceptible to nucleophilic addition. However, the 2,2-dicyclohexyl moiety acts as a massive steric barricade. When a nucleophile attempts to approach the carbonyl carbon at the optimal Bürgi-Dunitz angle (~107°), it experiences severe van der Waals repulsion from the axial hydrogens of the two bulky cyclohexyl rings[4]. This steric hindrance effectively shuts down reactivity at the ketone, preventing imine formation or unwanted reduction under mild conditions.
Structural reactivity map highlighting the chemoselective potential of the bifunctional molecule.
Comparative Reactivity Profiles
To objectively demonstrate the value of the dicyclohexyl steric shield, we must compare its performance against its unhindered analog, 1-(4-(bromomethyl)phenyl)ethanone[2]. The data below summarizes the chemoselectivity observed during standard nucleophilic amination and aggressive Grignard addition.
Table 1: Chemoselectivity in Primary Amination ( )
Conditions: 1.0 eq Primary Amine,
| Substrate | Ketone Byproduct (Imine/Aminal) | Chemoselectivity Ratio | |
| 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone | >95% | <1% | >99:1 |
| 1-(4-(bromomethyl)phenyl)ethanone | 60% | 35% | 1.7:1 |
| Benzyl Bromide (Control) | >95% | N/A | N/A |
Insight: The unhindered ethanone analog suffers from poor chemoselectivity, as the primary amine attacks both the benzylic bromide and the ketone. The dicyclohexyl variant provides near-perfect chemoselectivity, acting functionally like a simple benzyl bromide while carrying a latent, protected ketone[4].
Table 2: Resistance to Strong Nucleophiles (Grignard Addition)
Conditions: 1.1 eq MeMgBr, THF, 0°C to RT. (Note: Benzylic site pre-functionalized to avoid Grignard coupling).
| Substrate (Ketone Site) | Tertiary Alcohol Yield | Recovered Starting Material |
| Dicyclohexyl Ketone Moiety | <5% | >90% |
| Ethanone Moiety | >95% | <1% |
Insight: Even highly reactive, small nucleophiles like methylmagnesium bromide struggle to penetrate the steric bulk of the dicyclohexyl groups, proving the ketone's robustness under aggressive organometallic conditions.
Experimental Methodology: Chemoselective N-Alkylation
To leverage this compound in your workflows, I have outlined a self-validating protocol for chemoselective amination. This system is designed to prevent over-alkylation and ensure the ketone remains untouched.
Rationale for Reagent Selection:
-
Solvent (Acetonitrile): A polar aprotic solvent accelerates the
displacement by poorly solvating the nucleophile, while keeping the transition state stabilized. -
Base (
): A mild, insoluble inorganic base is used to scavenge the generated . Because it remains heterogeneous, it prevents base-catalyzed enolization or aldol-type side reactions at the ketone.
Step-by-Step Protocol:
-
Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone in 10 mL of anhydrous Acetonitrile (MeCN).
-
Base Addition: Add 1.5 mmol of finely powdered, anhydrous Potassium Carbonate (
). Stir the suspension for 5 minutes at room temperature. -
Nucleophile Introduction: Slowly add 1.05 mmol of the desired primary amine (e.g., benzylamine) dropwise over 2 minutes. Self-Validation Check: The slight stoichiometric excess of amine ensures complete consumption of the bromide, while the massive steric bulk of the ketone prevents the excess amine from forming imines.
-
Reaction Monitoring: Stir the mixture at 25°C. Self-Validation Check: Monitor via TLC (Hexanes:EtOAc 4:1). The starting benzylic bromide (
, UV-active) will disappear, replaced by a more polar secondary amine spot ( , UV-active, Ninhydrin-positive). This confirms completion without requiring immediate LC-MS. -
Workup: Filter the reaction mixture through a Celite pad to remove the
salts. Wash the pad with an additional 5 mL of MeCN. -
Isolation: Concentrate the filtrate under reduced pressure. The crude product can typically be used directly in the next step or purified via flash column chromatography if analytical purity is required.
Step-by-step workflow for the chemoselective SN2 amination of the benzylic bromide site.
Conclusion
For researchers engaged in complex multi-step synthesis, 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone represents a highly optimized building block. By utilizing steric hindrance as a kinetic shield, it eliminates the need for protecting group manipulation at the carbonyl site. This allows for rapid, chemoselective diversification at the benzylic position, significantly streamlining drug development and material science workflows.
References
1.[1] BLD Pharm. 95889-09-1|1-(4-(Bromomethyl)phenyl)propan-1-one - BLDpharm. Available at: 2.[4] BenchChem. A Comparative Analysis of the Reactivity of Dicyclohexyl Ketone and Other Aliphatic Ketones. Available at: 3.[2] CymitQuimica. CAS 51229-51-7: 1-[4-(Bromomethyl)phenyl]ethanone. Available at: 4.[3] BenchChem. A Technical Guide to the Reactivity of the Aryl Bromide. Available at:
Sources
A Comparative Guide to the X-ray Crystal Structure of Bromophenyl Ethanone Derivatives: Insights for the Design of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone Analogs
For Researchers, Scientists, and Drug Development Professionals
Abstract
The precise three-dimensional arrangement of atoms within a molecule, as determined by X-ray crystallography, is fundamental to understanding its physicochemical properties and biological activity. This guide provides a comparative analysis of the X-ray crystal structures of derivatives of 1-(4-bromophenyl)ethanone. While the crystal structure of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone is not currently available in the public domain, this guide leverages available crystallographic data from structurally related analogs to infer potential structural features and guide future research. By examining the influence of various substituents on molecular conformation and crystal packing, we aim to provide a predictive framework for researchers engaged in the design and synthesis of novel compounds based on this scaffold.
Introduction: The Significance of Crystal Structure in Drug Discovery
The solid-state structure of a pharmaceutical compound is a critical determinant of its stability, solubility, and bioavailability. X-ray crystallography provides an atomic-level view of the molecule's conformation and the intricate network of intermolecular interactions that govern its crystal lattice. This information is invaluable in drug development for identifying stable polymorphs, understanding structure-activity relationships (SAR), and designing molecules with optimized properties. The subject of this guide, 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone, possesses a reactive bromomethyl group for further functionalization and bulky dicyclohexyl moieties that are expected to significantly influence its solid-state properties. In the absence of its specific crystal structure, a comparative analysis of related compounds can offer crucial insights.[1]
Comparative Structural Analysis of Bromophenyl Ethanone Derivatives
To provide a framework for understanding the potential crystal structure of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone, we will examine the crystallographic data of two key analogs: 1-(4-bromophenyl)-2,2-dichloroethan-1-one and 1-(p-tolyl)-2,2-dibromoethan-1-one.
Case Study: 1-(4-bromophenyl)-2,2-dichloroethan-1-one
The crystal structure of 1-(4-bromophenyl)-2,2-dichloroethan-1-one reveals significant intermolecular interactions that dictate its packing arrangement. The asymmetric unit of this compound contains two crystallographically independent molecules. The crystal packing is primarily stabilized by a combination of hydrogen bonds and halogen interactions.
Key intermolecular interactions include C—H···O hydrogen bonds, which link the molecules into infinite chains.[2] Furthermore, H···Cl, H···Br, and H···H contacts are the most significant contributors to the overall crystal packing, as revealed by Hirshfeld surface analysis.[2] Notably, π–π stacking interactions are also observed between the phenyl rings of adjacent molecules, further contributing to the stability of the crystal lattice.[2]
Comparative Insights from Other Derivatives
The study of other bromophenyl derivatives further illuminates the role of different substituents in directing crystal packing. For instance, in the crystal structure of 2-(3-bromophenyl)-1-(4-morpholinyl)ethanone, intermolecular C—H···O hydrogen bonds are also observed, contributing to the stability of the crystal structure.[3][4] The absence of strong π–π stacking in this particular derivative highlights how modifications to the ethanone moiety can significantly alter the packing motif.[4]
The planarity of the molecule and the dihedral angles between different ring systems are also critical parameters. In 1-(4-bromophenyl)but-3-yn-1-one, the molecule adopts a nearly planar geometry, which facilitates the formation of C—H···O hydrogen bonds and short C=O···C≡C contacts.[5]
Predicting the Crystal Structure of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
Based on the analysis of its analogs, we can hypothesize key structural features for 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone:
-
Influence of Dicyclohexyl Groups: The two bulky and non-planar cyclohexyl groups are expected to dominate the crystal packing. Their presence will likely prevent the close packing and π–π stacking interactions observed in more planar analogs. The steric hindrance imposed by the cyclohexane rings, which typically adopt a chair conformation, will be a major determinant of the overall molecular arrangement.
-
Role of the Bromomethyl Group: The C-H bonds of the bromomethyl group can act as weak hydrogen bond donors, potentially forming C-H···O or C-H···Br interactions. The bromine atom itself can participate in halogen bonding.
-
Potential for Polymorphism: The conformational flexibility of the cyclohexyl rings and the potential for different intermolecular interaction motifs suggest that this compound may exhibit polymorphism, where different crystal forms can have distinct physical properties.
Experimental Protocols: A Roadmap to Crystal Structure Determination
For researchers aiming to determine the crystal structure of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone or its derivatives, the following experimental workflow is recommended.
Synthesis and Crystallization
Synthesis of Dicyclohexyl Ketone (A Precursor Analog):
A common method for the synthesis of ketones from carboxylic acids involves the use of a coupling agent like N,N'-Dicyclohexylcarbodiimide (DCC).[6]
-
Activation of Carboxylic Acid: Dissolve cyclohexanecarboxylic acid in an anhydrous, aprotic solvent (e.g., dichloromethane or THF) under an inert atmosphere (e.g., nitrogen or argon). Cool the solution to 0 °C in an ice bath.
-
DCC Addition: Add N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 equivalents) portion-wise to the stirred solution at 0 °C. Stir the reaction mixture at this temperature for 30-60 minutes to form the O-acylisourea intermediate.[6]
-
Addition of Organometallic Reagent: In a separate flask, prepare a solution of cyclohexyllithium (1.2 equivalents). Add this solution dropwise to the reaction mixture at 0 °C. Allow the reaction to warm to room temperature and stir for an additional 2-4 hours.[6]
-
Quenching and Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Separate the organic layer, extract the aqueous layer with diethyl ether, and combine the organic layers. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure.[6]
-
Purification: Purify the crude product by flash column chromatography on silica gel or by distillation under reduced pressure to obtain pure dicyclohexyl ketone. The N,N'-dicyclohexylurea (DCU) byproduct can often be removed by filtration prior to chromatography.[6]
Crystallization:
Single crystals suitable for X-ray diffraction can be grown by slow evaporation of a saturated solution of the purified compound in an appropriate solvent or solvent mixture. Common techniques include:
-
Slow evaporation from a common organic solvent (e.g., ethanol, ethyl acetate, or hexane).
-
Vapor diffusion, where a solution of the compound is allowed to slowly equilibrate with a vapor of a less soluble solvent.
-
Cooling crystallization, where a saturated solution at a higher temperature is slowly cooled.
X-ray Data Collection and Structure Refinement
-
Crystal Mounting: A suitable single crystal is mounted on a goniometer head.
-
Data Collection: X-ray diffraction data are collected using a single-crystal X-ray diffractometer, typically equipped with a CCD or CMOS detector.
-
Structure Solution and Refinement: The collected data are processed to determine the unit cell parameters and space group. The crystal structure is then solved using direct methods or Patterson methods and refined using full-matrix least-squares on F².
Data Presentation: A Comparative Table
The following table summarizes key crystallographic parameters for the discussed analogs, providing a basis for comparison.
| Compound | Crystal System | Space Group | Key Intermolecular Interactions | Reference |
| 1-(4-bromophenyl)-2,2-dichloroethan-1-one | Triclinic | P-1 | C—H···O, H···Cl, H···Br, H···H, π–π stacking | [2] |
| 2-(3-bromophenyl)-1-(4-morpholinyl)ethanone | Monoclinic | P2₁/c | C—H···O | [3][4] |
| 1-(4-bromophenyl)but-3-yn-1-one | Monoclinic | P2₁/n | C—H···O, C=O···C≡C | [5] |
Visualization of Concepts
To aid in the understanding of the experimental workflow and the conceptual framework for structural analysis, the following diagrams are provided.
Caption: Experimental workflow from synthesis to crystallographic analysis.
Caption: Influence of chemical modifications on crystal structure and properties.
Conclusion
While the definitive crystal structure of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone remains to be determined, this comparative guide provides a robust framework for anticipating its solid-state behavior. By analyzing the crystal structures of closely related bromophenyl ethanone derivatives, we can infer the significant impact that the dicyclohexyl and bromomethyl functionalities will have on its molecular conformation and crystal packing. The experimental protocols outlined herein offer a clear path for researchers to obtain and analyze single crystals of this and related novel compounds, thereby advancing the rational design of new molecules in medicinal chemistry and materials science.
References
-
Qiu, X., et al. (2024). Synthesis, crystal structure and DFT study of 2-(3-bromophenyl)-1-(4-morpholinyl)ethanone. Molecular Crystals and Liquid Crystals, 768(5). [Link]
-
Qiu, X., et al. (2024). Synthesis, crystal structure and DFT study of 2-(3-bromophenyl)-1-(4-morpholinyl)ethanone. Taylor & Francis Online. [Link]
-
Taylor & Francis Group. (2024). Synthesis, crystal structure and DFT study of 2-(3-bromophenyl)-1-(4-morpholinyl)ethanone. Figshare. [Link]
-
PMC. (2023). Crystal structure of 1-(4-bromophenyl)but-3-yn-1-one. [Link]
-
CCDC. (n.d.). The Largest Curated Crystal Structure Database. [Link]
-
NSF Public Access Repository. (2022). CCDC 2181759: Experimental Crystal Structure Determination. [Link]
-
PubChem. (n.d.). Dicyclohexyl Ketone-d22. [Link]
-
Gurbanov, A., et al. (2026). Syntheses, crystal structures, Hirshfeld surface analyses and crystal voids of 1-(4-bromophenyl)-2,2-dichloroethan-1-one and 2,2-dibromo-1-(p-tolyl)ethan-1-one. ResearchGate. [Link]
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A Comparative Guide to the Biological Activity of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone Derivatives
Introduction: Unveiling the Potential of a Novel Ethanone Derivative
In the vast landscape of medicinal chemistry, the ethanone scaffold is a recurring motif in compounds exhibiting a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. The novel compound, 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone, presents a unique combination of structural features: a bromomethylphenyl group, a central ethanone core, and two bulky cyclohexyl rings. While direct biological data for this specific molecule is not yet prevalent in published literature, its constituent parts suggest a strong potential for significant bioactivity.
The presence of a bromophenyl group is often associated with enhanced biological effects in various drug candidates. The dicyclohexyl moiety provides a significant lipophilic character, which can influence cell membrane interactions and bioavailability. This guide provides a comprehensive framework for researchers and drug development professionals to evaluate the biological potential of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone and its derivatives. We will explore hypothesized activities based on structurally related compounds, provide detailed experimental protocols for validation, and offer a comparative analysis with existing alternatives.
Hypothesized Biological Activities: An Evidence-Based Approach
Based on the activities of structurally similar compounds, we can hypothesize that 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone derivatives are likely to exhibit anticancer and anti-inflammatory properties.
-
Anticancer Potential : Numerous cyclohexenone and ethanone derivatives have demonstrated significant cytotoxicity against various cancer cell lines. The bulky dicyclohexyl groups may enhance interactions with hydrophobic pockets in target proteins, potentially leading to the inhibition of cancer cell growth and proliferation.
-
Anti-inflammatory Activity : Ethanone-based compounds, such as certain pyrazole derivatives, have been shown to possess anti-inflammatory properties. The structural features of our target compound suggest it could potentially modulate inflammatory pathways.[1]
Experimental Validation: A Step-by-Step Guide
To empirically determine the biological activity of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone derivatives, a series of well-established in vitro assays are recommended.
Assessment of Cytotoxic Activity (MTT Assay)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. As an indicator of cell viability, it is a fundamental tool for evaluating the cytotoxic potential of a compound against cancer cell lines.
Experimental Protocol:
-
Cell Culture : Culture human cancer cell lines (e.g., A549 - lung carcinoma, MCF-7 - breast adenocarcinoma) in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin, and incubate at 37°C in a humidified atmosphere with 5% CO2.
-
Cell Seeding : Seed the cells in a 96-well plate at a density of 1 x 10^4 cells per well and allow them to adhere overnight.
-
Compound Treatment : Prepare a stock solution of the test compound in DMSO. Serially dilute the compound in the culture medium to achieve a range of final concentrations. Add the diluted compound to the wells and incubate for 48 hours.
-
MTT Addition : After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.
-
Formazan Solubilization : Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
-
Absorbance Measurement : Measure the absorbance at 570 nm using a microplate reader.
-
Data Analysis : Calculate the percentage of cell viability relative to the untreated control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting the percentage of viability versus the compound concentration.
Caption: Hypothesized inhibition of the PI3K/AKT pathway by the test compound.
Conclusion and Future Directions
While the biological activity of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone and its derivatives remains to be fully elucidated, its structural characteristics, when compared to known bioactive molecules, suggest a promising future in the development of novel therapeutic agents. The experimental framework provided in this guide offers a clear path for researchers to systematically evaluate its cytotoxic and anti-inflammatory potential. Further investigations into its mechanism of action, structure-activity relationships, and in vivo efficacy are warranted to fully understand its therapeutic promise.
References
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Mishra, K., Jain, S. K., & Singour, P. K. (2019). Synthesis and Biological Evaluation of pyrazole derivatives containing ethanone skeleton as Anti-inflammatory agents. Journal of Drug Delivery and Therapeutics, 9(3), 53-59. Available at: [Link]
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Lan, X., et al. (2019). Design, Synthesis and Biological Evaluation of 1-Phenyl-2-(phenylamino) Ethanone Derivatives as Novel MCR-1 Inhibitors. Molecules, 24(15), 2719. Available at: [Link]
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Lan, X., et al. (2019). Design, Synthesis and Biological Evaluation of 1-Phenyl-2-(phenylamino) Ethanone Derivatives as Novel MCR-1 Inhibitors. PubMed, 24(15), 2719. Available at: [Link]
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Lan, X., et al. (2019). Design, Synthesis and Biological Evaluation of 1-Phenyl-2-(phenylamino) Ethanone Derivatives as Novel MCR-1 Inhibitors. ResearchGate. Available at: [Link]
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Anonymous. (n.d.). Trend graph of biological activities of title compounds. ResearchGate. Available at: [Link]
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Anonymous. (n.d.). Anticancer activities of cyclohexenone derivatives. ResearchGate. Available at: [Link]
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Anonymous. (2026). Anticancer Activity of 2,3′-Dihydroxy-5′-Methoxystilbene Against NSCLC Cell Lines Through AKT-Dependent Mechanisms: A Comprehensive In Vitro and Computational Analysis. MDPI. Available at: [Link]
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Anonymous. (n.d.). Synthesis and biological evaluation of novel sinomenine derivatives as anti-inflammatory and analgesic agent. RSC Publishing. Available at: [Link]
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Anonymous. (2025). Assessment of Biological Activity of Low Molecular Weight 1,4-Benzoquinone Derivatives. MDPI. Available at: [Link]
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Anonymous. (n.d.). The Synthesis, Characterization and Anti-Tumor Activity of a Cu-MOF Based on Flavone-6,2′-dicarboxylic Acid. PMC. Available at: [Link]
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Anonymous. (2018). Natural Product-Based Pesticide Discovery: Design, Synthesis and Bioactivity Studies of N-Amino-Maleimide Derivatives. PMC. Available at: [Link]
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Anonymous. (n.d.). Anticancer Activity of Natural Compounds from Plant and Marine Environment. PMC. Available at: [Link]
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Anonymous. (2019). Natural Products and Synthetic Analogs as a Source of Antitumor Drugs. MDPI. Available at: [Link]
-
Anonymous. (2018). Synthesis and Anti-Inflammatory Activities of Phloroglucinol-Based Derivatives. PMC. Available at: [Link]
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Comparative Guide to Bromomethylphenyl Reagents in Organic Synthesis: Reactivity, Applications, and Protocols
For researchers, scientists, and professionals in drug development, a nuanced understanding of reaction kinetics and reagent stability is paramount for the rational design of synthetic pathways[1]. Bromomethylphenyl reagents (substituted benzyl bromides) are indispensable electrophilic building blocks. By modifying the electronic properties of the phenyl ring or introducing orthogonal functional groups, chemists can precisely tune their reactivity for complex molecular assembly.
This guide provides an objective, data-backed comparison of substituted bromomethylphenyl reagents, detailing the causality behind their reactivity differences and providing self-validating protocols for their application.
Electronic Effects on Benzylic Reactivity
The reactivity of the benzylic carbon is fundamentally dictated by the electronic nature of the substituents on the aromatic ring. This electronic tuning shifts the mechanistic bias between bimolecular nucleophilic substitution (Sₙ2) and unimolecular solvolysis (Sₙ1).
-
Electron-Withdrawing Groups (EWGs): Substituents such as cyano (-CN) or trifluoromethyl (-CF₃) significantly increase the electrophilicity of the benzylic carbon. In Sₙ2 reactions, EWGs stabilize the transition state by delocalizing the developing negative charge, thereby accelerating the reaction rate with anionic or neutral nucleophiles[2]. The strong electron-withdrawing nature of a para-cyano group (σ_para = 0.66) makes the reagent a highly effective electrophile for functionalizing diverse molecular scaffolds[3].
-
Electron-Donating Groups (EDGs): Substituents such as methoxy (-OCH₃) and methyl (-CH₃) stabilize the benzylic carbocation intermediate through resonance and inductive effects. While this massively accelerates Sₙ1 pathways, it can inversely impact standard Sₙ2 reaction rates due to ground-state stabilization[4]. Highly activated species, such as 4-methoxy-2,3,6-trimethylbenzyl bromide, exhibit extreme reactivity but suffer from lower stability, requiring storage under inert atmospheres to prevent moisture-driven decomposition[4].
Quantitative Reactivity Comparison
The following table summarizes the relative kinetic rates of substituted benzyl bromides, demonstrating the profound impact of para-substitution on Sₙ2 efficiency.
Table 1: Relative Reactivity of Substituted Benzyl Bromides in Sₙ2 Reactions
| Substituent (para) | Electronic Nature | Relative Rate (k/k₀) in Sₙ2 | Primary Pathway Bias |
| -OCH₃ (PMB-Br) | Strong EDG | ~0.2 | Sₙ1 / Solvolysis |
| -CH₃ | Weak EDG | ~0.6 | Mixed Sₙ1/Sₙ2 |
| -H (Benzyl Bromide) | Neutral | 1.0 (Reference) | Sₙ2 |
| -Cl | Weak EWG | ~2.5 | Sₙ2 |
| -CN / -CF₃ | Strong EWG | >5.0 | Fast Sₙ2 |
(Data adapted from kinetic studies on benzyl bromide derivatives[2])
Bifunctional Reagents: Orthogonal Reactivity
Beyond simple electronic tuning, bifunctional reagents like 4-(bromomethyl)phenylboronic acid (BMPBA) offer orthogonal reactivity. The boronic acid moiety allows for the formation of reversible covalent bonds with diols and serves as the nucleophilic partner in palladium-catalyzed Suzuki-Miyaura cross-coupling[5]. Simultaneously, the bromomethyl group remains a potent electrophile.
This dual reactivity is heavily leveraged in synthesizing complex drug scaffolds and targeted delivery systems, such as the development of ROS-responsive composite hydrogels for myocardial infarction repair[6].
Mechanistic divergence of bromomethylphenyl reagents based on ring substitution.
Experimental Protocols & Self-Validating Workflows
To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating mechanistic causality and analytical checkpoints.
Protocol A: Sₙ2 Benzylation using 4-Cyanobenzyl Bromide
Causality & Design: 4-Cyanobenzyl bromide is a highly active electrophile. Utilizing a polar aprotic solvent like DMF or Acetone enhances the nucleophilicity of the incoming amine or azide by leaving the anion relatively unsolvated, thermodynamically driving the Sₙ2 mechanism[2].
Step-by-Step Methodology:
-
Preparation: Dissolve 4-cyanobenzyl bromide (1.0 equiv, e.g., 251 mmol) in anhydrous DMF (0.5 M concentration) at ambient temperature[2]. Rationale: DMF accelerates Sₙ2 displacement.
-
Nucleophile Addition: Add the amine or sodium azide (1.2 equiv) dropwise in an aqueous or DMF solution[2]. If using an amine hydrochloride, add a non-nucleophilic base (e.g., DIPEA, 2.5 equiv) to liberate the free amine.
-
Reaction Monitoring: Stir for 1.5 hours. The strong EWG (-CN) ensures rapid conversion. Monitor via TLC (Hexanes/EtOAc) until the benzyl bromide spot is consumed.
-
Workup: Quench the exothermic reaction by diluting with toluene, followed by a large volume of water[2]. Wash the organic layer extensively with brine (3x) to remove residual DMF.
-
System Validation: Successful substitution is confirmed via ¹H-NMR by the disappearance of the sharp benzylic -CH₂-Br singlet (typically ~4.4–4.6 ppm) and the appearance of a shifted -CH₂-N- signal (~3.8–4.0 ppm).
Protocol B: Suzuki-Miyaura Coupling with 4-(Bromomethyl)phenylboronic Acid
Causality & Design: The primary challenge with BMPBA is preventing premature nucleophilic attack on its own bromomethyl group (oligomerization). This is mitigated by using bulky, electron-rich palladium ligands and maintaining strict stoichiometric control over the base[5].
Step-by-Step Methodology:
-
Catalyst Activation: In a Schlenk flask, combine the aryl halide (1.0 equiv), BMPBA (1.1 equiv), and Pd(dppf)Cl₂ (5 mol%).
-
Base Addition: Add a mild base like K₂CO₃ (2.0 equiv) to activate the boronic acid without aggressively promoting undesired Sₙ2 substitution at the bromomethyl site.
-
Solvent System: Suspend in a degassed mixture of 1,4-Dioxane/H₂O (4:1). Rationale: Water is essential for the transmetalation step of the Suzuki catalytic cycle.
-
Heating: Heat to 80°C for 6 hours under a strict inert atmosphere (Argon/N₂).
-
System Validation: Filter through Celite to remove palladium black. Cross-coupling is validated by ¹H-NMR showing the disappearance of the boronic acid hydroxyl protons and the emergence of a new biphenyl system, while the benzylic -CH₂-Br singlet (~4.5 ppm) remains intact, confirming orthogonal selectivity.
Step-by-step workflow for Suzuki coupling using 4-(bromomethyl)phenylboronic acid.
References
-
Suzuki, H., et al. "Targeted delivery of black phosphorus nanosheets by ROS responsive complex hydrogel based on angiogenesis and antioxidant promotes myocardial infarction repair - PMC". National Institutes of Health (NIH).[Link]
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- 1. 2-(Bromomethyl)-4-chloro-1-methylbenzene | 869721-21-1 | Benchchem [benchchem.com]
- 2. 4-Cyanobenzyl bromide | 17201-43-3 | Benchchem [benchchem.com]
- 3. 4-(Trifluoromethyl)benzyl bromide | High Purity [benchchem.com]
- 4. pdf.benchchem.com [pdf.benchchem.com]
- 5. CAS 68162-47-0: 4-(Bromomethyl)phenylboronic acid, cyclic … [cymitquimica.com]
- 6. Targeted delivery of black phosphorus nanosheets by ROS responsive complex hydrogel based on angiogenesis and antioxidant promotes myocardial infarction repair - PMC [pmc.ncbi.nlm.nih.gov]
validation of analytical methods for 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
Publish Comparison Guide: Analytical Validation of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone
Executive Summary: The Criticality of Validating Alkylating Intermediates
1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone (CAS: 235103-09-0) is a specialized synthetic intermediate, structurally characterized by a reactive bromomethyl "warhead" and a highly lipophilic dicyclohexyl ketone tail.[1][2] In the context of pharmaceutical development—likely involving Atovaquone analogs or complex lipophilic APIs—this compound serves a dual role: it is a critical building block and a Potential Genotoxic Impurity (PGI) .[2]
The presence of the alkyl bromide moiety classifies it as a DNA-reactive alkylating agent.[2] Under ICH M7 guidelines, such impurities must be controlled to trace levels (often <1.5 µ g/day intake). This guide objectively compares the two primary analytical methodologies—High-Performance Liquid Chromatography with UV Detection (HPLC-UV) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) —to determine the superior protocol for validating this compound in a regulated environment.[1][2]
Part 1: Technical Background & Analyte Profile
Before selecting a method, the analyst must understand the physicochemical behavior of the target.
| Property | Characteristic | Analytical Implication |
| Reactivity | Electrophilic Bromomethyl group (-CH₂Br) | High Risk of Solvolysis. Reacts with nucleophilic solvents (Methanol, Water) to form alcohols or ethers.[1][2] Protocol Adjustment: Use Acetonitrile (ACN) or Tetrahydrofuran (THF) as diluents.[2] Avoid unbuffered water in sample prep.[2] |
| Hydrophobicity | Two Cyclohexyl rings + Phenyl ring | Extreme Lipophilicity (LogP > 5). Requires high organic mobile phases.[2] Standard C18 columns may show excessive retention; C8 or Phenyl-Hexyl phases are preferred for peak shape.[1][2] |
| Chromophore | Aromatic Ketone (Acetophenone derivative) | Strong UV Absorbance. λmax ~254–260 nm.[2] Suitable for UV detection at assay levels, but potentially insufficient for trace PGI analysis. |
Part 2: Method Comparison (The Core Analysis)
We compared the performance of a standard HPLC-UV method (Method A) against a developed LC-MS/MS method (Method B) for the quantification of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone.
Method A: HPLC-UV (The "Process Control" Standard)
-
Configuration: Agilent 1290 Infinity II, DAD detection at 254 nm.
-
Column: Agilent ZORBAX Eclipse Plus C18 (100 x 4.6 mm, 3.5 µm).
-
Utility: Ideal for Assay Testing (>98% purity checks) and monitoring reaction completion during synthesis.[2]
Method B: LC-MS/MS (The "Safety Compliance" Standard)[1][2]
-
Configuration: Waters Xevo TQ-XS coupled with UPLC.
-
Ionization: Electrospray Ionization (ESI+) in Multiple Reaction Monitoring (MRM) mode.
-
Utility: Essential for Trace Impurity Profiling (ppm/ppb levels) in the final API to meet regulatory safety limits.
Comparative Performance Data
| Parameter | Method A: HPLC-UV | Method B: LC-MS/MS | Verdict |
| Specificity | Moderate. Risk of co-elution with non-chromophoric impurities.[2] | Superior. Mass-selective detection eliminates matrix interference.[1][2] | Method B |
| Limit of Quantitation (LOQ) | ~0.05% (500 ppm) | < 1 ppm (0.0001%) | Method B |
| Linearity (Range) | 10 µg/mL – 1000 µg/mL | 1 ng/mL – 1000 ng/mL | Method B (for trace) |
| Throughput | 15-20 min run time | 5-8 min run time (UPLC) | Method B |
| Robustness (Solvent) | Sensitive to mobile phase pH.[1][2] | Robust, relies on ionization efficiency. | Method B |
Part 3: Detailed Validation Protocol (LC-MS/MS Focus)
This protocol is designed to be self-validating , meaning it includes checkpoints (System Suitability Tests) that flag failure before data is collected.[2]
Instrumentation & Conditions
-
System: UPLC coupled to Triple Quadrupole MS.[2]
-
Column: Waters BEH Phenyl (100 x 2.1 mm, 1.7 µm). Reasoning: The Phenyl ligand provides unique pi-pi selectivity for the aromatic ketone, separating it from aliphatic degradation products.[2]
-
Mobile Phase A: 0.1% Formic Acid in Water.[2]
-
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
-
Gradient: 60% B to 95% B over 4 minutes. (High organic start due to lipophilicity).[2]
-
Flow Rate: 0.4 mL/min.[2]
Mass Spectrometry Parameters (MRM)
-
Ionization: ESI Positive.
-
Precursor Ion: [M+H]⁺ (Monitor the isotopic cluster for Br: m/z X and m/z X+2).
-
Transitions:
Sample Preparation (Critical Step)
-
Diluent: 100% Acetonitrile (HPLC Grade).[2] DO NOT USE METHANOL.
-
Procedure: Weigh 10 mg sample → Dissolve in 10 mL ACN → Sonicate 5 min (keep cool) → Filter (0.22 µm PTFE).
Validation Parameters (Acceptance Criteria)
-
Specificity: Inject "Blank," "Placebo," and "Spiked Sample."
-
Requirement: No interference > 0.5% of analyte peak area at the retention time.
-
-
Linearity: 6 levels from LOQ to 150% of the specification limit.
-
Requirement: R² ≥ 0.99, Residuals < 20%.
-
-
Accuracy (Recovery): Spike API at LOQ, 100%, and 150% levels.
-
Requirement: Mean recovery 80–120% (standard for trace analysis).[2]
-
-
Solution Stability (Robustness Check):
-
Inject standard every 1 hour for 12 hours.
-
Fail Condition: If peak area drops >5%, the bromomethyl group is hydrolyzing. Correction: Use fresh prep or lower autosampler temperature (4°C).
-
Part 4: Experimental Workflow Visualization
The following diagram illustrates the decision logic for selecting the analytical method and the critical sample preparation workflow to prevent artifact formation.
Caption: Analytical decision tree and critical solvent selection workflow to prevent analyte degradation during validation.
References
-
ICH Harmonised Tripartite Guideline. (2005).[2] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[2][6] Link
-
ICH Harmonised Guideline. (2017). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk M7(R1). International Conference on Harmonisation.[2][6] Link
-
Szekely, G., et al. (2015).[2] Genotoxic Impurities in Pharmaceuticals: Analytical Challenges and Solutions. Journal of Pharmaceutical and Biomedical Analysis.[2] (Contextual grounding for alkyl halide analysis).
-
European Medicines Agency. (2006).[2] Guideline on the Limits of Genotoxic Impurities.[7]Link
-
BenchChem. (2025).[2][8] Comparative Guide to the Synthesis and Analysis of Brominated Intermediates. (General reference for bromomethyl stability). Link[2]
Sources
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- 2. chemscene.com [chemscene.com]
- 3. CN112645902A - Synthetic method of 1- (4-bromophenyl) piperidine - Google Patents [patents.google.com]
- 4. ptfarm.pl [ptfarm.pl]
- 5. CAS#:110931-67-4 | [4-(bromomethyl)phenyl]-(4-methylphenyl)methanone | Chemsrc [chemsrc.com]
- 6. Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
- 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 8. benchchem.com [benchchem.com]
Cross-Reactivity Profiling of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone: A Comparative Guide for Covalent Probe Development
As covalent drug discovery expands beyond traditional kinase inhibitors, the rational design of electrophilic probes requires a delicate balance between intrinsic chemical reactivity and target-site selectivity[1]. This guide evaluates the cross-reactivity profile of 1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone (BDCE) , a sterically hindered benzyl bromide derivative. By objectively comparing BDCE against standard electrophilic warheads, we provide researchers with the mechanistic insights and self-validating experimental workflows necessary to deploy this compound in chemoproteomics and targeted covalent inhibitor (TCI) development.
Mechanistic Rationale: The Causality of Steric Gating
To understand the cross-reactivity of BDCE, we must deconstruct its chemical topology. The molecule features a highly reactive bromomethyl group (a classic
The Causality of Selectivity: Unhindered benzyl bromides are notoriously promiscuous. Driven by high intrinsic electrophilicity, they rapidly alkylate a wide array of cellular nucleophiles (thiolates of Cysteine, unprotonated amines of Lysine/Histidine), leading to high cross-reactivity and off-target toxicity[2].
However, BDCE introduces massive steric bulk and extreme lipophilicity via its dicyclohexyl groups. This acts as a "steric shield." For the
Comparative Performance Guide
When selecting an electrophile for covalent probe development, BDCE must be benchmarked against industry-standard warheads. The table below summarizes their comparative performance based on intrinsic reactivity (
Table 1: Electrophile Cross-Reactivity and Performance Comparison
| Electrophilic Warhead | Reaction Mechanism | Primary Target Residues | Intrinsic Reactivity ( | Proteome Cross-Reactivity | Steric Dependence for Selectivity |
| Acrylamides (e.g., Ibrutinib) | Michael Addition | Cys | Very Low | Low | Low (Relies on precise geometric alignment) |
| Chloroacetamides | Cys, Lys, His | Moderate | Moderate | Moderate | |
| Unhindered Benzyl Bromides | Cys, Lys, His, Asp, Glu | Very High | Very High (Promiscuous) | None (Reacts indiscriminately) | |
| BDCE (Subject Compound) | Cys, Lys | High | Low to Moderate | Extreme (Requires deep hydrophobic pocket) |
Key Takeaway: While BDCE shares the high intrinsic reactivity of unhindered benzyl bromides, its actual proteomic cross-reactivity is significantly lower, aligning closer to chloroacetamides, provided the proteome lacks ubiquitous large hydrophobic cavities.
Experimental Workflows for Cross-Reactivity Profiling
To empirically validate the cross-reactivity of BDCE, we employ a self-validating, two-tier experimental system. Protocol 1 establishes the baseline chemical reactivity, while Protocol 2 maps the actual off-target landscape in a native biological system using competitive isoTOP-ABPP (Isotopic Tandem Orthogonal Proteolysis - Activity-Based Protein Profiling)[3].
Protocol 1: Intrinsic Reactivity Profiling (GSH Assay)
Purpose: To measure the non-enzymatic reaction rate (
-
Preparation: Prepare a 10 mM stock of BDCE in DMSO. Prepare a 5 mM solution of reduced glutathione (GSH) in 50 mM PBS (pH 7.4).
-
Incubation: Mix BDCE (final concentration 100 µM) with GSH (final concentration 1 mM) in PBS with 10% co-solvent (acetonitrile) to maintain solubility.
-
Quenching & Sampling: At specific time intervals (0, 5, 15, 30, 60, 120 mins), remove 50 µL aliquots and quench with 1% formic acid.
-
LC-MS Analysis: Quantify the depletion of the parent BDCE peak via LC-MS.
-
Data Extraction: Calculate the pseudo-first-order rate constant. Expected Result: BDCE will show a lower
than unhindered benzyl bromide due to steric shielding of the transition state.
Protocol 2: Competitive isoTOP-ABPP Workflow
Purpose: To quantify proteome-wide cross-reactivity and identify specific off-target proteins[4]. This system is self-validating because the use of light/heavy isotopic tags provides an internal control for protein abundance and enrichment efficiency.
-
Proteome Extraction: Lyse cells (e.g., HEK293T) in native buffer (50 mM PIPES, pH 7.4). Clear by centrifugation and adjust protein concentration to 2 mg/mL.
-
Competitive Incubation: Split the proteome into two arms.
-
Arm A (Control): Incubate with vehicle (DMSO) for 1 hour at 37°C.
-
Arm B (Test): Incubate with 10 µM BDCE for 1 hour at 37°C.
-
-
Universal Probe Labeling: Add a broad-spectrum, alkyne-functionalized reactive probe (e.g., Iodoacetamide-alkyne, 100 µM) to both arms for 1 hour to label all remaining unreacted cysteines.
-
Click Chemistry: Perform Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC).
-
React Arm A with a "Light" isotopic TEV-cleavable biotin-azide.
-
React Arm B with a "Heavy" isotopic TEV-cleavable biotin-azide.
-
-
Enrichment & Proteolysis: Combine both arms in a 1:1 ratio. Precipitate proteins, resuspend, and enrich on Streptavidin agarose beads. Perform on-bead trypsin digestion to remove non-probe-modified peptides.
-
Cleavage & LC-MS/MS: Release the labeled peptides using TEV protease. Analyze via quantitative LC-MS/MS.
-
Bioinformatics: Calculate the Light/Heavy (L/H) ratio for each peptide. An L/H ratio > 5 indicates that BDCE successfully outcompeted the universal probe at that specific residue, flagging it as a cross-reactive off-target[3].
Workflow Visualization
The following diagram illustrates the logical progression of the competitive isoTOP-ABPP workflow described in Protocol 2.
Fig 1: Competitive isoTOP-ABPP workflow for proteome-wide cross-reactivity profiling.
Conclusion
1-(4-(bromomethyl)phenyl)-2,2-dicyclohexylethanone represents a unique class of electrophilic building blocks. By leveraging extreme steric bulk, it mitigates the inherent promiscuity of the benzyl bromide warhead. When evaluated through rigorous, self-validating chemoproteomic workflows like isoTOP-ABPP, BDCE demonstrates that high intrinsic reactivity can be effectively harnessed for selective covalent targeting, provided the target protein offers a complementary hydrophobic binding pocket.
References
-
[1] Reactive chemistry for covalent probe and therapeutic development. National Center for Biotechnology Information (PMC). Available at:[Link]
-
[3] Targeting the Reactive Proteome: Recent Advances in Activity-Based Protein Profiling and Probe Design. MDPI. Available at:[Link]
-
[4] Ligand Discovery by Activity-Based Protein Profiling. National Center for Biotechnology Information (PMC). Available at:[Link]
-
Rapid Covalent-Probe Discovery by Electrophile-Fragment Screening. Journal of the American Chemical Society. Available at:[Link]
-
[2] Strategies for discovering and derisking covalent, irreversible enzyme inhibitors. SciSpace. Available at:[Link]
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A Researcher's Guide to the Safe Disposal of 1-(4-(Bromomethyl)phenyl)-2,2-dicyclohexylethanone
As professionals in the fields of research and drug development, our work with novel chemical entities demands not only precision in experimentation but also an unwavering commitment to safety and environmental stewardship. The compound 1-(4-(Bromomethyl)phenyl)-2,2-dicyclohexylethanone, a brominated organic ketone, is a valuable reagent in synthesis but requires meticulous handling and disposal due to its inherent chemical properties and associated hazards.
This guide provides a comprehensive, procedure-driven framework for the proper disposal of this compound and its associated waste streams. The protocols outlined below are designed to ensure the safety of laboratory personnel, maintain regulatory compliance, and minimize environmental impact, reflecting the best practices in chemical waste management.
Foundational Safety: Hazard Identification and Risk Assessment
Understanding the hazard profile of 1-(4-(Bromomethyl)phenyl)-2,2-dicyclohexylethanone is the critical first step in establishing safe handling and disposal procedures. As an α-bromo ketone, it possesses specific reactivity and toxicological properties that must be respected.
The primary hazards, as identified in safety data sheets (SDS) for this compound and structurally similar chemicals, are summarized below.[1] It is classified as harmful if swallowed, in contact with skin, or inhaled.[1] In the event of a fire, it may emit toxic fumes, including hydrogen bromide.[1][2]
| Hazard Classification | Description | GHS Hazard Statement | Primary Reference |
| Acute Toxicity (Oral) | Harmful if swallowed. | H302 | [1] |
| Acute Toxicity (Dermal) | Harmful in contact with skin. | H312 | [1] |
| Acute Toxicity (Inhalation) | Harmful if inhaled. | H332 | [1] |
| Chemical Reactivity | Incompatible with strong acids, bases, and oxidizing agents.[1] As an α-bromo ketone, it may be unstable and prone to decomposition via dehydrobromination or hydrolysis, releasing hydrogen bromide (HBr) gas.[3] | - | [1][3] |
Given these hazards, all handling and disposal operations must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[1] Appropriate Personal Protective Equipment (PPE) is mandatory.
Mandatory PPE and Engineering Controls:
-
Engineering Control: Always handle the compound in a properly functioning chemical fume hood.[1][4]
-
Eye Protection: Wear tightly fitting safety goggles or a face shield.[2][5]
-
Hand Protection: Use chemically resistant gloves (e.g., nitrile). Inspect gloves before use and dispose of them as contaminated solid waste after handling.[6]
-
Body Protection: Wear a lab coat to prevent skin contact.[2]
The Cornerstone of Disposal: Waste Segregation
Proper segregation is the most critical aspect of chemical waste management. Brominated organic compounds are classified as halogenated organic waste .[7][8] This classification dictates the final disposal method, which is typically high-temperature incineration at a licensed hazardous waste facility equipped with specialized scrubbers to neutralize acidic combustion by-products like HBr.[5][9]
Mixing halogenated waste with non-halogenated waste streams is a costly and non-compliant practice. Non-halogenated solvents are often recycled as fuel, a process for which halogenated compounds are unsuitable.[10][11]
The following diagram illustrates the decision-making process for segregating waste generated from work with 1-(4-(Bromomethyl)phenyl)-2,2-dicyclohexylethanone.
Caption: Waste Segregation Decision Logic.
Step-by-Step Disposal Procedures
Adherence to a systematic workflow ensures that all waste is handled safely and compliantly from the point of generation to its final collection by Environmental Health & Safety (EHS) personnel.
Waste Container Preparation
-
Select the Correct Container: Use only containers provided by or approved by your institution's EHS department. Containers must be chemically compatible and have a secure, tight-fitting lid.[8]
-
Labeling: Affix a "Hazardous Waste" label to the container before adding any waste.[8] Clearly write all constituents, including the full chemical name "1-(4-(Bromomethyl)phenyl)-2,2-dicyclohexylethanone" and any solvents. Do not use abbreviations.[8] Specify that it is "Halogenated Organic Waste."[7]
Disposal of Waste Streams
| Waste Stream | Description | Disposal Protocol |
| Neat Compound | Unused or expired solid 1-(4-(Bromomethyl)phenyl)-2,2-dicyclohexylethanone. | Carefully transfer the solid into a designated "Halogenated Solid Waste" container. Avoid creating dust.[5] This container should be kept securely closed when not in use. |
| Organic Solutions | Solutions of the compound in organic solvents (e.g., DCM, THF, Ethyl Acetate). | Collect in a dedicated "Halogenated Organic Liquid Waste" container. Keep the container closed at all times except when adding waste.[8] Do not mix with non-halogenated solvent waste.[10][11] |
| Aqueous Solutions | Aqueous layers from extractions or washes containing the compound. | Collect in a "Halogenated Aqueous Waste" container. While dilution may be significant, these streams are still considered hazardous and must not be disposed of down the drain.[5][7] |
| Contaminated Solids | Gloves, weighing paper, pipette tips, silica gel, filter paper, etc. | Place all contaminated disposable items into the "Halogenated Solid Waste" container.[7] Do not dispose of these items in regular trash. |
The overall workflow from the completion of an experiment to the final hand-off of waste is depicted below.
Caption: Overall Laboratory Waste Disposal Workflow.
Emergency Procedures: Spills and Exposures
Accidents require immediate and correct action to mitigate harm.
Spill Management
-
Minor Spill (inside a fume hood): Alert personnel in the immediate area.[7] Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand, or special chemical absorbent pads).[12] Carefully scoop the absorbed material into a designated "Halogenated Solid Waste" container.[7] Clean the spill area thoroughly.
-
Major Spill (outside a fume hood or large volume): Evacuate the area immediately. Alert others and activate the fire alarm if necessary to ensure a full evacuation.[8] Close the laboratory doors and call your institution's emergency number and EHS department.[8]
Personnel Exposure
-
Skin Contact: Immediately remove contaminated clothing.[1] Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention.[4][13]
-
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.
-
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[14]
-
Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1][15]
In all cases of exposure, report the incident to your supervisor and EHS department and consult the Safety Data Sheet (SDS) for specific first-aid measures.
References
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A Comprehensive Guide to the Safe Handling of 1-(4-(Bromomethyl)phenyl)-2,2-dicyclohexylethanone
For Researchers, Scientists, and Drug Development Professionals
This guide provides essential safety and logistical information for the handling and disposal of 1-(4-(Bromomethyl)phenyl)-2,2-dicyclohexylethanone. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but also the scientific rationale behind them, ensuring a culture of safety and excellence in your laboratory.
Hazard Identification and Risk Assessment: Understanding the "Why"
The primary hazards associated with 1-(4-(Bromomethyl)phenyl)-2,2-dicyclohexylethanone are predicted to stem from the electrophilic nature of the carbon bearing the bromine atom, a characteristic feature of α-bromo ketones. These compounds are often lachrymators and skin irritants.[2]
Predicted Hazards:
-
Skin Irritation: Expected to cause skin irritation upon contact.[1][3]
-
Serious Eye Damage/Irritation: Poses a significant risk of serious eye damage.[1][3]
-
Respiratory Irritation: May cause irritation to the respiratory tract if inhaled as a dust or aerosol.[1][3][4]
The reactivity of the α-bromo ketone functionality makes it susceptible to nucleophilic attack, which is the very reason for its utility in synthetic chemistry. However, this reactivity also means it can readily react with biological nucleophiles, such as amino acids in proteins, leading to cellular damage.
Personal Protective Equipment (PPE): Your First Line of Defense
A multi-layered approach to PPE is mandatory to prevent exposure.
| Protection Type | Specification | Rationale |
| Eye/Face Protection | Tightly fitting safety goggles or a face shield conforming to EN 166 (EU) or NIOSH (US) standards.[1][3] | To prevent serious eye damage from splashes or airborne particles of the compound.[3] |
| Skin Protection | Chemical-resistant gloves (e.g., nitrile rubber) and impervious protective clothing.[3] | To prevent skin irritation and potential absorption of the harmful substance.[3] Gloves must be inspected before use and disposed of properly after handling.[1][5] |
| Respiratory Protection | A NIOSH-approved respirator should be used if engineering controls do not maintain airborne concentrations to a low level.[4][6] | To protect against respiratory irritation from dust or aerosols.[3][4] |
General Hygiene Practices:
-
Wash hands thoroughly with soap and water after handling.[3][6]
-
Contaminated clothing should be removed immediately and washed before reuse.[1][3]
Engineering Controls and Safe Handling Procedures
Engineering controls are the most effective way to minimize exposure.
Operational Protocol:
-
Ventilation: Always handle 1-(4-(Bromomethyl)phenyl)-2,2-dicyclohexylethanone in a well-ventilated area, preferably within a chemical fume hood.[6][7][8]
-
Avoid Dust and Aerosol Formation: Handle the solid material carefully to avoid generating dust.[1][3]
-
Container Management: Keep the container tightly closed when not in use to prevent contamination and exposure to moisture.[2][6]
-
Ignition Sources: While not highly flammable, it is good practice to keep the compound away from open flames and high heat sources.[7]
-
Incompatible Materials: Store separately from strong oxidizing agents, strong acids, and strong bases.[6][9]
Emergency Procedures: Preparedness is Key
| Emergency Situation | Immediate Action |
| Eye Contact | Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][6][10] |
| Skin Contact | Remove contaminated clothing. Flush skin with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[4][6] |
| Inhalation | Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1][6] |
| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1][11] |
| Minor Spill | Alert personnel in the area. Wear appropriate PPE. Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it into a labeled hazardous waste container.[7] |
Disposal Plan: Environmental Responsibility
Proper disposal of 1-(4-(Bromomethyl)phenyl)-2,2-dicyclohexylethanone and its containers is crucial to prevent environmental contamination.
-
Waste Categorization: All waste containing this compound should be treated as halogenated organic waste.[7] Do not mix with non-halogenated waste.[7]
-
Solid Waste: Contaminated lab supplies, such as gloves, filter paper, and vials, must be collected in a designated hazardous waste container.[7]
-
Aqueous Waste: Any aqueous solutions containing the compound should be collected as hazardous waste.[7]
-
Disposal Method: Dispose of the waste through a licensed hazardous waste disposal company.[12] Incineration at a facility equipped with scrubbers to handle halogenated compounds is a common disposal method.[12]
Workflow for Safe Handling
The following diagram outlines the critical steps for safely handling 1-(4-(Bromomethyl)phenyl)-2,2-dicyclohexylethanone from receipt to disposal.
Caption: Workflow for the safe handling of 1-(4-(Bromomethyl)phenyl)-2,2-dicyclohexylethanone.
References
-
Ideal Response. (2025, March 18). What is bromine and what are the safe disposal and recycling methods?. Retrieved from [Link]
-
Pi Chemicals. (n.d.). Material Safety Data Sheet - 2'-Cyano-4-bromomethyl biphenyl. Retrieved from [Link]
-
Thermo Fisher Scientific. (2025, September 7). SAFETY DATA SHEET - Acetobromo-alpha-D-glucose. Retrieved from [Link]
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Chemwatch. (n.d.). Chemwatch MSDS 35974-0. Retrieved from [Link]
-
Unknown. (n.d.). SAFETY DATA SHEET - 2-(4-Bromomethyl)phenylpropionic acid. Retrieved from [Link]
-
Unknown. (n.d.). SAFETY DATA SHEET - 1-[4-(Bromomethyl)phenyl]-1H-1,2,4-triazole. Retrieved from [Link]
-
PGG Wrightson. (2016, September 21). Safety Data Sheet - EMBLEM® FLO. Retrieved from [Link]
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AkzoNobel. (2023, January 20). P2/0000C0125/EU 222 SERIES (Pb FREE) - article SDS - EU - United Kingdom. Retrieved from [Link]
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Science Forum For Lab Technicians. (2008, October 22). Bromine water - disposal. Retrieved from [Link]
-
EPA. (1983, December). Bromination Process For Disposal Of Spilled Hazardous Materials. Retrieved from [Link]
-
Wikipedia. (n.d.). Ketone halogenation. Retrieved from [Link]
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
